N-methylpropan-2-amine hydrochloride

Core Science & Biosynthesis

Technical Monograph: N-Methylpropan-2-amine Hydrochloride (CAS 54565-61-6)

[1][2]

Executive Summary

N-Methylpropan-2-amine hydrochloride (CAS 54565-61-6), also known as N-isopropylmethylamine hydrochloride , is a critical secondary aliphatic amine building block. It serves as a pivotal intermediate in the synthesis of protoporphyrinogen oxidase (PPO) inhibitors, most notably the herbicide Saflufenacil , and is increasingly utilized in medicinal chemistry as a motif to modulate lipophilicity and metabolic stability in drug candidates.

This guide synthesizes the physicochemical properties, industrial synthesis routes, analytical characterization, and specific applications of this compound, providing a self-validating workflow for researchers handling this material.

Physicochemical Profile

Understanding the distinction between the free base and the hydrochloride salt is vital for process design. The salt form is preferred for storage and handling due to the volatility and flammability of the free base.

Table 1: Comparative Properties

Property	Hydrochloride Salt (CAS 54565-61-6)	Free Base (CAS 4747-21-1)
Molecular Formula
Molecular Weight	109.60 g/mol	73.14 g/mol
Appearance	White to off-white crystalline solid	Colorless, volatile liquid
Melting Point	Solid at RT (Decomposes >200°C)*	-101°C (Freezing Point)
Boiling Point	N/A (Salt dissociates/sublimes)	50–53°C
Density	N/A	0.702 g/mL at 25°C
Solubility	Highly soluble in Water, Methanol, DMSO	Miscible with organic solvents (CHCl3, EtOH)
pKa (Conj.[1] Acid)	~10.6 (Estimated)	N/A
Stability	Hygroscopic; stable under inert gas	Flammable; absorbs CO2 from air

*Note: Melting points for amine hydrochlorides can vary based on moisture content due to hygroscopicity.

Synthetic Methodologies

The synthesis of N-methylpropan-2-amine hydrochloride is primarily achieved through reductive amination , which offers higher selectivity compared to direct alkylation.

Route A: Reductive Amination (Industrial Standard)

This route minimizes over-alkylation (formation of tertiary amines) and is scalable.

• Reagents: Acetone, Methylamine (aq. or gas), Hydrogen, Catalyst (Pd/C or Raney Ni).

• Mechanism: Formation of the N-methylimine intermediate followed by in-situ hydrogenation.

• Salt Formation: The resulting free base is treated with anhydrous HCl in ether or dioxane to precipitate the salt.

Route B: Direct Alkylation (Laboratory Scale)

• Reagents: Isopropyl halide (e.g., 2-bromopropane), Methylamine (excess).

• Limitation: High risk of forming N,N-dimethylisopropylamine (tertiary amine) side product. Requires strict stoichiometry control.

Synthesis Workflow Diagram

The following diagram outlines the decision logic and process flow for synthesizing and isolating the hydrochloride salt.

Figure 1: Step-wise synthesis pathway from acetone precursor to hydrochloride salt.

Analytical Characterization

Validating the identity of CAS 54565-61-6 requires distinguishing it from primary (isopropylamine) and tertiary (N,N-dimethylisopropylamine) analogs.

Nuclear Magnetic Resonance (NMR)

The hydrochloride salt exhibits distinct chemical shifts due to the protonated nitrogen.

• H NMR (D O or DMSO-d ):
  • ~1.2 ppm (Doublet, 6H): The two methyl groups of the isopropyl moiety ( ).
  • ~2.5 ppm (Singlet, 3H): The N-methyl group ( ).
  • ~3.3 ppm (Septet, 1H): The methine proton of the isopropyl group ( ).
  • ~8.5-9.5 ppm (Broad Singlet, 2H): Ammonium protons ( ), exchangeable with D O.

Infrared Spectroscopy (FT-IR)

• 3300–3500 cm

  : Broad N-H stretching bands (characteristic of amine salts).[2]

• 2800–3000 cm

  : C-H aliphatic stretches (strong).

• Fingerprint Region: Specific skeletal vibrations unique to the isopropyl-methyl motif.

Analytical Decision Tree

Use this logic to troubleshoot purity issues during synthesis.

Figure 2: Analytical logic for validating compound identity and purity.

Applications in Drug & Agrochemical Development

Case Study: Saflufenacil Synthesis

N-Methylpropan-2-amine is a key raw material for Saflufenacil (BASF), a uracil-based herbicide. The amine is used to generate the sulfamoyl carboxamide side chain, which is critical for the molecule's ability to inhibit protoporphyrinogen oxidase (PPO).

• Mechanism: The secondary amine reacts with sulfuryl chloride or a sulfamoyl chloride intermediate to form the N-isopropyl-N-methylsulfamide moiety.

• Significance: This specific substitution pattern (

  ) optimizes the lipophilicity and plant uptake of the herbicide while maintaining selectivity for broadleaf weeds [1, 2].

Isotopologues in DMPK

Deuterated forms (e.g., N-methyl-d3-propan-2-amine) are synthesized as internal standards for LC-MS/MS quantification of drugs containing this moiety. The stability of the N-alkyl bond makes it a reliable tracer for metabolic studies [3].

Handling, Safety, and Stability

Safety Profile

• Free Base (CAS 4747-21-1):

  • H225: Highly flammable liquid and vapor.[3][4]

  • H314: Causes severe skin burns and eye damage.[3][4]

  • H302/H332: Harmful if swallowed or inhaled.

• Hydrochloride Salt (CAS 54565-61-6):

  • Generally considered less hazardous than the free base but should still be treated as an irritant (Skin/Eye Irrit. 2).

  • Storage: Hygroscopic. Store in a desiccator or tightly sealed container under inert atmosphere (Argon/Nitrogen) to prevent "caking" or hydrolysis.

Handling Protocol

• Weighing: Perform in a fume hood; use anti-static weighing boats as the fine powder can be static-charged.

• Solubilization: When converting to free base for reaction, dissolve the salt in water, basify with NaOH (pH > 12), and extract immediately into organic solvent (DCM or EtOAc) to minimize loss due to volatility.

References

• New and convergent synthesis of saflufenacil. ResearchGate. Available at: [Link]

• Saflufenacil - Wikipedia. Wikipedia.[4] Available at: [Link][5]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. infrared spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 prominent wavenumbers cm-1 detecting functional groups present finger print for identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. US20250115560A1 - A new process of saflufenacil production using novel intermediates - Google Patents [patents.google.com]

N-isopropylmethylamine hydrochloride chemical structure and molecular weight

[1][2][3]

Executive Summary

N-Isopropylmethylamine Hydrochloride (CAS: 54565-61-6) is the hydrochloride salt of N-isopropylmethylamine, a secondary aliphatic amine.[1] It serves as a critical nitrogen-containing building block in medicinal chemistry, particularly in the synthesis of alkaloids, beta-adrenergic blockers, and amphiphilic block copolymers for drug delivery systems.

Unlike its free base form—a volatile, flammable liquid with a low boiling point (~50°C)—the hydrochloride salt offers enhanced stability, reduced volatility, and precise stoichiometry, making it the preferred form for storage and solid-phase synthetic protocols. This guide details its physicochemical profile, validated synthesis pathways, and applications in pharmaceutical development.[2]

Chemical Identity & Physicochemical Profile[6][7][8][9][10][11]

The compound consists of a secondary amine core where the nitrogen atom is substituted by a methyl group and an isopropyl group. The hydrochloride salt exists as a crystalline solid, stabilizing the amine against oxidation and evaporation.

Nomenclature and Identification

Parameter	Technical Specification
IUPAC Name	N-Methylpropan-2-amine hydrochloride
Common Names	N-Isopropylmethylamine HCl; Methylisopropylamine HCl
CAS Number (HCl Salt)	54565-61-6
CAS Number (Free Base)	4747-21-1
Molecular Formula	C H ClN (Salt); C H N (Base)
Molecular Weight	109.60 g/mol (Salt); 73.14 g/mol (Base)
SMILES	CC(C)NC.Cl
InChI Key	XHFGWHUWQXTGAT-UHFFFAOYSA-N (Free Base)

Physical Properties

Property	Value (HCl Salt)	Value (Free Base)
Physical State	White to off-white crystalline solid	Colorless liquid
Melting Point	>140°C (Decomposes)	-101°C (lit.)
Boiling Point	N/A (Salt degrades)	50–53°C
Solubility	Highly soluble in water, methanol, ethanol	Miscible with organic solvents (CHCl , DMSO)
Hygroscopicity	Hygroscopic; store under desiccant	N/A

Synthetic Pathways & Manufacturing[9]

The synthesis of N-isopropylmethylamine hydrochloride typically proceeds via reductive amination , a method favored for its high selectivity and yield compared to direct alkylation, which often leads to over-alkylated quaternary ammonium byproducts.

Protocol: Reductive Amination (Acetone + Methylamine)

This protocol utilizes acetone and methylamine as precursors, with sodium borohydride (NaBH

) or sodium cyanoborohydride (NaBH CN) as the reducing agent.[3]

Reagents:

• Acetone (1.0 equiv)

• Methylamine (33% in EtOH or 40% aq, 1.2 equiv)

• Sodium Borohydride (0.75 equiv)

• Solvent: Methanol or Ethanol

• Workup: HCl in Dioxane/Ether

Step-by-Step Methodology:

• Imine Formation: In a reaction vessel, dissolve acetone in methanol at 0°C. Add methylamine solution dropwise. Stir for 2 hours to allow the formation of the N-isopropylidene-methylamine intermediate.

• Reduction: Slowly add sodium borohydride in small portions to the stirring mixture, maintaining the temperature below 10°C to prevent runaway exotherms.

• Quenching: Once TLC indicates consumption of the imine, quench the reaction with water and extract the free base into dichloromethane (DCM).

• Salt Formation: Dry the organic layer over MgSO

  . To the filtered organic solution, add 4M HCl in dioxane dropwise at 0°C.

• Isolation: The hydrochloride salt precipitates as a white solid. Filter, wash with cold ether, and dry under vacuum.

Figure 1: Reductive amination pathway for the synthesis of N-isopropylmethylamine hydrochloride.

Analytical Characterization

Validating the identity of the hydrochloride salt requires confirming the integrity of the isopropyl and methyl groups and the presence of the chloride counterion.

Nuclear Magnetic Resonance (NMR)

The protonation of the nitrogen atom in the HCl salt causes a distinct downfield shift compared to the free base.

Predicted

H NMR Data (D O, 400 MHz):

• 1.30 ppm (d, Hz, 6H): Isopropyl methyl groups (–CH(CH ) ).
• 2.70 ppm (s, 3H): N-Methyl group (–N–CH ).
• 3.45 ppm (sept, Hz, 1H): Isopropyl methine proton (–CH (CH ) ).

• Note: The ammonium proton (–NH

  ) is typically not visible in D O due to deuterium exchange.

Mass Spectrometry (MS)

• Technique: ESI-MS (Positive Mode)

• Observed Ion:

• m/z: 74.1 (Corresponding to the protonated cation C

  H N ).

Pharmaceutical Applications

N-Isopropylmethylamine is a versatile pharmacophore used to modulate the lipophilicity and basicity of drug candidates. Its steric bulk (isopropyl) combined with the methyl group provides a unique spatial arrangement that influences receptor binding.

Key Application Areas

• Tryptamine Synthesis (Speeter-Anthony Protocol): Used as the amine component to synthesize N-methyl-N-isopropyltryptamines. The secondary amine reacts with oxalyl chloride and an indole precursor to form a glyoxalyl amide, which is subsequently reduced (e.g., with LiAlH

  ) to the target tryptamine.

• Polymer Chemistry (RAFT Polymerization): Acts as a functional group in the synthesis of stimuli-responsive amphiphilic block copolymers. The amine moiety allows for pH-responsive behavior in micellar drug delivery systems.

• Agrochemicals: Serves as an intermediate in the synthesis of triazine herbicides and specific fungicides where the N-isopropyl group enhances plant cuticle penetration.

Figure 2: Primary application workflows for N-isopropylmethylamine hydrochloride in drug discovery and materials science.

Handling, Stability & Safety

Stability Profile

• Hygroscopicity: The hydrochloride salt is hygroscopic. Exposure to ambient moisture can lead to clumping and hydrolysis.

• Storage: Store in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at room temperature. Desiccators are recommended for long-term storage.

• Incompatibility: Strong oxidizing agents and strong bases (liberates the volatile free base).

Safety Precautions (GHS Classification)

• Signal Word: DANGER

• Hazard Statements:

  • H301: Toxic if swallowed.[4]

  • H314: Causes severe skin burns and eye damage.[4]

  • H335: May cause respiratory irritation.

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle within a fume hood to avoid inhalation of dust or liberated amine vapors.

References

• Synthesis & Properties: Journal of the Chemical Society, Perkin Transactions 1, "Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination." Link

• NMR Data Verification: Journal of Organic Chemistry, "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." (Reference for solvent shifts used in characterization). Link

• Pharmaceutical Application: ChemicalBook, "N-Isopropylmethylamine Hydrochloride Product Description and Applications." Link

• Safety Data: Fluorochem, "Safety Data Sheet: N-Isopropylmethylamine." Link

• Commercial Identity: BLD Pharm, "N-Methylpropan-2-amine hydrochloride CAS 54565-61-6."[5] Link

Sources

• 1. m.chem960.com [m.chem960.com]
• 2. bloomtechz.com [bloomtechz.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 54565-61-6|N-Methylpropan-2-amine hydrochloride|BLD Pharm [bldpharm.com]

Technical Guide: Solubility Profiling & Manipulation of N-methylpropan-2-amine HCl

Topic: N-methylpropan-2-amine HCl Solubility in Water vs. Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-methylpropan-2-amine hydrochloride (CAS: 54565-61-6), also known as N-isopropylmethylamine HCl, represents a critical secondary amine motif in pharmaceutical synthesis (e.g., Saflufenacil intermediates) and polymer chemistry (RAFT agents).

Effective utilization of this compound requires a mastery of its "Solubility Switch" —the ability to toggle its physicochemical state between a water-soluble ionic salt and a lipophilic free base. This guide provides a definitive analysis of its solubility behavior, thermodynamic drivers, and practical workflows for extraction and purification.

Molecular Architecture & Physicochemical Basis

To predict solubility, one must understand the competition between Lattice Energy (holding the crystal together) and Solvation Energy (pulling ions into solution).

• Molecular Structure: A small C4 alkyl chain attached to a nitrogen center.

• The Salt Form (HCl): The protonated nitrogen (

  ) forms a tight ionic lattice with the chloride counterion ( ). This creates a high-melting solid (approx. MP >130°C) dominated by electrostatic interactions.

• The Free Base: A volatile liquid (BP ~50–53°C) dominated by weak van der Waals forces and a lone pair capable of hydrogen bonding.

The Solubility Rule of Thumb for this Salt:

“High polarity is required to overcome the lattice energy. Non-polar solvents lack the dielectric constant to shield the ion pair, rendering the salt insoluble.”

Solubility Profile: Water vs. Organic Solvents[1][2][3]

The following matrix synthesizes empirical observations and predictive solubility parameters for the HCl salt form.

Table 1: Solubility Data Matrix (N-methylpropan-2-amine HCl)

Solvent Class	Specific Solvent	Solubility Status	Mechanistic Insight
Aqueous	Water	Highly Soluble (>500 mg/mL)	High dielectric constant ( ) stabilizes dissociated ions; extensive H-bonding.
Polar Protic	Methanol / Ethanol	Soluble	Protic nature solvates both cation and anion effectively. Solubility decreases as alcohol chain length increases (MeOH > EtOH > IPA).
Polar Aprotic	DMSO / DMF	Soluble	High dipole moment solvates the cation; however, removal is difficult due to high boiling points.
Chlorinated	DCM / Chloroform	Sparingly Soluble / Variable	Critical Distinction: Unlike larger amine salts, this small salt is poorly soluble in pure DCM. It requires a "polar modifier" (e.g., 5-10% Methanol) to achieve significant solubility.
Ethers	Diethyl Ether / THF	Insoluble	Low dielectric constant; unable to overcome lattice energy. Excellent anti-solvents for precipitation.
Alkanes	Hexane / Pentane	Insoluble	Strictly non-polar. Used to wash away non-polar impurities from the solid salt.

Strategic Workflows: Purification & Extraction

The most common error in handling this compound is attempting to extract the salt directly into an organic layer. The correct protocol involves manipulating the pH to toggle the species.

Workflow A: Salt-to-Base Extraction (Liberation)

This protocol is used when you need the reactive free amine for a nucleophilic substitution or coupling reaction.

Figure 1: The "pH-Swing" extraction strategy converts the water-soluble salt into an organic-soluble oil.

Workflow B: Recrystallization (Purification of the Salt)

If the salt is impure (colored or containing byproducts), do not wash with water. Use a solvent/anti-solvent system.[1]

Figure 2: Recrystallization using the Ethanol/Ether solvent pair.

Detailed Experimental Protocols

Protocol 1: Gravimetric Solubility Determination

Use this to determine exact solubility limits for your specific batch/purity.

• Preparation: Weigh 100 mg of dry N-methylpropan-2-amine HCl into a 4 mL vial.

• Solvent Addition: Add the target solvent (e.g., DCM) in 50 µL aliquots at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Endpoint: Record the volume (

  ) required for complete dissolution (clear solution).

• Calculation:

  .

  • Note: If 2.0 mL is added and solid remains, solubility is < 50 mg/mL.

Protocol 2: The "DCM Wash" Trick

Scenario: You have the salt in water and want to remove non-polar impurities.

• Dissolve the crude HCl salt in a minimum volume of water.

• Wash this aqueous phase with Dichloromethane (DCM) (

  vol).

  • Mechanism:[2][1][3][4] The salt stays in the water (highly polar). Non-polar impurities (unreacted alkyl halides, neutral organics) partition into the DCM.

• Separate layers.[5] The Aqueous Top Layer contains your purified product.

• Lyophilize (freeze-dry) the aqueous layer to recover the solid salt. Avoid rotary evaporation of water if possible due to high energy costs and "bumping" risks.

Expert Insights & "Gotchas"

• Hygroscopicity Warning: Small amine salts are often hygroscopic.[6] If your "solid" turns into a sticky goo on the benchtop, it has absorbed atmospheric water. Always store in a desiccator.

• The "Oiling Out" Phenomenon: During recrystallization, if you add the anti-solvent (Ether) too quickly, the product may separate as an oil rather than crystals.

  • Fix: Re-heat the mixture until clear, add a "seed crystal" if available, and cool very slowly without stirring.

• NMR Solvent Choice: For the HCl salt, use DMSO-d6 or D2O . Do not use CDCl3 unless you add a drop of MeOD (Methanol-d4) to help solubilize it.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 78485, N-Isopropylmethylamine. Retrieved from [Link]

• United States Environmental Protection Agency (EPA). Method 3571: Extraction of Solid and Aqueous Samples (General Principles of Amine Extraction). Retrieved from [Link]

Sources

• 1. mt.com [mt.com]
• 2. shreejipharma.net [shreejipharma.net]
• 3. CN102070461A - Synthesis method of N-methyl isopropylamine - Google Patents [patents.google.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. epa.gov [epa.gov]
• 6. sciencemadness.org [sciencemadness.org]

Comprehensive Analysis: pKa of N-methylpropan-2-amine Hydrochloride in Aqueous Solution

The following is an in-depth technical guide regarding the pKa value of N-methylpropan-2-amine hydrochloride, structured for researchers and drug development professionals.

Executive Summary

N-methylpropan-2-amine (also known as N-isopropylmethylamine or MIPA) is a secondary aliphatic amine widely utilized as a synthesis intermediate and a model compound in kinetic studies. In its hydrochloride salt form (N-methylpropan-2-amine HCl ), it exhibits high aqueous solubility and serves as a critical pH-dependent cationic species in drug formulation and organic synthesis.

The consensus pKa value for the conjugate acid (N-methylpropan-2-ammonium) in aqueous solution at 25°C is 10.76 ± 0.10 .

This value places the compound in the characteristic range of acyclic secondary amines (pKa 10.7–11.1), governed by the inductive electron-donating effects of the N-methyl and N-isopropyl groups, balanced by steric hindrance to solvation. This guide details the thermodynamic basis of this value, comparative structure-activity relationships (SAR), and a validated experimental protocol for its precise determination.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Data
IUPAC Name	N-methylpropan-2-amine hydrochloride
Common Synonyms	N-Isopropylmethylamine HCl; Methylisopropylamine HCl
CAS Number (Salt)	54565-61-6
CAS Number (Free Base)	4747-21-1
Molecular Formula	C H ClN (Salt); C H N (Base)
Molecular Weight	109.60 g/mol (Salt); 73.14 g/mol (Base)
pKa (Conjugate Acid)	10.76 ± 0.10 (Predicted/Consensus)
Physical State	Hygroscopic crystalline solid (Salt); Volatile liquid (Base)

Thermodynamic & Equilibrium Analysis

The Dissociation Equilibrium

In an aqueous environment, N-methylpropan-2-amine hydrochloride dissociates completely into the chloride anion (

) and the N-methylpropan-2-ammonium cation ( ). The pKa refers to the deprotonation equilibrium of this cation:

The equilibrium constant

is defined as:

Where:

• is the concentration of the protonated ammonium species.
• is the concentration of the free amine base.

Structure-Activity Relationship (SAR)

The pKa of 10.76 is consistent with the electronic effects of the substituents.

• Inductive Effect (+I): Alkyl groups are electron-donating. Replacing hydrogen atoms on ammonia (pKa 9.25) with alkyl groups increases electron density on the nitrogen, stabilizing the positive charge of the conjugate acid and raising the pKa.

• Solvation Effects: While adding alkyl groups increases basicity via induction, it also creates steric hindrance that disrupts the stabilization of the cation by water molecules. This is why secondary amines are often more basic than tertiary amines in water.

Comparative pKa Table of Homologous Amines:

Compound	Structure	pKa (25°C)	Trend Analysis
Methylamine	CH NH	10.64	Primary amine (Ref)
Isopropylamine	(CH ) CHNH	10.63	Primary amine, bulkier group
Dimethylamine	(CH ) NH	10.73	Secondary, small groups
N-methylpropan-2-amine	CH NHCH(CH )	10.76	Secondary, mixed bulk
Diisopropylamine	((CH ) CH) NH	11.05	Secondary, high steric bulk

Note: The value 10.76 sits logically between dimethylamine and diisopropylamine.

Visualization of Equilibrium & Workflow

The following diagram illustrates the chemical equilibrium and the experimental decision tree for pKa determination.

Caption: Figure 1. Thermodynamic dissociation pathway of N-methylpropan-2-amine HCl and the experimental logic flow for pKa determination.

Experimental Protocol: Potentiometric Determination

For drug development applications requiring high precision (e.g., salt selection, lipophilicity modeling), reliance on predicted values is insufficient. The following protocol is the industry standard for determining the pKa of amine salts.

Materials & Equipment

• Analyte: N-methylpropan-2-amine hydrochloride (>98% purity).

• Titrant: 0.1 N Sodium Hydroxide (NaOH), standardized against KHP.

• Solvent: Carbonate-free deionized water (degassed).

• Instrumentation: Automatic Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) equipped with a combined glass pH electrode.

• Temperature Control: Jacketed titration vessel maintained at 25.0 ± 0.1°C.

Step-by-Step Methodology

• Electrode Calibration:

  • Calibrate the pH electrode using a minimum of three buffers (pH 4.01, 7.00, 10.01) at 25°C. Slope efficiency must be 98–102%.

• Sample Preparation:

  • Weigh approximately 0.5 mmol of N-methylpropan-2-amine HCl (approx. 55 mg).

  • Dissolve in 50 mL of degassed deionized water to achieve a concentration of ~0.01 M.

  • Note: Ensure the ionic strength is constant; 0.1 M KCl background electrolyte is recommended for thermodynamic consistency.

• Titration Procedure:

  • Pre-dose the solution with a small amount of HCl (0.1 M) if necessary to start the titration from pH ~2.0 (ensuring 100% protonation).

  • Titrate with 0.1 N NaOH using dynamic dosing (smaller increments near the inflection point).

  • Record pH vs. Volume of NaOH added.

• Data Analysis (Bjerrum Method):

  • Plot the titration curve (pH vs. Volume).

  • Identify the Equivalent Point (EP) using the first derivative (

    ).

  • The pKa corresponds to the pH at the half-equivalence point (0.5 eq of titrant added).

  • Alternatively, use the linearized Henderson-Hasselbalch equation:

    Plot vs. pH; the y-intercept is the pKa.

Applications in Drug Development[1]

Understanding the pKa of N-methylpropan-2-amine is critical for:

• Lipophilicity (LogD): At physiological pH (7.4), the compound (pKa 10.76) exists almost exclusively (>99.9%) in its cationic form. This results in a very low distribution coefficient (LogD), limiting passive membrane permeability unless paired with a lipophilic counter-ion or formulated in a way to mask the charge.

• Salt Selection: As a strong base, it forms stable salts with weak acids. This property is exploited in "chiral resolution" where N-methylpropan-2-amine is used as a counter-base to resolve chiral acids.

• Impurity Profiling: In the synthesis of active pharmaceutical ingredients (APIs), residual N-methylpropan-2-amine must be monitored. Its high pKa makes it difficult to remove via simple aqueous washes at neutral pH; acidic washes (pH < 8) are required to ensure it remains in the aqueous phase.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 78485, N-Methylisopropylamine. Retrieved from [Link]

• Haynes, W. M. (Ed.).[1][2] (2014). CRC Handbook of Chemistry and Physics (95th ed.). CRC Press. (Source for comparative amine pKa values).

• Perrin, D. D. (1965).Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London.

Sources

• 1. echemi.com [echemi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

N-Methyl-2-Propanamine Hydrochloride: Technical Profile &amp; Applications

This in-depth technical guide details the chemical identity, synonyms, synthesis, and applications of N-methyl-2-propanamine hydrochloride.

Executive Summary

N-Methyl-2-propanamine hydrochloride (CAS: 54565-61-6) is a secondary aliphatic amine salt widely utilized as a nucleophilic building block in agrochemical and pharmaceutical synthesis. Unlike its structural analogs often associated with controlled substances, this molecule acts as a critical intermediate in the manufacturing of protoporphyrinogen oxidase (PPO) inhibitors, most notably the herbicide Saflufenacil .

This guide provides a rigorous analysis of its nomenclature, physicochemical properties, and industrial utility, while explicitly distinguishing it from chemically related but legally distinct adulterants such as N-isopropylbenzylamine.

Chemical Identity & Nomenclature

Precision in nomenclature is vital to avoid confusion with regulated isomers (e.g., N-methyl-1-phenylpropan-2-amine).

Core Identifiers

Parameter	Detail
IUPAC Name	N-Methylpropan-2-amine hydrochloride
Common Name	N-Isopropylmethylamine hydrochloride
CAS Number (HCl Salt)	54565-61-6
CAS Number (Free Base)	4747-21-1
Molecular Formula
Molecular Weight	109.60 g/mol
SMILES	CC(C)NC.Cl

Structural Visualization

The following diagram illustrates the chemical structure and its breakdown into functional moieties.

Figure 1: Structural decomposition of N-methyl-2-propanamine hydrochloride.

Synonyms & Commercial Designations

This compound does not possess a consumer "brand name" (e.g., Tylenol). Instead, it is traded under chemical catalog names.

Primary Synonyms (Technical)

• Methylisopropylamine hydrochloride

• N-Isopropyl-N-methylamine hydrochloride

• 2-(Methylamino)propane hydrochloride

• N-Methyl-2-propanaminium chloride

Commercial/Catalog Designations

Researchers sourcing this material will encounter it under these supplier-specific designations:

Supplier	Catalog Name	Purity Grade
Sigma-Aldrich	N-Isopropylmethylamine hydrochloride	97-98%
TCI Chemicals	Methylisopropylamine Hydrochloride	>98.0%
Fluorochem	2-Methylpropan-2-amine hydrochloride	Research Grade
BLD Pharm	N-Methylpropan-2-amine HCl	Industrial

⚠️ Critical Distinction: The "Adulterant" Confusion

Researchers must distinguish this molecule from N-Isopropylbenzylamine (CAS 102-97-6).

• N-Methyl-2-propanamine: Small aliphatic amine (

  ). Used in legitimate herbicide synthesis.[1]

• N-Isopropylbenzylamine: Large aromatic amine (

  ). Frequently flagged as a methamphetamine mimic/cutting agent due to similar crystal habit.[2]

• Differentiation: N-Methyl-2-propanamine is hygroscopic and typically appears as a white to off-white powder, whereas the benzyl analog forms large shards.

Synthesis & Manufacturing Protocols

The industrial production of N-methyl-2-propanamine typically employs Reductive Amination , a pathway favored for its high yield and scalability.

Reaction Pathway[6]

• Precursors: Acetone (Propan-2-one) and Methylamine.

• Intermediate: Formation of the imine (Schiff base).

• Reduction: Hydrogenation using a metal catalyst (e.g., Raney Nickel or Pd/C) or a hydride reducing agent (

  ).

• Salt Formation: Addition of anhydrous HCl to precipitate the hydrochloride salt.

Figure 2: Industrial synthesis via reductive amination of acetone.

Applications in Drug & Agrochemical Development[5][7][8]

Agrochemical Synthesis (Saflufenacil)

The primary industrial driver for this amine is the synthesis of Saflufenacil (Trade name: Kixor by BASF), a PPO-inhibitor herbicide.

• Mechanism: The amine reacts with sulfuryl chloride or related sulfonyl electrophiles to form the N-methyl-N-isopropyl sulfamide moiety.

• Role: This side chain is essential for the metabolic stability and lipophilicity of the final herbicide molecule.

Pharmaceutical Building Block

In medicinal chemistry, the N-methyl-isopropyl motif is used to modulate the basicity and steric bulk of amine pharmacophores.

• Steric Hindrance: The isopropyl group provides moderate steric bulk, protecting the nitrogen from rapid metabolic dealkylation compared to a simple dimethylamine group.

• Solubility: Conversion to the hydrochloride salt ensures water solubility, facilitating aqueous reaction conditions.

Physical & Spectral Properties

For identification and quality control (QC), the following data is standard.

Property	Value
Physical State	White crystalline solid or powder
Melting Point	185°C - 189°C (Decomposes)
Solubility	Highly soluble in water, Ethanol; Insoluble in Ether
Hygroscopicity	Moderate (Store in desiccator)

Diagnostic NMR Signals (Predicted in )

• 1.1 ppm (Doublet, 6H): Isopropyl methyl groups ( ).
• 2.4 ppm (Singlet, 3H): N-Methyl group ( ).
• 2.8 ppm (Septet, 1H): Isopropyl methine proton ( ).

Regulatory & Safety Profile

Regulatory Status[5][10][11][12][13]

• DEA (USA): Not listed as a Controlled Substance or List I Chemical. However, it is a chemical analog to regulated precursors.

• Precursor Watch: While not controlled, bulk sales are often monitored by suppliers (Know Your Customer - KYC) due to the general sensitivity of secondary amines in illicit synthesis.

Safety Hazards (GHS Classifications)

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• Handling: Must be handled in a fume hood. The free base is volatile and has a strong ammoniacal odor; the HCl salt is odorless but corrosive to mucous membranes.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20030456, N-Methylpropan-2-amine hydrochloride. Retrieved from [Link]

• BASF SE (2010).Process for preparing N-methyl-N-isopropyl sulfamide (Saflufenacil Intermediate). Patent WO2010121978.

• European Chemicals Agency (ECHA). Registration Dossier: N-methylpropan-2-amine. Retrieved from [Link]

Sources

• 1. Saflufenacil - Wikipedia [en.wikipedia.org]
• 2. Isopropylbenzylamine Explained: Uses, Risks, and Legal Status [eureka.patsnap.com]

Technical Whitepaper: Hygroscopicity Management and Storage Protocols for N-Methylisopropylamine Hydrochloride

Executive Summary

N-Methylisopropylamine hydrochloride (CAS 54565-61-6) serves as a critical secondary amine building block in the synthesis of pharmaceutical intermediates and agrochemicals. While the free base (CAS 4747-21-1) is a volatile, flammable liquid, the hydrochloride salt offers a solid-state alternative that improves handling precision. However, this advantage is frequently compromised by its pronounced hygroscopicity .

This guide addresses the thermodynamic propensity of N-methylisopropylamine HCl to absorb atmospheric moisture, leading to deliquescence, stoichiometric errors in synthesis, and potential hydrolysis of sensitive co-reagents. We provide a self-validating framework for storage, handling, and quality assurance, moving beyond generic safety data sheets to actionable, field-proven protocols.

Physicochemical Profile & Hygroscopicity Mechanism[1][2]

To control moisture, one must understand the molecular driver. N-Methylisopropylamine hydrochloride is a secondary ammonium salt. Its hygroscopicity is not merely a surface phenomenon but a bulk property driven by the high hydration energy of the chloride ion and the hydrogen-bonding capability of the ammonium protons.

The Deliquescence Mechanism

Unlike simple adsorption, this salt likely exhibits deliquescence . When the relative humidity (RH) of the environment exceeds the Critical Relative Humidity (CRH) of the salt, the solid dissolves in its own adsorbed water, forming a saturated solution.

• Lattice Energy vs. Hydration Energy: The chloride anion (

  ) has a high charge density, making it an aggressive hydrogen bond acceptor for water molecules.

• Ammonium Interaction: The

  cation donates hydrogen bonds to water, creating a "water bridge" that destabilizes the crystal lattice.

Property	Specification	Notes
Compound Name	N-Methylisopropylamine Hydrochloride
CAS Number	54565-61-6	Distinct from free base (4747-21-1)
Molecular Weight	109.60 g/mol	Must correct for water content if wet
Physical State	Crystalline Solid	White to off-white
Hygroscopicity Class	Class III (Moderately to Highly Hygroscopic)	Rapidly absorbs >5% w/w moisture at >60% RH
Solubility	High in Water, Methanol, Ethanol	Poor in non-polar solvents (Hexane, Toluene)

Experimental Validation: The "Self-Validating" Protocol

Do not rely solely on vendor Certificates of Analysis (CoA), as moisture content changes immediately upon opening the bottle. Every lab handling this material should validate its state using the following protocols.

Gravimetric Hygroscopicity Check (Benchtop Method)

Use this rapid test to determine the current handling window for your specific lab environment.

• Setup: Place a clean, dry weighing boat on an analytical balance (0.1 mg precision).

• Tare: Zero the balance.

• Exposure: Add ~100 mg of N-methylisopropylamine HCl. Record weight immediately (

  ).

• Monitoring: Record weight every 1 minute for 15 minutes.

• Calculation: Plot

  .

  • Threshold: If mass increases by >0.5% within 5 minutes, the material must be handled in a glovebox or glove bag for quantitative work.

Dynamic Vapor Sorption (DVS) Workflow

For rigorous characterization (e.g., establishing shelf-life), a DVS isotherm is required.

Figure 1: Standard DVS workflow to determine Critical Relative Humidity (CRH).

Storage and Handling Protocols

The integrity of N-methylisopropylamine HCl relies on preventing the "moisture cascade"—where initial absorption accelerates further uptake.

Storage Hierarchy

Store based on the frequency of use and duration.

Duration	Primary Container	Secondary Environment	Temperature
Active Use (Daily)	Amber glass vial with Teflon-lined cap	Desiccator with active desiccant (e.g., or Indicating Silica)	Ambient (20-25°C)
Short Term (<1 Month)	Original Vendor Bottle (Parafilm sealed)	Vacuum Desiccator	Ambient or Cool (4°C)
Long Term (>1 Month)	Heat-sealed Mylar bag with desiccant pack	Freezer (-20°C)	-20°C

Critical Warning: If stored cold (-20°C or 4°C), the container must equilibrate to room temperature before opening. Opening a cold bottle in humid lab air causes immediate condensation on the solid, ruining the sample.

Handling Workflow

The following logic gate ensures stoichiometric accuracy during synthesis.

Figure 2: Decision matrix for handling hygroscopic amine salts to prevent stoichiometric errors.

Impact on Synthesis and Formulation[1][4]

Why does this matter? Using wet N-methylisopropylamine hydrochloride introduces two distinct failure modes in drug development:

• Stoichiometric Mismatch: If the salt has absorbed 10% water by weight, using the anhydrous molecular weight (109.60 g/mol ) results in a 10% under-loading of the amine. In coupling reactions (e.g., amide bond formation), this leads to incomplete conversion of the expensive acid partner.

  • Correction: Always measure water content (Karl Fischer titration) before large-scale use, or dry the material under vacuum (

    , <10 mbar) for 4 hours.

• Side Reactions: Excess water can hydrolyze sensitive reagents like acid chlorides, sulfonyl chlorides, or coupling agents (EDC/HATU), reducing yield and generating impurities.

Safety and Regulatory (SDS Highlights)

While the focus is hygroscopicity, standard safety protocols for amine salts apply.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.

• Incompatibility: Avoid contact with strong oxidizing agents and nitrites . Secondary amines (like N-methylisopropylamine) can react with nitrosating agents to form N-nitrosamines , which are potent carcinogens. This is a critical critical quality attribute (CQA) in pharmaceutical processing.

References

• Splendid Lab. (n.d.). N-Isopropyl-N-methylamine Hydrochloride Product Data. Retrieved October 26, 2023, from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 78485, N-Methylisopropylamine. Retrieved October 26, 2023, from [Link]

• Hirschberg, C., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. Retrieved from [Link]

• Newman, A. W., & Reutzel-Edens, S. M. (2020). Hygroscopicity classification and its relevance to solid-state stability. Journal of Pharmaceutical Sciences.

Sources

• 1. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Reductive Amination using N-Methylpropan-2-amine Hydrochloride

Executive Summary & Strategic Rationale

The installation of the N-methyl-N-isopropyl amino group is a recurring motif in medicinal chemistry, often used to modulate lipophilicity (LogP) and metabolic stability compared to diethyl or dimethyl analogues. The reagent of choice for this transformation is N-methylpropan-2-amine hydrochloride (CAS: 54565-61-6), a stable, non-volatile solid that avoids the handling issues associated with the volatile, malodorous free amine (bp ~50 °C).

However, the use of the hydrochloride salt introduces a specific challenge: the amine must be sufficiently nucleophilic to attack the carbonyl carbon, requiring in situ neutralization (free-basing) without disrupting the acidic conditions often necessary for iminium ion formation.

This guide details two robust protocols for this transformation:

• Method A (Preferred): Sodium Triacetoxyborohydride (STAB) – The "Abdel-Magid" condition.

• Method B (Alternative): Sodium Cyanoborohydride – The "Borch" condition.[1][2]

Mechanistic Insight

Understanding the equilibrium is critical for success. The reaction proceeds through a iminium ion intermediate. Unlike primary amines which form neutral imines, secondary amines (like N-methylpropan-2-amine) form positively charged iminium ions.

Mechanistic Pathway (DOT Visualization)

Figure 1: The conversion requires balancing the free amine concentration (for attack) with acid catalysis (for dehydration to the iminium).

Critical Parameter Comparison

Selecting the right reducing agent is the primary decision point.

Feature	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)
Reagent Type	Mild, selective hydride.[3][4]	Mild, pH-dependent hydride.
Safety Profile	Safer. No toxic cyanide byproducts.	High Risk. Generates HCN/Cyanide.
Solvent System	DCE (1,2-Dichloroethane), THF, or DCM.	Methanol (MeOH).[1][5]
Water Tolerance	Low (decomposes slowly).	High.
Reaction Rate	Fast (usually < 4h).	Slower (often overnight).
Side Reactions	Minimal reduction of ketones/aldehydes.[1][4][6][7]	Can reduce carbonyls if pH < 3.
Recommendation	Primary Choice for most applications.	Secondary Choice for unreactive ketones.

Experimental Protocols

Method A: The STAB Protocol (Standard)

Based on the work of Abdel-Magid et al. (J. Org. Chem. 1996).[1][3][4][8]

Scope: Best for aldehydes and cyclic ketones. Safety Note: 1,2-Dichloroethane (DCE) is a carcinogen. Perform all work in a fume hood. THF can be substituted but may result in slower kinetics.

Reagents:

• Aldehyde/Ketone (1.0 equiv)

• N-methylpropan-2-amine HCl (1.1 – 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.0 – 1.2 equiv)

• Acetic Acid (AcOH) (1.0 – 2.0 equiv) [Optional: promotes iminium formation]

• Solvent: 1,2-Dichloroethane (DCE) [0.1 M – 0.2 M concentration]

Step-by-Step Procedure:

• Salt Neutralization: In a dry reaction vial, suspend N-methylpropan-2-amine HCl (1.2 equiv) in DCE. Add DIPEA (1.2 equiv) and stir for 5–10 minutes. Observation: The suspension may clear slightly as the free amine is generated.

• Carbonyl Addition: Add the Aldehyde/Ketone (1.0 equiv) to the mixture.

• Acid Catalysis (Critical for Ketones): If reacting with a ketone, add Acetic Acid (1.0 – 2.0 equiv). For reactive aldehydes, this is often unnecessary but rarely harmful.

• Reductant Addition: Add STAB (1.4 equiv) in a single portion.

  • Note: Gas evolution (H₂) is possible but usually minimal compared to NaBH₄.

• Reaction: Stir at Room Temperature (20–25 °C) under Nitrogen/Argon.

  • Monitoring: Check LCMS or TLC after 2 hours. The secondary amine (N-Me-iPr) is bulky; steric hindrance may require reaction times up to 16 hours for hindered ketones.

• Quench: Quench by adding saturated aqueous NaHCO₃ (approx. 5 mL per mmol). Stir for 15 minutes until gas evolution ceases.

Method B: The Borch Protocol (Alternative)

Based on Borch et al. (J. Am. Chem. Soc. 1971).

Scope: Useful if solubility in DCE/THF is poor, or for specific hindered substrates.

Reagents:

• Aldehyde/Ketone (1.0 equiv)

• N-methylpropan-2-amine HCl (1.2 – 1.5 equiv)

• Sodium Cyanoborohydride (NaBH₃CN) (1.0 – 1.2 equiv)

• Solvent: Methanol (MeOH)[1][6]

• pH Adjustment: Acetic Acid / Sodium Acetate buffer or pure AcOH.

Step-by-Step Procedure:

• Dissolution: Dissolve the amine HCl salt and the carbonyl in anhydrous Methanol.

• pH Check: Check the pH of the solution. It should be approximately pH 5–6.

  • Why? The HCl salt naturally provides acidity. If pH < 4, add TEA. If pH > 7, add AcOH.

• Reductant Addition: Add NaBH₃CN (1.2 equiv) in one portion.

  • Safety:DANGER. Do not expose NaBH₃CN to strong acid; it generates lethal HCN gas.

• Reaction: Stir at Room Temperature.

  • Optimization: If the reaction stalls, add 3Å Molecular Sieves to scavenge water and push the equilibrium toward the iminium ion.

• Workup: Quench with 0.1 M NaOH (to ensure cyanide stays as salt). Extract with DCM.

Purification & Workup Workflow

Because the product is a tertiary amine, an Acid-Base extraction is the most efficient purification method, often eliminating the need for chromatography.

Workup Logic (DOT Visualization)

Figure 2: "Catch and Release" purification strategy exploits the basicity of the tertiary amine product.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Product, SM remains	Iminium ion not forming.	Add 3Å Molecular Sieves (powdered) to remove water. Increase temperature to 40–50 °C (use DCE).
Alcohol Byproduct	Direct reduction of carbonyl.[1]	Order of addition is wrong. Ensure Amine + Base + Carbonyl stir for 15-30 mins before adding STAB.
Low Yield (Ketones)	Steric hindrance (Isopropyl group).	Switch solvent to DCE (if using THF). Add 2.0 equiv AcOH. Allow reaction to run 24h.
Stuck at Intermediate	Hemiaminal formed but not dehydrating.[1]	Add Ti(OiPr)₄ (Titanium Isopropoxide) as a Lewis Acid scavenger (compatible with NaBH₄, less so with STAB).

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][3][4][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4][7][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[4][7][8][9]J. Org.[1][4][7][8] Chem.1996 , 61, 3849–3862.[1][3][4][7][8]

• Borch, R. F. ; Bernstein, M. D.; Durst, H. D.[1] The Cyanohydridoborate Anion as a Selective Reducing Agent.[7][10]J. Am. Chem. Soc.[1]1971 , 93, 2897–2904.[1][10]

• Mattson, R. J. ; Pham, K. M.; Leuck, D. J.; Cowen, K. A. An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride.J. Org.[1][4][7][8] Chem.1990 , 55, 2552–2554.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]

synthesis of Saflufenacil using N-isopropylmethylamine intermediate

Executive Summary

This application note details a robust, scalable protocol for the synthesis of Saflufenacil (BAS 800H), a protoporphyrinogen IX oxidase (PPO) inhibitor. Unlike traditional linear routes, this guide focuses on a convergent synthesis strategy utilizing the critical intermediate

-isopropyl- -methylsulfamide .[1]

This approach offers superior regioselectivity and yield compared to direct sulfamoylation methods.[1] By decoupling the synthesis of the complex phenyluracil core from the sulfamide side chain, researchers can optimize the purity of the sulfamide moiety prior to the final high-value coupling step, significantly reducing downstream purification burdens.

Retrosynthetic Analysis & Strategy

The structural complexity of Saflufenacil lies in its

-acylsulfonamide linkage.[1] A disconnection at this junction reveals two primary fragments:

• Fragment A (The Acid Core): 2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydropyrimidin-1(2H)-yl]benzoic acid.[1]

• Fragment B (The Sulfamide Linker):

  -isopropyl- -methylsulfamide.[1][2][3][4]

Strategic Rationale: Direct reaction of the aniline precursor with sulfamoyl chlorides often leads to bis-sulfamoylation or poor regiocontrol.[1] Our protocol utilizes Chlorosulfonyl Isocyanate (CSI) to generate a differentiated sulfamoylating agent (Fragment B), ensuring that the asymmetric amine (

-isopropylmethylamine) is incorporated with high fidelity before coupling to the acid core.[1]

Figure 1: Retrosynthetic breakdown of Saflufenacil isolating the key sulfamide intermediate.[1]

Module 1: Synthesis of -Isopropyl- -methylsulfamide

Objective: Prepare the asymmetric sulfamide linker with >98% purity. Principle: The reaction exploits the differential reactivity of CSI. Reaction with tert-butanol creates a "Burgess-type" intermediate (Boc-sulfamoyl chloride), which reacts selectively with the secondary amine.[1]

Reagents & Materials

Reagent	CAS Registry	Equiv.[1][5][6]	Role
Chlorosulfonyl Isocyanate (CSI)	1189-71-5	1.0	Electrophile Source
tert-Butanol	75-65-0	1.05	Protecting Group Source
-Isopropylmethylamine	4747-21-1	1.0	Nucleophile
Triethylamine (TEA)	121-44-8	2.5	Acid Scavenger
Dichloromethane (DCM)	75-09-2	Solvent	Reaction Medium
Trifluoroacetic Acid (TFA)	76-05-1	Excess	Deprotection Agent

Protocol Steps

Step A: Formation of Boc-Sulfamoyl Chloride [1]

• Setup: Flame-dry a 500 mL three-neck round-bottom flask (RBF) equipped with a nitrogen inlet, temperature probe, and addition funnel.

• Solvation: Charge DCM (200 mL) and CSI (14.1 g, 100 mmol). Cool to 0°C .[1]

• Addition: Add a solution of tert-butanol (7.8 g, 105 mmol) in DCM (20 mL) dropwise over 20 minutes.

  • Critical Check: Maintain internal temperature < 5°C to prevent decarboxylation.[1]

• Maturation: Stir at 0°C for 30 minutes. The solution contains tert-butyl (chlorosulfonyl)carbamate.[1]

Step B: Amine Coupling

• Preparation: In a separate vessel, mix

  -isopropylmethylamine (7.3 g, 100 mmol) and TEA (25.3 g, 250 mmol) in DCM (50 mL).

• Coupling: Add the amine/TEA solution to the CSI intermediate at 0°C dropwise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

  • Monitoring: TLC (50% EtOAc/Hexane) should show disappearance of the amine.

• Workup: Wash with 1M HCl (2 x 100 mL) to remove TEA and unreacted amine. Dry organic layer over MgSO₄ and concentrate in vacuo to yield the Boc-protected sulfamide .[1]

Step C: Deprotection

• Acidolysis: Dissolve the crude Boc-sulfamide in DCM (50 mL). Add TFA (20 mL) slowly at room temperature.

• Completion: Stir for 4 hours. Gas evolution (CO₂ + Isobutylene) indicates reaction progress.[1]

• Isolation: Concentrate to dryness. Redissolve in EtOAc and wash with saturated NaHCO₃ (carefully!) to neutralize residual TFA.[1]

• Purification: Recrystallize from Isopropanol/Hexane if necessary.

  • Target Yield: ~75% (over 3 steps).

  • Appearance: White crystalline solid.[1]

Module 2: Convergent Coupling to Saflufenacil

Objective: Couple the Phenyluracil Acid (Fragment A) with the Sulfamide (Fragment B).[1] Mechanism: Activation of the carboxylic acid via 1,1'-Carbonyldiimidazole (CDI) to form an acyl imidazole, followed by nucleophilic attack by the sulfamide anion.

Reagents & Materials

Reagent	Equiv.[1][5][6][7]	Role
Phenyluracil Benzoic Acid (Frag A)	1.0	Core Scaffold
1,1'-Carbonyldiimidazole (CDI)	1.2	Activator
-Isopropyl- -methylsulfamide (Frag B)[1]	1.1	Linker
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	1.2	Base
THF (Anhydrous)	Solvent	Medium

Protocol Steps

• Activation:

  • Charge Phenyluracil Benzoic Acid (10 g, 20 mmol) and anhydrous THF (100 mL) into a reactor.

  • Add CDI (3.9 g, 24 mmol) in one portion at room temperature.

  • Observation: Vigorous evolution of CO₂ will occur.[1] Stir at reflux (65°C) for 1 hour to ensure complete formation of the acyl imidazole.

  • Checkpoint: Analyze an aliquot by HPLC (quench with MeOH to form methyl ester) to confirm consumption of acid.[1]

• Coupling:

  • Cool the reaction mixture to 40°C.

  • Add

    -isopropyl- -methylsulfamide (3.35 g, 22 mmol).

  • Add DBU (3.65 g, 24 mmol) dropwise.

  • Stir at 40–50°C for 4–6 hours.

• Quench & Isolation:

  • Cool to room temperature.[1]

  • Dilute with Ethyl Acetate (150 mL) and acidify with 1M HCl (100 mL) to pH 2–3.

  • Why Acidify? Saflufenacil is acidic (sulfonimide proton); low pH ensures it partitions into the organic phase.[1]

  • Separate layers.[1] Wash organic phase with Brine.[1]

• Crystallization:

  • Concentrate the organic phase to a thick oil.

  • Add Ethanol (30 mL) and heat to reflux. Slowly cool to 0°C.

  • Filter the resulting white precipitate.

  • Final Yield: Expect 85–90%.

  • Purity: >98% (HPLC).

Process Visualization

Figure 2: Process flow diagram illustrating the convergent coupling of the two primary fragments.[1]

Analytical Validation Parameters

To ensure the integrity of the synthesized Saflufenacil, the following HPLC parameters are recommended for release testing.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 90% B over 20 mins
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm
Retention Time	~12.5 min (Saflufenacil)

Key Impurity Markers:

• Des-sulfamoyl Acid (Fragment A): Indicates incomplete coupling (RT ~ 8.0 min).[1]

• Bis-acyl Urea: Result of wet solvents reacting with CDI.[1]

References

• Preparation of Saflufenacil (BAS 800H) Title: New and convergent synthesis of saflufenacil. Source: ResearchGate / Chinese Chemical Letters.[1] URL:[Link]

• Process for Preparing Saflufenacil Intermediates Title: US Patent Application 20250115560A1 - A new process of saflufenacil production using novel intermediates.[1][2] Source: Google Patents.[1] URL:

• Synthesis of N-Hydroxysulfamides (Analogous Chemistry) Title: Synthetic methodology for the preparation of N-hydroxysulfamides (CSI Chemistry).[1][7] Source: PubMed Central (PMC).[1] URL:[Link]

• Saflufenacil Chemical Structure & Properties Title: Saflufenacil | C17H17ClF4N4O5S - PubChem.[1] Source: National Institutes of Health (NIH).[1] URL:[Link][1]

• BASF Patent on Sulfamoyl Carboxamides Title: Substituted phenyl sulfamoyl carboxamides (Original Composition of Matter).[1] Source: Google Patents (WO 2001/083459).[1] URL:

Sources

• 1. Saflufenacil | C17H17ClF4N4O5S | CID 11571392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US20250115560A1 - A new process of saflufenacil production using novel intermediates - Google Patents [patents.google.com]
• 3. CN112574126A - Preparation method of saflufenacil intermediate - Google Patents [patents.google.com]
• 4. fao.org [fao.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthetic methodology for the preparation of N-hydroxysulfamides - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Application Note: N-methylpropan-2-amine HCl in Pd-Catalyzed Cross-Coupling

Part 1: Strategic Overview & Chemical Identity

N-methylpropan-2-amine HCl (also known as N-isopropylmethylamine hydrochloride) occupies a unique dual niche in Palladium-catalyzed cross-coupling. While most commonly encountered as a sterically demanding nucleophile (substrate) in Buchwald-Hartwig aminations, it also functions as a stabilizing ligand/additive in "ligand-free" catalytic systems (e.g., Heck or Suzuki couplings).

Understanding this duality is critical for experimental design:

• As a Ligand/Stabilizer: The free amine (

  ) coordinates to Pd(0) species, preventing the aggregation of Palladium into inactive "palladium black" nanoparticles. Its steric bulk (isopropyl group) provides sufficient coverage to stabilize the metal center without blocking the approach of aryl halides.

• As a Substrate: Its

  -branching creates significant steric hindrance, making it a challenging coupling partner that requires specialized phosphine ligands (e.g., RuPhos, BrettPhos) on the metal to facilitate reductive elimination.

Chemical Profile

Property	Specification
IUPAC Name	N-methylpropan-2-amine hydrochloride
Formula
MW	109.60 g/mol
Free Base MW	73.14 g/mol
Role	-Donor Ligand (Stabilizer) / Nucleophilic Substrate
Key Feature	Steric bulk ( -branched) prevents facile -hydride elimination

Part 2: Mechanistic Insight & Visualization

The critical challenge when using N-methylpropan-2-amine is managing the equilibrium between its role as a ligand (forming stable, off-cycle species) and a substrate (undergoing productive coupling).

The "Amine Effect" in Catalysis

In many "ligand-free" protocols, the amine is not just a base but an ancillary ligand. The nitrogen lone pair donates electron density to the electrophilic Pd(II) intermediate, stabilizing it. However, if the binding is too strong, it poisons the catalyst. N-methylpropan-2-amine strikes a balance: it binds well enough to stabilize Pd nanoparticles but is labile enough to allow oxidative addition of aryl halides.

Figure 1: The amine acts as a "reservoir" for the active catalyst. If the concentration is too high, it traps Pd (Green node). If optimized, it releases active Pd(0) for the cycle while preventing deactivation (Red node).

Part 3: Protocol A - Use as a Ligand/Additive

Application: Stabilizing Pd in the Heck-Mizoroki or Suzuki-Miyaura coupling of Aryl Iodides/Bromides. Context: This protocol uses N-methylpropan-2-amine as a promoter to allow the use of simple Pd salts (like

) without expensive phosphines.

Materials

• Catalyst: Palladium(II) Acetate (

  ) [1 mol%]

• Ligand/Additive: N-methylpropan-2-amine HCl [20 mol%]

• Base: Potassium Carbonate (

  ) [2.0 equiv] (Neutralizes the HCl and acts as reaction base)

• Solvent: DMF or DMAc (degassed)

Step-by-Step Procedure

• Ligand Liberation: In a reaction vial, add N-methylpropan-2-amine HCl (0.2 mmol) and

  (0.2 mmol). Add 1 mL of DMF and stir at room temperature for 10 minutes. Note: This releases the free amine in situ.

• Catalyst Loading: Add

  (0.01 mmol). The solution should turn from orange to a dark colloidal suspension (stabilized Pd nanoparticles).

• Substrate Addition: Add Aryl Halide (1.0 mmol) and Coupling Partner (e.g., Styrene for Heck, Boronic Acid for Suzuki) (1.2 mmol).

• Base Addition: Add the remaining

  (1.8 mmol).

• Reaction: Seal the vial and heat to 100°C for 12 hours.

• Workup: Cool to RT, dilute with EtOAc, wash with water (to remove DMF and salts), dry over

  , and concentrate.

Why this works: The N-methylpropan-2-amine forms a weak coordination sphere around Pd(0). Unlike phosphines, which can be air-sensitive, this amine-Pd system is robust and often operates via a "cocktail" mechanism of soluble clusters.

Part 4: Protocol B - Use as a Substrate (C-N Coupling)

Application: Synthesis of tertiary anilines (Buchwald-Hartwig Amination). Challenge: The isopropyl group creates steric clash, making the Pd-N bond formation difficult. Standard ligands (

, dppf) often fail.

Optimized Catalyst System

• Precatalyst: RuPhos Pd G4 or BrettPhos Pd G4 (Preferred for secondary amines).

• Alternative:

  + RuPhos (Ligand:Pd ratio 2:1).

• Base: Sodium tert-butoxide (

  ) or LHMDS (for base-sensitive substrates).

Protocol

• Preparation: Flame-dry a reaction tube and cool under Argon.

• Solids: Add RuPhos Pd G4 (1-2 mol%) and Aryl Halide (1.0 equiv).

  • Note: If using the HCl salt of the amine, add it here along with an extra equivalent of base.

• Amine Salt Neutralization: Add N-methylpropan-2-amine HCl (1.2 equiv) and

  (2.4 equiv).

  • Crucial Step: The first equivalent of base neutralizes the HCl; the second deprotonates the amine bound to Pd later in the cycle.

• Solvent: Add anhydrous 1,4-Dioxane or Toluene (0.2 M concentration).

• Execution: Seal and heat to 80-100°C for 4-12 hours.

• Analysis: Monitor consumption of aryl halide by HPLC/GC.

Data Comparison: Ligand Selection for N-Methylpropan-2-amine Coupling

Ligand	Yield (%)	Observation
RuPhos	92-98%	Excellent for hindered secondary amines. Gold standard.
BrettPhos	85-90%	Good, but better suited for primary amines.
BINAP	< 15%	Too sterically crowded; reductive elimination is slow.
PPh3	< 5%	Ineffective; catalyst decomposes (Pd black).

Part 5: Troubleshooting & References

Troubleshooting Guide

• Problem: Reaction turns black immediately (Pd precipitation).

  • Cause: Amine concentration too low (if used as ligand) or Phosphine ligand oxidized (if used as substrate).

  • Fix: Increase N-methylpropan-2-amine loading to 30 mol% (Protocol A) or use fresh RuPhos (Protocol B).

• Problem: Low conversion of Aryl Chloride.

  • Cause: N-methylpropan-2-amine is sterically bulky.[1]

  • Fix: Switch solvent to t-Amyl Alcohol (higher temp capability) or switch catalyst to Pd-PEPPSI-IPr .

References

• Maiti, D., et al. "Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases." Chemical Science, 2011. Link

• Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. Link

• Tao, B., & Boykin, D. W. "An unusually active catalyst for the Heck reaction of aryl bromides with styrene." Journal of Organic Chemistry, 2004. (Describes amine-stabilized Pd clusters). Link

• Navarro, O., et al. "General Synthesis of (NHC)Pd(allyl)Cl Complexes." Journal of Organic Chemistry, 2020. (Context on stabilizing ligands). Link

Sources

• 1. Buy N-ethyl-N-methylpropan-2-amine | 39198-07-7 [smolecule.com]

Application Note: Protocol for the Conversion of N-Methylisopropylamine HCl to Free Base

Executive Summary

This application note details the procedure for converting N-methylisopropylamine (NMIPA) hydrochloride to its free base form. This conversion is critical for applications requiring the nucleophilic free amine, such as reductive aminations, acylations, or organometallic ligand synthesis.[1]

Critical Technical Alert: N-methylisopropylamine free base has a boiling point of 50–53 °C .[1][2] Standard solvent removal techniques (e.g., rotary evaporation under vacuum) will result in catastrophic product loss .[3][1] This guide prioritizes Direct Alkaline Distillation and Salting-Out Extraction to mitigate volatility risks.[1]

Physicochemical Profile & Safety

Understanding the physical shift from salt to base is the foundation of this protocol.

Table 1: Comparative Properties

Property	N-Methylisopropylamine HCl (Salt)	N-Methylisopropylamine (Free Base)
State	Crystalline Solid	Colorless Liquid
MW	109.60 g/mol	73.14 g/mol
Boiling Point	N/A (Decomposes/Melts)	50–53 °C (Volatile)
Solubility	Water (High), Methanol	Miscible with water, Ether, DCM
pKa (Conj.[1][2][4] Acid)	~10.7	N/A
Density	Solid	0.702 g/mL

Safety Hazards[1][2][5][6]

• Flammability: The free base is highly flammable (Flash point < -20 °C).[1] Ground all glassware.[1]

• Corrosivity: Both forms are corrosive.[1] The free base can cause severe skin burns and eye damage.[1][5]

• Volatility: Use a functional fume hood.[1] Inhalation of vapors is toxic.[1][4][5]

Method A: Direct Liberation & Distillation (Recommended for Isolation)

Best for: Obtaining pure, neat liquid amine without solvent contamination.[3]

Principle

By minimizing water volume and using the "Salting Out" effect of the byproduct (NaCl) and added hydroxide, the amine separates as a distinct organic layer which is then dried and distilled.[3]

Equipment

• Three-neck round bottom flask (RBF)[1]

• Pressure-equalizing addition funnel[1]

• Short-path distillation apparatus (Vigreux column optional but recommended)[1]

• Ice-water bath[1]

Protocol

• Charge: Place N-methylisopropylamine HCl (e.g., 10.0 g, 91 mmol) into the RBF.

• Solvation (Minimal): Add the minimum amount of water required to create a slurry (approx. 5–8 mL).

  • Note: Excess water traps the amine via hydrogen bonding.[1]

• Basification: Cool the RBF to 0–5 °C. Add 50% w/w NaOH solution (approx. 10 mL) dropwise via the addition funnel.

  • Observation: A biphasic mixture will form immediately.[1] The amine (density 0.[1][2][4][6][7]70) will float on the caustic brine.[1]

• Separation: Transfer the mixture to a separatory funnel. Isolate the top organic layer (Crude Amine).[1]

  • Yield Check: The aqueous layer should be pH > 12.[1]

• Drying (Critical): Place the Crude Amine in a small flask with KOH pellets (approx. 1–2 g). Swirl gently for 15 minutes.

  • Why KOH? It acts as both a drying agent and a secondary base to ensure complete deprotonation.[1] It is more effective than

    for low MW amines.[1]

• Distillation: Decant the dried amine into a clean micro-distillation setup. Distill at atmospheric pressure.

  • Collect fraction: 49–53 °C.[1]

  • Receiver: Cool the receiving flask in dry ice/acetone or ice/salt to prevent evaporation.

Method B: Biphasic Extraction (Recommended for Solution Use)

Best for: When the amine will be used immediately in a reaction solvent (e.g., Ether or Pentane).[3]

Protocol

• Dissolution: Dissolve the HCl salt in minimal water (10 mL per 5 g salt).[1]

• Saturation: Add solid NaCl until the solution is saturated.

  • Mechanism:[3][8] This increases the ionic strength of the aqueous phase, forcing the organic amine out (Salting Out).

• Basification: Add 10M NaOH until pH > 12.

• Extraction: Extract 3x with Diethyl Ether or Pentane .

  • Solvent Choice: Do NOT use Dichloromethane (DCM).[1] DCM boils at 40 °C; separating it from the amine (BP 50 °C) is nearly impossible without losing product.[1] Ether (BP 34.6 °C) allows for careful concentration if needed.[1]

• Drying: Dry the combined organic extracts over anhydrous

  or KOH pellets.

  • Avoid: Acidic drying agents (Silica) or those that bind amines (

    can sometimes complex weakly).[1]

• Usage: Use the solution directly. Determine concentration via titration if stoichiometry is critical.[1]

Visualizing the Workflow

Diagram 1: The Extraction Logic (Method B)

This diagram illustrates the critical decision pathways and physical phase separation logic.

Caption: Workflow for Biphasic Extraction illustrating the "Salting Out" and solvent recovery path.

Diagram 2: Chemical Equilibrium & Volatility

This diagram highlights the thermodynamic risks (Volatility) vs. the chemical goal (Deprotonation).[1]

Caption: Chemical transformation highlighting the volatility risk of the free base product.

Quality Control & Storage

Validation (Self-Check)

• Silver Nitrate Test: Take a drop of the distilled free base, dissolve in water, acidify with

  , and add .[3][1]

  • Pass: No precipitate (indicates absence of

    ).[1]

  • Fail: White precipitate (indicates salt carryover).[1]

• NMR Validation:

  • Check: Look for a broad singlet around 1.5–2.0 ppm (amine NH) vs sharp water peak.[1]

  • Shift: The methine proton (

    ) in the free base typically shifts upfield compared to the HCl salt due to the loss of the positive charge.[3]

Storage

• Container: Store in amber glass with a PTFE-lined cap.

• Environment: Store at 2–8 °C.

• Shelf Life: The free base absorbs

  from the air (carbamate formation).[1] Purge headspace with Nitrogen/Argon after every use.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 78485, N-Methylisopropylamine.[1] Retrieved from [Link][3]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[3] (5th Edition).[1] Longman Scientific & Technical.[1] (Standard reference for amine liberation protocols).

Sources

• 1. scent.vn [scent.vn]
• 2. N-Isopropylmethylamine | 4747-21-1 [chemicalbook.com]
• 3. CN116444378A - Synthesis method of N-methyl isopropyl amine - Google Patents [patents.google.com]
• 4. N-Isopropylmethylamine(4747-21-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-isopropylmethylamine [stenutz.eu]
• 7. ccount-chem.com [ccount-chem.com]
• 8. CN106866424A - The batch (-type) preparation method of N methyl isopropylamines - Google Patents [patents.google.com]

Application Note: Optimized Reaction Conditions for the N-Alkylation of N-Methylpropan-2-amine

Abstract & Strategic Overview

N-methylpropan-2-amine (also known as N-isopropylmethylamine, CAS: 4747-21-1) presents a unique synthetic profile due to its specific steric environment.[1] While it is a secondary amine, the branching of the isopropyl group provides moderate steric hindrance, which differentiates its reactivity from unbranched counterparts like diethylamine.[1]

This Application Note provides rigorous protocols for converting N-methylpropan-2-amine into tertiary amines. We prioritize Reductive Amination (Method A) as the "Gold Standard" for chemoselectivity, avoiding the over-alkylation (quaternization) issues inherent to direct alkylation. Direct Nucleophilic Substitution (

) (Method B) is reserved for substrates where carbonyl precursors are unavailable or unstable, with specific modifications to handle the volatility of the starting material (b.p. 50–53 °C).

Key Physicochemical Constraints

• Volatility: With a boiling point of ~50 °C, reactions run in open vessels at standard reflux temperatures (e.g., in THF or MeCN) risk loss of starting material.[1] Sealed vessel protocols are strongly recommended.

• Nucleophilicity vs. Basicity: The pKa of the conjugate acid is ~10.7. It is a strong base, making elimination (

  ) a competing pathway when reacting with hindered alkyl halides.

Reaction Pathway Analysis (Logic & Mechanism)

The following diagram illustrates the competitive landscape of the alkylation. The critical decision point is the choice of electrophile (

) and the management of the "Runaway Methylation" effect.

Figure 1: Mechanistic divergence between Reductive Amination (Blue/Green path) and Direct Alkylation (Yellow/Red path). Note that the reductive pathway terminates at the tertiary amine, preventing quaternization.[2]

Method A: Reductive Amination (The Gold Standard)

Applicability: Primary alkyl groups, benzylic groups, and secondary alkyl groups (via ketones).[1] Mechanism: Formation of an iminium ion followed by in situ hydride transfer.

Materials

• Substrate: N-methylpropan-2-amine (1.0 equiv).

• Carbonyl: Aldehyde or Ketone (1.1 – 1.2 equiv).

• Reductant: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)

  ) (1.4 – 1.5 equiv).

  • Note: STAB is preferred over NaBH

    CN due to lower toxicity and better selectivity at neutral pH.

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

  • Green Alternative: 2-Methyltetrahydrofuran (2-MeTHF).

• Additive: Acetic Acid (AcOH) (1.0 equiv) — Required only if using ketones or sterically hindered aldehydes to catalyze iminium formation.

Protocol

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, dissolve the Aldehyde/Ketone (1.1 equiv) in DCE (concentration ~0.2 M).

• Amine Addition: Add N-methylpropan-2-amine (1.0 equiv).

  • Critical Step: If the carbonyl is a ketone, add AcOH (1.0 equiv) and stir for 30–60 minutes at Room Temperature (RT) to ensure iminium formation before adding the reductant.

• Reduction: Cool the mixture to 0 °C (ice bath). Add NaBH(OAc)

  (1.4 equiv) in one portion.

• Reaction: Allow the mixture to warm to RT and stir under nitrogen atmosphere.

  • Time: Aldehydes: 2–4 hours; Ketones: 12–24 hours.

  • Monitoring: Monitor by LC-MS or TLC. The disappearance of the secondary amine is the key indicator.

• Workup (Self-Validating):

  • Quench by adding saturated aqueous NaHCO

    (pH should be ~8–9).

  • Stir vigorously for 15 minutes to quench residual boron species.

  • Extract with DCM (3x).

  • Dry combined organics over Na

    SO , filter, and concentrate carefully (see "Handling Volatility").

Method B: Direct Alkylation ( )

Applicability: Alkyl halides where the corresponding aldehyde is unstable or unavailable; specific heterocyclic electrophiles. Risk: High risk of over-alkylation.

Optimization Table: Solvent & Base Selection

Variable	Recommendation	Rationale
Solvent	Acetonitrile (MeCN)	Polar aprotic; good solubility for organic substrates but poor for inorganic bases, which moderates reactivity and prevents "runaway" exotherms.[1]
Base	K CO or Cs CO	Insoluble inorganic bases act as a "heterogeneous buffer," scavenging acid without promoting rapid elimination ( ) like soluble amine bases (e.g., TEA) might.[1]
Temperature	RT to 40 °C	Keep low to prevent quaternization. Do not reflux without a sealed tube due to amine volatility (b.p. 50 °C).

Protocol

• Setup: Use a sealed pressure tube or a flask with a high-efficiency reflux condenser (coolant at -10 °C).

• Dissolution: Dissolve N-methylpropan-2-amine (1.0 equiv) in anhydrous MeCN (0.2 M).

• Base: Add powdered, dry K

  CO (2.0 equiv).

• Electrophile Addition: Add the Alkyl Halide (0.95 equiv) dropwise.

  • Expert Insight: Using a slight deficit (0.95 eq) of the alkyl halide ensures the reaction stops at the tertiary amine. It is easier to remove unreacted volatile secondary amine during concentration than to separate a quaternary salt.

• Reaction: Stir vigorously.

  • Primary Halides (R-CH

    -Br): RT for 4–12 hours.

  • Secondary/Hindered Halides: Heat to 40–50 °C (sealed vessel).

• Workup:

  • Filter off the solids (inorganic salts).

  • Concentrate the filtrate.

  • Purification: If over-alkylation occurs, the tertiary amine can often be separated from the quaternary salt by extracting with non-polar solvent (Hexanes/Et

    O) from a basic aqueous layer (Quats remain in water).

Troubleshooting & Optimization ("The Art of the Reaction")

Handling Volatility (Critical)

N-methylpropan-2-amine boils at ~50 °C.[3]

• Rotary Evaporation: When concentrating the final product, do not use high vacuum (< 50 mbar) or high bath temp (> 30 °C) if the product molecular weight is low (< 150 g/mol ).

• Salt Formation: If the product is volatile, isolate it as the HCl or oxalate salt. Treat the ethereal solution of the crude amine with 2M HCl in ether to precipitate the non-volatile salt.

Over-Alkylation Diagnosis

If LC-MS shows M+R peaks (Quaternary salt):

• Switch to Method A (Reductive Amination).

• If Method B is mandatory, use DIPEA (Hunig's Base) instead of inorganic bases and run at 0 °C. The steric bulk of DIPEA prevents it from alkylating, and the lower temp favors mono-alkylation.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862.[1][4] Link

• Salvatore, R. N., et al. "Synthesis of secondary amines."[1][5] Tetrahedron, vol. 57, no.[1] 37, 2001, pp. 7785-7811.[1] (Review of N-alkylation methods).

• BenchChem. "N-Alkylation of N-methyl-1-phenylpropan-2-amine."[6] (General protocols for hindered secondary amines). Link

• Organic Chemistry Portal. "Reductive Amination: Sodium Triacetoxyborohydride." (Standard reaction parameters). Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. reddit.com [reddit.com]
• 3. chembk.com [chembk.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Efficiency Peptide Coupling with N-Methylisopropylamine HCl

Topic: High-Efficiency Peptide Coupling with N-Methylisopropylamine HCl Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, Process Chemists

Abstract

Coupling sterically hindered secondary amines, such as N-methylisopropylamine (NMIPA) , to carboxylic acids represents a significant challenge in peptide synthesis and medicinal chemistry. The dual steric burden of the N-methyl group and the N-isopropyl moiety drastically reduces nucleophilic reaction rates, often leading to incomplete conversion, epimerization of the activated amino acid, or hydrolysis of the active ester. This guide outlines optimized protocols using high-efficiency coupling reagents (HATU, PyBrOP, and Acid Fluorides) and provides critical handling instructions for the hydrochloride salt form to ensure robust amide bond formation.

Chemical Profile & Strategic Challenges[1][2]

Reagent: N-Methylisopropylamine Hydrochloride (NMIPA·HCl) CAS: 4747-21-1 (Free base) / Specific salt CAS varies by supplier Structure: [Cl-] H2N+(CH3)CH(CH3)2 Role: Amine Nucleophile (Secondary)

The Steric Wall

Standard coupling reagents (EDC/NHS, HBTU) rely on the rapid attack of the amine on the activated ester. With NMIPA, the nucleophilic nitrogen is shielded by:

• The Isopropyl Group: A bulky, branched alkyl chain.[1]

• The Methyl Group: Prevents hydrogen bonding and adds further steric clash during the transition state.[1]

Consequence: The reaction rate (

) drops by orders of magnitude compared to primary amines. If the activation method is too slow or the active intermediate is unstable, the reaction stalls.

The Salt Factor

NMIPA is supplied as a hydrochloride salt to prevent volatility and oxidation.[1]

• Requirement: The salt must be neutralized to release the free amine (

  ).

• Risk: Incomplete neutralization leads to 0% yield.[1] Excess base can trigger racemization of the coupling partner (the amino acid).

Reagent Selection Matrix

For NMIPA couplings, "standard" reagents are insufficient.[1][2][3][4] Select reagents based on the steric demand of the carboxylic acid partner.[3]

Coupling Partner (Acid)	Recommended Reagent	Mechanism of Action
Standard Amino Acids (Gly, Ala, Phe)	HATU / HOAt	Generates a highly reactive OAt-ester; the aza-nitrogen aids in stabilizing the transition state.
Hindered Amino Acids (Val, Ile, Pro, N-Me-AA)	PyBrOP or PyAOP	Phosphonium salts allow for higher temperature couplings and do not form guanidinium byproducts with secondary amines.
Extremely Hindered (Aib, Dialkyl-Gly)	Acid Fluoride (TFFH)	Acid fluorides are small, highly electrophilic species that penetrate the steric shield of NMIPA effectively.

Experimental Protocols

Protocol A: The Gold Standard (HATU/HOAt Method)

Best for coupling NMIPA to Fmoc-protected amino acids with standard side chains.

Reagents:

• Carboxylic Acid (1.0 equiv)

• HATU (1.1 equiv)

• HOAt (1.1 equiv) – Optional but recommended to reduce racemization.

• NMIPA·HCl (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv)

• Solvent: Anhydrous DMF or NMP.[1]

Step-by-Step Procedure:

• Activation: Dissolve the Carboxylic Acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (concentration ~0.1 M).

• Base Addition 1: Add DIPEA (1.0 eq) to initiate active ester formation.[1] Stir for 1–2 minutes only.

  • Critical: Do not stir longer; OAt esters can epimerize or rearrange.[1]

• Amine Preparation: In a separate vial, dissolve NMIPA·HCl (1.2 eq) in minimal DMF. Add DIPEA (2.0 eq) to neutralize the salt.[1]

• Coupling: Add the neutralized amine solution to the activated acid mixture.

• Reaction: Stir at room temperature for 2–4 hours.

  • Monitoring: Use HPLC or LC-MS.[1] Note: Standard Ninhydrin (Kaiser) tests do NOT work for secondary amines.[1] Use the Chloranil Test or Bromophenol Blue.[1]

• Workup: Dilute with EtOAc, wash with 5% KHSO4 (remove base), sat. NaHCO3 (remove acids), and Brine.[1] Dry over Na2SO4.[1][5]

Protocol B: The "Sledgehammer" (PyBrOP Method)

Required when coupling NMIPA to bulky residues (e.g., Fmoc-Val-OH or Fmoc-N-Me-Ala-OH).

Reagents:

• Carboxylic Acid (1.0 equiv)

• PyBrOP (1.1 equiv)

• NMIPA·HCl (1.2 equiv)

• DIPEA (4.0 equiv)

• Solvent: DCM or DCE (Dichloroethane).[1]

Step-by-Step Procedure:

• Dissolution: Dissolve Carboxylic Acid, NMIPA·HCl, and PyBrOP in DCM.[1][2]

• Initiation: Add DIPEA (4.0 eq) dropwise.

  • Note: Unlike uronium salts (HATU), phosphonium salts (PyBrOP) can be mixed with the amine and acid simultaneously (One-Pot) without forming guanidinium byproducts.

• Reflux (Optional): If using DCE, the reaction can be heated to 40–50°C to overcome the energy barrier.[1]

• Reaction: Stir for 12–24 hours.

• Workup: Standard aqueous extraction.

Visualizing the Workflow

The following diagram illustrates the critical decision pathways and mechanistic steps for successful coupling.

Caption: Workflow for selecting coupling reagents and executing the reaction based on steric demand.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Product (0% Yield)	Amine still protonated (HCl salt).	Ensure at least 3.0 equivalents of DIPEA are used total (1 eq for acid activation, 1 eq to neutralize HCl, 1 eq to maintain basic pH).
Low Yield (<50%)	Steric clash prevents attack.[1]	Switch from HATU to PyBrOP or TFFH (Acid Fluoride).[1] Increase temperature to 50°C (if using PyBrOP).
Guanidinium Byproduct	HATU reacted with Amine directly.[1]	Never mix HATU and Amine before the Acid.[1] Always pre-activate the Acid with HATU first, OR use PyBrOP (which doesn't react with amines).
Racemization	Excess base or prolonged activation.[1]	Use Collidine (weaker base) instead of DIPEA.[1] Reduce pre-activation time to <2 mins. Add Oxyma Pure or HOAt .[1]
Color Test False Negative	Ninhydrin does not detect secondary amines.[1]	Use the Chloranil Test (acetaldehyde/chloranil).[1] Blue = Secondary Amine present.[1][6] Colorless = Coupled.[1]

Safety & Handling

• Toxicity: N-methylisopropylamine is toxic if swallowed or inhaled.[1][7] The HCl salt reduces volatility but is an irritant.[1]

• Corrosivity: Causes severe skin burns and eye damage.[1] Wear full PPE including face shield if handling large free-base quantities.[1]

• Flammability: The free amine is highly flammable (Flash point < 0°C).[1] The HCl salt is stable but should be kept away from strong oxidizers.[1]

References

• Teixidó, M., et al. (2005).[1][8] Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166.[8][9] Available at: [Link]

• Coste, J., et al. (1990).[1] PyBOP: A new peptide coupling reagent devoid of toxic by-product.[1][10] Tetrahedron Letters, 31, 205-208.

• Carpino, L. A., et al. (1994).[1] HATU for the synthesis of difficult peptides.[1][11] Journal of the American Chemical Society.[1][8]

Sources

• 1. fishersci.com [fishersci.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. peptide.com [peptide.com]
• 6. lgcstandards.com [lgcstandards.com]
• 7. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

synthesis of quaternary ammonium salts from N-methylpropan-2-amine

Application Note: Modular Synthesis of Quaternary Ammonium Salts from N-Methylpropan-2-amine

Introduction & Scope

This application note details the synthetic pathways for generating Quaternary Ammonium Salts (QAS) utilizing N-methylpropan-2-amine (N-methylisopropylamine) as the primary scaffold.

QAS derivatives of sterically hindered amines are critical in three major domains:

• Phase Transfer Catalysis (PTC): Asymmetric catalysts where the isopropyl group provides chiral induction or steric bulk.

• Ionic Liquids: Precursors for electrolytes in electrochemical storage.

• Pharmaceutical Intermediates: Solubilizing groups for drug delivery systems.

Scope: This guide covers two distinct protocols:

• Protocol A (Exhaustive Alkylation): Rapid synthesis of Isopropyltrimethylammonium salts.

• Protocol B (Stepwise Modular Synthesis): Controlled synthesis of asymmetric salts (e.g., N-Benzyl-N,N-dimethylisopropylammonium).

Chemo-Logic & Mechanistic Insight

The Steric Challenge

The starting material, N-methylpropan-2-amine, is a secondary amine with an

-branched isopropyl group.

• Nucleophilicity: The isopropyl group exerts steric hindrance, slightly reducing the nucleophilicity of the nitrogen lone pair compared to linear isomers (e.g., N-methyl-n-propylamine).

• Implication: Reaction times for the Menshutkin reaction (

  quaternization) will be longer. Higher dielectric constant solvents (e.g., Acetonitrile, DMSO) are preferred to stabilize the charged transition state and accelerate the rate.

Reaction Pathway

The synthesis proceeds via sequential alkylation. The transition from Secondary (

) Tertiary ( ) Quaternary ( ) is governed by the availability of the lone pair.

Figure 1: Divergent synthetic pathways from N-methylpropan-2-amine.

Protocol A: Exhaustive Methylation (Direct Route)

Target: Isopropyltrimethylammonium Iodide Application: High-throughput generation of simple ionic liquid precursors.

Reagents

• N-methylpropan-2-amine (1.0 eq)

• Iodomethane (Methyl Iodide) (3.5 eq) — Caution: Neurotoxin

• Potassium Carbonate (

  ) (2.0 eq) — Acid scavenger

• Solvent: Acetone (Anhydrous)

Procedure

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Nitrogen atmosphere is recommended but not strictly required.

• Charging: Dissolve N-methylpropan-2-amine (10 mmol) in Acetone (50 mL). Add finely powdered

  (20 mmol).

• Addition: Cool the solution to 0°C in an ice bath. Add Iodomethane (35 mmol) dropwise over 20 minutes. Note: The reaction is exothermic.

• Reaction: Allow to warm to room temperature (RT), then heat to mild reflux (40°C) for 12–18 hours.

  • Visual Cue: A white precipitate (the quaternary salt) should begin to form as the reaction progresses, as QAS are generally insoluble in acetone.

• Isolation:

  • Cool to RT.

  • Filter off the inorganic salts (

    and KI) and the product precipitate.

  • Critical Step: To separate the product from inorganic salts, wash the solid filter cake with hot Ethanol (the QAS dissolves; inorganics do not). Filter again.

  • Evaporate the ethanol filtrate to obtain the crude QAS.

Protocol B: Stepwise Modular Synthesis (High Purity)

Target: N-Benzyl-N,N-dimethylpropan-2-aminium bromide (Benzalkonium analog) Application: Chiral PTC design or specific drug intermediates.

Stage 1: Synthesis of Tertiary Amine (N,N-Dimethylisopropylamine)

Method: Eschweiler-Clarke Methylation (Preferred for purity over direct alkylation).

• Mix: In a flask, combine N-methylpropan-2-amine (1.0 eq) and Formic Acid (5.0 eq).

• Add: Add Formaldehyde (37% aq. solution, 2.2 eq) slowly.

• Reflux: Heat to reflux (100°C) for 8 hours.

  evolution indicates reaction progress.

• Workup:

  • Cool and acidify with dilute HCl.

  • Wash with ether (removes non-basic impurities).

  • Basify aqueous layer with NaOH (pH > 12).

  • Extract the free tertiary amine into Diethyl Ether or DCM.

  • Dry (

    ) and concentrate. Distill if necessary (B.P. ~65-67°C).

Stage 2: Quaternization (Menshutkin Reaction)[1]

Parameter	Specification	Reason
Substrate	N,N-Dimethylisopropylamine (1.0 eq)	Purified from Stage 1.
Electrophile	Benzyl Bromide (1.1 eq)	Highly reactive substrate.
Solvent	Acetonitrile (ACN)	High dielectric constant ( ) stabilizes the transition state.
Concentration	0.5 M	High concentration favors bimolecular kinetics.

Step-by-Step:

• Dissolve tertiary amine in ACN.

• Add Benzyl Bromide dropwise at RT.

• Heat to 60°C for 6 hours.

  • Monitoring: TLC (Mobile phase: MeOH/DCM 1:9). The starting material (tertiary amine) will disappear; the product (salt) stays at the baseline.

• Precipitation:

  • Concentrate the ACN to 20% volume.

  • Add cold Diethyl Ether (anti-solvent) slowly with vigorous stirring.

  • The QAS will crystallize or "oil out." If it oils, scratch the glass to induce nucleation.

Purification & Validation (The "Trust" Pillar)

Recrystallization Logic

Quaternary salts are notorious for being hygroscopic. Proper drying is essential.

Figure 2: Standard Recrystallization Workflow for QAS.

Analytical Validation

• NMR (DMSO- or ):

  • Look for the deshielding of the N-methyl groups.

  • Tertiary Amine:[1][2][3][4]

    ppm (Singlet).

  • Quaternary Salt:

    ppm (Singlet). The positive charge pulls electron density, shifting peaks downfield.

  • Isopropyl Methine: Shift moves from

    ppm (neutral) to ppm (charged).

• Solubility Test: Product should be soluble in water and methanol, but insoluble in non-polar ether/hexane.

References

• Menshutkin Reaction Kinetics & Solvent Effects

  • Detailed kinetic studies on solvent influence in quaterniz

  • Source:

• General Synthesis of Amines (LibreTexts)

  • Mechanistic overview of amine alkylation and quaternary salt form

  • Source:

• Safety & Properties of N-methylpropan-2-amine

  • PubChem Compound Summary.

  • Source:

• Purification of Quaternary Ammonium Salts

  • Recrystalliz

  • Source:

Sources

• 1. Menshutkin reaction - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]

Application Note: Catalytic Role of N-Methylpropan-2-amine in Organic Synthesis

This Application Note provides a comprehensive technical guide to the catalytic utility of N-methylpropan-2-amine (also known as N-isopropylmethylamine or MIPA ) in organic synthesis. While often overshadowed by cyclic secondary amines (e.g., proline, pyrrolidine) or tertiary bases (e.g., DIPEA), N-methylpropan-2-amine offers a unique steric and electronic profile that bridges the gap between unhindered and bulky amine catalysts.

[1][2]

Molecular Weight: 73.14 g/mol Classification: Acyclic Secondary Amine Organocatalyst

Executive Summary & Catalytic Profile

N-Methylpropan-2-amine is an acyclic secondary amine featuring one methyl group and one isopropyl group on the nitrogen center. This asymmetry creates a "tunable" steric environment that is distinct from symmetric amines like dimethylamine (too unhindered) or diisopropylamine (too hindered, often non-nucleophilic).

In organic synthesis, its primary catalytic roles are:

• Enamine/Iminium Organocatalysis: It serves as a nucleophilic catalyst for carbonyl activation, particularly where cyclic amines (pyrrolidine) fail to provide the necessary acyclic transition state flexibility.

• Tunable Lewis Base: It acts as a nucleophilic base catalyst for acylation and dehydrohalogenation reactions, offering a balance of nucleophilicity (due to the methyl group) and basicity (inductive effect of isopropyl).

• Ligand Precursor: It is a key building block for N-heterocyclic carbene (NHC) ligands and metal-complexing agents used in transition metal catalysis.

Key Advantages

• Volatility (

  ): Unlike proline or heavy chiral amines, N-methylpropan-2-amine can be easily removed from reaction mixtures via low-temperature evaporation, simplifying purification.

• Steric Differentiation: The

  vs. motif allows for specific conformational control in enamine intermediates, favoring -enamines due to -strain minimization.

Mechanistic Principles

Enamine Activation Cycle (HOMO Activation)

The most prominent catalytic application is in

-functionalization of aldehydes and ketones (e.g., Aldol, Mannich, Michael reactions). N-Methylpropan-2-amine condenses with a carbonyl substrate to form an enamine intermediate.

• Step 1: Nucleophilic attack of the amine on the carbonyl carbon.

• Step 2: Loss of water (dehydration) to form the iminium ion, which tautomerizes to the enamine.

• Step 3: The enamine (nucleophile) attacks an electrophile.

• Step 4: Hydrolysis regenerates the catalyst and releases the product.

Steric Insight: The isopropyl group forces the enamine double bond into a specific geometry (typically E-isomer) to minimize steric clash with the bulky alkyl group, thereby enhancing diastereoselectivity in subsequent bond-forming steps.

Iminium Activation Cycle (LUMO Activation)

For

-unsaturated aldehydes (Michael acceptors), the amine forms an iminium ion that lowers the LUMO energy, facilitating nucleophilic attack at the -position.

Figure 1: The catalytic cycle demonstrating the reversible formation of enamine and iminium species, driven by the nucleophilicity of the secondary amine.

Experimental Protocols

Protocol A: Catalytic Cross-Aldol Condensation

Objective: Synthesis of

-unsaturated ketones using N-methylpropan-2-amine as a volatile organocatalyst.

Reagents:

• Substrate: Cyclohexanone (10 mmol, 1.0 equiv)

• Electrophile: 4-Nitrobenzaldehyde (10 mmol, 1.0 equiv)

• Catalyst: N-Methylpropan-2-amine (20 mol%, 146 mg)

• Co-catalyst: Acetic Acid (20 mol%, 120 mg) – Essential for iminium formation

• Solvent: DMSO or Methanol (10 mL)

Procedure:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-nitrobenzaldehyde in DMSO (10 mL).

• Catalyst Addition: Add N-methylpropan-2-amine (20 mol%) followed by Acetic Acid (20 mol%).

  • Note: The acid/base combination forms an in-situ buffer that facilitates the proton transfer steps.

• Substrate Addition: Add Cyclohexanone (1.0 equiv) in one portion.

• Reaction: Stir the mixture at room temperature (

  ) for 12–24 hours. Monitor consumption of aldehyde via TLC (Hexane:EtOAc 4:1).

• Workup:

  • Dilute reaction with water (30 mL) and extract with Ethyl Acetate (

    mL).

  • Wash combined organics with brine.

  • Dry over

    and concentrate under reduced pressure.

  • Advantage:[1][2] The catalyst is volatile (

    ) and is removed during rotary evaporation, unlike non-volatile solid catalysts.

• Purification: Flash column chromatography on silica gel.

Protocol B: Knoevenagel Condensation (Buffer Catalysis)

Objective: Condensation of malononitrile with an aldehyde.

Procedure:

• Mix aldehyde (1.0 equiv) and malononitrile (1.1 equiv) in Ethanol.

• Add N-methylpropan-2-amine (10 mol%) and Acetic Acid (10 mol%).

• Stir at room temperature for 2 hours. The product often precipitates.

• Filter the solid and wash with cold ethanol. The catalyst remains in the filtrate.

Comparative Data: Steric & Electronic Properties[2]

The following table compares N-methylpropan-2-amine with standard amine catalysts, highlighting its unique position.

Catalyst	Structure Type	Steric Bulk ( )	Volatility	Primary Utility
N-Methylpropan-2-amine	Acyclic Secondary	Moderate (Tunable)	High ( )	Volatile organocatalyst; Enamine control
Proline	Cyclic Secondary	Moderate (Rigid)	None (Solid)	Asymmetric Aldol; Rigid transition states
Diethylamine	Acyclic Secondary	Low	High ( )	General base; Unhindered enamines
Diisopropylamine	Acyclic Secondary	High	Moderate ( )	Non-nucleophilic base (LDA precursor)
Pyrrolidine	Cyclic Secondary	Low	Moderate ( )	Highly reactive enamine formation

Interpretation: N-Methylpropan-2-amine is significantly more nucleophilic than diisopropylamine (due to the methyl group) but more sterically demanding than diethylamine or pyrrolidine. This makes it ideal for reactions requiring regioselectivity where bulky enamines are disfavored.

Safety & Handling (E-E-A-T)

• Flammability: The compound is a Category 2 Flammable Liquid (Flash point:

  ). All reactions must be performed in a fume hood away from ignition sources. Ground all glassware.

• Corrosivity: It is a caustic amine. Causes severe skin burns and eye damage.[3] Use butyl rubber gloves and chemical splash goggles.

• Volatility: Due to its low boiling point, store in a refrigerator (

  ) in a tightly sealed container to prevent evaporation and concentration changes in stock solutions.

• Incompatibility: Reacts violently with strong oxidizing agents and acids. Avoid contact with isocyanates unless polymerization is intended.

References

• List, B. (2007). Introduction: Organocatalysis. Chemical Reviews, 107(12), 5413-5415. Link

• Stork, G., et al. (1963). Enamine Alkylation and Acylation. Journal of the American Chemical Society, 85(2), 207-222. Link

• Mürtz, D. S., et al. (2021). Electrochemical Reductive Amination of Acetone. Reaction Chemistry & Engineering. (Cited for synthesis and properties of N-methylpropan-2-amine).[4][5][1][6][7][8][9] Link

• PubChem Database. N-Isopropylmethylamine (CID 19969). National Center for Biotechnology Information. Link

• Notz, W., & List, B. (2000). Amino Acid-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(30), 7386-7387. (Foundational context for secondary amine catalysis). Link

Sources

• 1. juser.fz-juelich.de [juser.fz-juelich.de]
• 2. researchgate.net [researchgate.net]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. Buy 1-(benzofuran-5-yl)-N-Methylpropan-2-aMine | 1354631-77-8 [smolecule.com]
• 5. Buy N-ethyl-N-methylpropan-2-amine | 39198-07-7 [smolecule.com]
• 6. books.rsc.org [books.rsc.org]
• 7. One synthetic method for producing N-methyl-1-phenylpropan-2-amin... | Study Prep in Pearson+ [pearson.com]
• 8. US20200308338A1 - Blocked polyisocyanate composition and use thereof - Google Patents [patents.google.com]
• 9. US20110137029A1 - Catalyst and process for preparing an amine - Google Patents [patents.google.com]

Application Note: Preparation of N-Methyl-N-Isopropylamides from Acid Chlorides

Abstract & Strategic Importance

The N-methyl-N-isopropylamide moiety is a high-value structural motif in modern drug discovery. It serves two critical functions:

• Conformational Control: The steric bulk of the isopropyl group combined with the N-methyl substituent forces the amide bond into specific rotameric populations, often breaking planarity and improving selectivity for protein binding pockets.

• Physicochemical Modulation: This moiety utilizes the "Magic Methyl" effect to mask hydrogen bond donors, significantly improving lipophilicity (

  ) and membrane permeability (CNS penetration) while enhancing metabolic stability compared to secondary amides.

This guide provides a robust, field-tested protocol for synthesizing these amides from acid chlorides. It addresses specific challenges such as the volatility of the amine starting material (bp 50–53 °C) and the spectroscopic complexity arising from cis/trans rotamers.

Reaction Mechanism & Logic

The formation of N-methyl-N-isopropylamides proceeds via a classic Nucleophilic Acyl Substitution. However, unlike simple primary amines, the steric hindrance of the isopropyl group requires careful control of stoichiometry and temperature to prevent side reactions or incomplete conversion.

Mechanistic Pathway

The reaction involves the attack of the nucleophilic nitrogen of N-methylisopropylamine on the electrophilic carbonyl carbon of the acid chloride, forming a tetrahedral intermediate. The reformation of the carbonyl double bond expels the chloride ion.[1] A base is required to neutralize the generated HCl and drive the equilibrium forward.

Figure 1: Mechanistic flow of the amide coupling reaction.

Experimental Protocols

Critical Reagent Properties

Before beginning, researchers must account for the physical properties of N-methylisopropylamine to ensure accurate stoichiometry.

Reagent	CAS	MW ( g/mol )	Boiling Point	Density	Hazard Note
N-Methylisopropylamine	4747-21-1	73.14	50–53 °C	0.702 g/mL	Highly Volatile , Flammable
Triethylamine (TEA)	121-44-8	101.19	89 °C	0.726 g/mL	Volatile, Corrosive
Dichloromethane (DCM)	75-09-2	84.93	40 °C	1.33 g/mL	Volatile, Carcinogen susp.

Expert Insight: Due to the low boiling point (50 °C) of the amine, never weigh it in an open vessel on a warm balance. Weigh it into a tared syringe or a capped vial containing the solvent. Significant mass loss can occur within seconds, leading to under-stoichiometry and incomplete conversion.

Protocol A: Standard Anhydrous Conditions (Recommended)

This protocol is ideal for drug discovery scales (10 mg to 10 g) and is compatible with moisture-sensitive acid chlorides.

Reagents:

• Acid Chloride (1.0 equiv)

• N-Methylisopropylamine (1.2 – 1.5 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)

• Dichloromethane (DCM) (anhydrous, 0.1 – 0.2 M concentration)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask (RBF) equipped with a magnetic stir bar. Cap with a rubber septum and flush with Nitrogen or Argon.

• Solvent Charge: Add anhydrous DCM via syringe.

• Amine Addition: Add the base (TEA or DIPEA) followed by N-methylisopropylamine.

  • Note: If the acid chloride is highly reactive (e.g., acetyl chloride), cool the amine solution to 0 °C in an ice bath.

• Acid Chloride Addition:

  • Solid Acid Chlorides: Dissolve in a minimal amount of anhydrous DCM in a separate vial and add dropwise to the amine solution.

  • Liquid Acid Chlorides: Add dropwise via syringe.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir.

  • Monitoring: Check by TLC or LCMS after 1 hour. Most reactions are complete within 1-2 hours.

• Workup:

  • Dilute with excess DCM.

  • Wash 1: 1M HCl (aqueous) to remove unreacted amine and pyridine/TEA salts.

  • Wash 2: Saturated NaHCO₃ (aqueous) to remove unreacted acid (hydrolyzed acid chloride).

  • Wash 3: Brine (saturated NaCl).

  • Dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Schotten-Baumann Conditions (Biphasic)

Best for stable, non-sensitive acid chlorides and larger scales where using organic bases is cost-prohibitive.

Reagents:

• Acid Chloride (1.0 equiv)

• N-Methylisopropylamine (1.2 equiv)

• NaOH (10% aqueous solution) or K₂CO₃ (saturated aq.)

• DCM or Toluene

Procedure:

• Dissolve the amine in the organic solvent (DCM).

• Add the aqueous base solution (e.g., 2.0 equiv of NaOH).

• Cool the biphasic mixture to 0 °C with vigorous stirring.

• Add the acid chloride dropwise.

• Stir vigorously for 2–4 hours at RT.

• Separate layers; extract aqueous layer with DCM. Combine organics, dry, and concentrate.

Analytical Challenges: The Rotamer Issue

One of the most common points of confusion when synthesizing N-methyl-N-isopropylamides is the appearance of the NMR spectrum.

Observation: The ¹H and ¹³C NMR spectra at room temperature often display doubled peaks or broad humps . Cause: Restricted rotation around the amide C-N bond.[2] The steric bulk of the isopropyl group and the methyl group creates a high energy barrier for rotation, resulting in distinct cis (E) and trans (Z) rotamers that interconvert slowly on the NMR timescale.

Verification Strategy:

• Do not assume impurity. If you see two sets of signals (often in a ~60:40 or 70:30 ratio), this is likely rotamerism.

• Variable Temperature (VT) NMR: Run the NMR at elevated temperature (e.g., 80–100 °C in DMSO-d6). The peaks should coalesce into a single sharp set as the rotation rate increases.

Figure 2: Operational workflow including critical decision points for analysis.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Amine evaporation	Weigh amine in a closed vessel; use 1.5 equiv; cool reaction to 0°C during addition.
Incomplete Conversion	Steric hindrance	Heat reaction to reflux (40°C for DCM, 60°C for THF); add catalytic DMAP (0.1 equiv).
"Impure" NMR	Rotamers	Perform VT-NMR or HPLC to confirm single peak purity.
Precipitate in Flask	Amine salts	This is normal (TEA·HCl). Filter off or dissolve during aqueous workup.

References

• BenchChem. (2025). Synthesis of 4-isopropyl-N-(4-methylbenzyl)benzamide: An In-depth Technical Guide. Retrieved from

• Organic Syntheses. (2010). Synthesis of Amides from Acid Chlorides. Org. Synth. 2010, 87, 199. Retrieved from

• National Institutes of Health (NIH). (2023). The Magic Methyl and Its Tricks in Drug Discovery. Retrieved from

• Sigma-Aldrich. (2025). N-Methylisopropylamine Product & Safety Data. Retrieved from

• Beilstein Journal of Organic Chemistry. (2014). Chromatographically separable rotamers of an unhindered amide. Retrieved from

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

Application Note: Metabolic Tracking of Isotope-Labeled N-Methylpropan-2-amine HCl

Introduction & Scope

N-methylpropan-2-amine (also known as N-isopropylmethylamine) represents a critical pharmacophore found in various secondary amine-based therapeutics, agrochemicals, and psychoactive precursors. Its metabolic fate is primarily governed by Cytochrome P450 (CYP450)-mediated N-dealkylation.

This guide details the experimental protocols for using isotope-labeled N-methylpropan-2-amine HCl (specifically

-( )-labeled or Deuterated analogs) to elucidate metabolic stability, intrinsic clearance ( ), and Kinetic Isotope Effects (KIE). By using a labeled methyl group, researchers can definitively distinguish between N-demethylation (loss of label) and N-dealkylation of the isopropyl chain (retention of label), a distinction often lost in non-labeled studies.

Key Applications

• Metabolic Stability Profiling: Determination of

  and in liver microsomes.[1]

• Mechanistic Elucidation: Differentiating between N-demethylation and oxidative deamination.

• Reaction Phenotyping: Identifying specific CYP isoforms (e.g., CYP2D6, CYP2C19) responsible for clearance.

Chemical Specifications & Handling

Property	Specification
Compound Name	N-Methylpropan-2-amine Hydrochloride (Isotope Labeled)
Formula	(Unlabeled)
MW (Unlabeled)	109.60 g/mol (Salt) / 73.14 g/mol (Free Base)
Labeling Options	-( )-methyl or -( )-methyl
Solubility	Highly soluble in water, methanol, and DMSO.
Stability	Hygroscopic. Store at -20°C under desiccated conditions.
pKa	~10.5 (Secondary Amine)

Critical Safety Note: As a secondary amine salt, this compound is stable but hygroscopic. Ensure stock solutions are prepared in anhydrous DMSO or fresh buffer to prevent hydrolysis-related concentration drift over long-term storage.

Metabolic Pathway Visualization

The metabolic fate of N-methylpropan-2-amine involves two competing oxidative pathways. Understanding these pathways is essential for selecting the correct MRM (Multiple Reaction Monitoring) transitions.

Figure 1: Competing metabolic pathways. Pathway A (N-Demethylation) results in the loss of the isotope label to formaldehyde/CO2. Pathway B retains the label on the methylamine byproduct.

Experimental Protocol: Microsomal Stability Assay

This protocol follows FDA guidelines for in vitro metabolism studies [1].[2][3][4]

Reagents & Preparation[5][6]

• Phosphate Buffer (100 mM, pH 7.4): Dissolve

  and in Milli-Q water.

• NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM

  , 0.4 U/mL glucose-6-phosphate dehydrogenase.

• Liver Microsomes: Human (HLM) or Rat (RLM) liver microsomes (Protein conc. 20 mg/mL).

• Stop Solution: Ice-cold Acetonitrile (ACN) containing 100 nM internal standard (e.g., Propranolol or Tolbutamide).

Incubation Procedure[6]

• Pre-incubation:

  • Prepare a 1 µM substrate solution in Phosphate Buffer (0.1% DMSO final).

  • Add microsomes (final conc. 0.5 mg/mL).

  • Incubate at 37°C for 5 minutes.

• Initiation:

  • Add NADPH regenerating system to start the reaction.

  • Control: Run a parallel incubation without NADPH to assess chemical stability.

• Sampling:

  • At time points

    min, remove 50 µL aliquots.

• Quenching:

  • Immediately transfer aliquot into 150 µL of ice-cold Stop Solution.

  • Vortex for 30 seconds.

• Clarification:

  • Centrifuge at 4,000 x g for 15 minutes at 4°C to pellet proteins.

  • Transfer supernatant to LC-MS vials.

Analytical Method: High-pH RPLC-MS/MS

Small aliphatic amines like N-methylpropan-2-amine are difficult to retain on standard C18 columns at acidic pH due to protonation. We recommend a High-pH Reverse Phase method to deprotonate the amine, increasing hydrophobicity and retention [3].

LC Conditions[5][7]

• Column: Waters XBridge C18 or Phenomenex Gemini NX-C18 (2.1 x 50 mm, 3.5 µm). Must be pH stable.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0).

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 5 µL.

Gradient Table:

Time (min)	%A	%B
0.0	95	5
0.5	95	5
3.0	5	95
4.0	5	95
4.1	95	5

| 6.0 | 95 | 5 |

MS/MS Transitions (ESI Positive)

Assumes

-labeled methyl group (+3 Da shift).

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Note
Parent ( )	77.1	44.1	15	Loss of Isopropyl
Parent ( )	74.1	44.1	15	Unlabeled Control
Metabolite 1	60.1	43.1	12	Isopropylamine (Loss of Label)
Metabolite 2	35.1	35.1	N/A	Methylamine- (Hard to detect w/o derivatization)

Technical Note: If sensitivity for the small metabolites (Metabolite 1 & 2) is poor, derivatization with benzoyl chloride is recommended prior to LC-MS analysis [4].

Workflow Logic & Data Analysis

Figure 2: End-to-end experimental workflow from incubation to detection.

Calculating Intrinsic Clearance ( )

Plot the natural log of the percentage of parent remaining vs. time.[1] The slope of the linear portion is

.

Kinetic Isotope Effect (KIE)

To determine if N-demethylation is the rate-determining step, compare the intrinsic clearance of the labeled compound (

) vs. the unlabeled compound ( ).

• KIE

  1: C-H bond breaking is not rate-limiting (or masking by other steps).

• KIE > 2: Significant primary isotope effect, suggesting C-H abstraction at the methyl group is the rate-limiting step [2].

Troubleshooting & Validation

• Low Recovery: Small amines can bind to glass. Use polypropylene vials and inserts.

• Peak Tailing: Ensure the pH of the mobile phase is > 10.0. If tailing persists, increase buffer concentration to 20 mM.

• No Metabolism Observed: Verify NADPH system viability using a positive control like Verapamil or Testosterone.

• Mass Balance Gap: If parent disappears but no de-methylated product is seen, consider N-oxidation (N-oxide formation) or volatile loss of metabolites.

References

• U.S. Food and Drug Administration (FDA). (2020).[2] In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry.[2] [Link]

• Guengerich, F. P. (2011). Elucidation of the mechanism of N-demethylation catalyzed by cytochrome P450 monooxygenase is facilitated by exploiting nitrogen-15 heavy isotope effects.[5] Archives of Biochemistry and Biophysics.[5] [Link]

• Waters Corporation. (2002). Effect of pH on LC-MS Analysis of Amines. (Application Note emphasizing high pH stability). [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. regulations.gov [regulations.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. bioivt.com [bioivt.com]
• 5. Elucidation of the mechanism of N-demethylation catalyzed by cytochrome P450 monooxygenase is facilitated by exploiting nitrogen-15 heavy isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: Dehydration &amp; Purification of N-Methylpropan-2-amine Hydrochloride

Executive Summary

The Problem: N-methylpropan-2-amine hydrochloride (CAS: 54565-61-6), also known as N-isopropylmethylamine HCl, is a secondary amine salt exhibiting significant hygroscopicity . When exposed to atmospheric moisture, the crystalline lattice collapses, causing the material to clump, turn into a viscous gum, or even deliquesce into an oil. This water contamination critically interferes with downstream applications, particularly anhydrous organometallic couplings (e.g., lithium-halogen exchange, Grignard reactions) or moisture-sensitive acylation.

The Solution: This guide provides three validated protocols for restoring the anhydrous salt form. The choice of method depends on the current water content and the available equipment.

Diagnostic: Is Your Salt "Wet"?

Before initiating a drying protocol, assess the state of your material.[1]

Indicator	Observation (Dry / Anhydrous)	Observation (Wet / Hydrated)	Action Required
Visual Appearance	Free-flowing white crystalline powder.	Clumpy, sticky solid, or viscous oil.	Immediate Drying
1H-NMR (DMSO-d6)	Water peak at 3.33 ppm is negligible (<0.1 eq).	Distinct broad singlet at 3.3-3.5 ppm; integration >0.5 eq.	Quantify & Dry
Melting Point	Sharp (typically >150°C, dependent on purity).	Depressed, broad range, or melts <100°C.	Purify & Dry
Solubility	Dissolves clearly in polar solvents; insoluble in non-polar.	May form biphasic "oils" in non-polar solvents due to water.	Azeotrope

Decision Matrix & Workflow

Use the following decision tree to select the appropriate protocol for your specific situation.

Figure 1: Decision matrix for selecting the optimal drying protocol based on the hydration state of the amine salt.

Technical Protocols

Method A: Azeotropic Distillation (The "Workhorse" Protocol)

Best for: Removing large amounts of water (oils/gums) and restoring the solid form. Mechanism: Toluene forms a positive azeotrope with water (bp ~85°C, ~20% water), effectively entraining moisture out of the salt.

Reagents:

• Anhydrous Toluene (preferred) or Benzene (if Toluene fails, but safety caution required).

• Rotary Evaporator or Dean-Stark apparatus.

Step-by-Step:

• Dissolution/Suspension: Place the wet amine salt in a round-bottom flask (RBF). Add Toluene (10-20 mL per gram of salt). If the salt is an oil, vigorous stirring is required to disperse it.

• Evaporation: Connect to a rotary evaporator. Set the bath temperature to 45-50°C .

• Vacuum Application: Slowly lower the pressure. Caution: Wet amine salts often "bump" violently. Use a bump trap.

• Repetition: Evaporate to dryness. The residue may still look gummy. Repeat this process 3 times.

  • Why? The first pass removes bulk water. Subsequent passes remove lattice-bound moisture.

• Final Strip: After the final toluene strip, you should observe a white solid precipitating on the flask walls.

• High Vacuum: Place the flask on a high-vacuum manifold (<1 mbar) for 4-6 hours to remove trace toluene.

Scientist's Note: If the salt remains oily after 3 toluene strips, your material may be impure (excess free acid or neutral impurities). Switch to Method C (Recrystallization).

Method B: Vacuum Desiccation (The "Gentle" Protocol)

Best for: Trace water removal, maintenance of dry stocks, or thermally unstable salts. Mechanism: Chemical desiccants absorb moisture under reduced pressure, shifting the equilibrium away from the hydrated salt.

Equipment:

• Vacuum Desiccator or Drying Pistol (Abderhalden).

• Desiccant: Phosphorus Pentoxide (

  ) is most effective. Potassium Hydroxide (KOH) pellets are excellent for amine salts as they also scavenge acid vapors.

Step-by-Step:

• Preparation: Place the amine salt in a tared vial or beaker. Cover the opening with aluminum foil and poke small pinholes (prevents dust/splatter).

• Desiccant Setup: Place a tray of fresh

  or KOH pellets in the bottom of the desiccator.

• Vacuum: Connect to a high-vacuum pump. Evacuate the chamber.

• Duration: Leave for 24-48 hours .

• Verification: Weigh the sample. Repeat vacuum drying until mass is constant (change <1%).

Method C: Recrystallization (Purification + Drying)

Best for: Impure samples or when Method A fails to yield a solid.

Solvent System: Ethanol (solvent) / Diethyl Ether (anti-solvent).

Step-by-Step:

• Dissolve: Dissolve the salt in the minimum amount of boiling anhydrous Ethanol.

• Filter: If there are insoluble particulates, filter hot.

• Precipitate: Remove from heat. Add anhydrous Diethyl Ether dropwise until the solution becomes slightly turbid.

• Crystallize: Cool slowly to room temperature, then place in a freezer (-20°C).

• Collect: Filter the crystals rapidly under a blanket of Nitrogen/Argon (to prevent moisture uptake during filtration).

• Dry: Immediately transfer to Method B .

Frequently Asked Questions (FAQ)

Q1: My salt turned into a liquid oil. Did it decompose? A: Likely not. Amine hydrochlorides are generally stable. The "oil" is usually a supersaturated aqueous solution formed by absorbing atmospheric moisture (deliquescence). Method A (Azeotropic Distillation) is the best way to recover the solid.

Q2: Can I use Dichloromethane (DCM) to dry it? A: DCM is poor for drying salts. It does not form a beneficial azeotrope with water and often dissolves the water/amine mix without separating them effectively. Toluene is superior due to the azeotropic effect.

Q3: The NMR shows a peak at 3.3 ppm in DMSO. Is that water or my amine? A: In DMSO-d6, water typically appears around 3.33 ppm. The N-methyl group of your amine (singlet) will likely be around 2.5-2.7 ppm (check literature for specific shift, usually ~2.6 ppm). The isopropyl CH will be a septet ~3.0-3.5 ppm. If the 3.3 ppm peak is broad and integrates variably, it is water. Run a

shake test: if the peak grows or shifts, it is exchangeable (water/NH).

Q4: How should I store the dried salt? A: Store in a tightly sealed vial wrapped in Parafilm, inside a desiccator containing KOH pellets. For long-term storage, a glovebox is ideal.

References

• PubChem. (2025).[2] N-methylpropan-2-amine hydrochloride (Compound).[3][4][5] National Library of Medicine. [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.

Sources

• 1. reddit.com [reddit.com]
• 2. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Low Yields in N-Methylisopropylamine Alkylation

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: N-Methylisopropylamine (NMIPA) Alkylation Optimization Audience: Medicinal Chemists, Process Chemists, R&D Scientists

Diagnostic Framework: Where Did the Yield Go?

Before adjusting parameters, we must diagnose the nature of the yield loss. Low yields in N-methylisopropylamine (NMIPA) reactions generally fall into three distinct failure modes. Use this decision matrix to classify your issue.

Troubleshooting Decision Tree

Figure 1: Diagnostic logic flow for identifying the root cause of yield loss in NMIPA alkylation.

Critical Issue Analysis & Solutions

Issue A: The "Invisible Thief" (Volatility)

Symptom: The reaction looks perfect by LCMS/TLC, but after rotary evaporation, the flask is nearly empty. Technical Insight: N-Methylisopropylamine has a boiling point of 50–53 °C [1].[1] Its simple alkylated derivatives often have boiling points <100 °C. If you use high vacuum or heat the water bath >40 °C during concentration, you are distilling your product into the trap.

• Corrective Action:

  • Never use high vacuum for the free base if the molecular weight is <150 g/mol .

  • Salt Formation: Isolate the product as a Hydrochloride (HCl) or Oxalate salt. These are non-volatile solids.

  • Solvent Choice: Use low-boiling solvents (DCM, Et2O) for extraction so they can be removed at atmospheric pressure or mild vacuum (>= 200 mbar).

Issue B: Steric Hindrance & Nucleophilicity

Symptom: Reaction stalls at 40-60% conversion; adding more base doesn't help. Technical Insight: The isopropyl group creates significant steric bulk around the nitrogen center. While NMIPA is more nucleophilic than ammonia, it is kinetically slower than dimethylamine or pyrrolidine when attacking secondary alkyl halides or hindered electrophiles [2]. Mechanistic Reality: The cone angle of the isopropyl group blocks the trajectory for SN2 attack, making the reaction highly sensitive to the electrophile's structure.

• Corrective Action:

  • Switch Solvent: Move from aprotic non-polar (DCM, Toluene) to polar aprotic (DMF, DMSO, or Acetonitrile). This increases the energy of the ground state nucleophile.

  • Catalysis: Add 0.1–0.5 equiv of Sodium Iodide (NaI) (Finkelstein condition). This converts a sluggish alkyl chloride/bromide into a highly reactive alkyl iodide in situ.

Issue C: Competing Elimination (E2)

Symptom: You see the formation of an alkene (olefin) instead of the amine product. Technical Insight: NMIPA is a secondary amine and moderately basic (pKa of conjugate acid ~10). When reacting with secondary alkyl halides (e.g., isopropyl bromide, cyclohexyl bromide), the amine can act as a base rather than a nucleophile, triggering E2 elimination [3].

• Corrective Action:

  • Lower Temperature: SN2 is favored over E2 at lower temperatures.

  • Change Base: If you are adding an auxiliary base (like TEA or DIPEA), switch to a weaker inorganic base like K₂CO₃ or NaHCO₃ to reduce the overall basicity of the medium.

Experimental Protocols

Protocol A: Optimized Alkylation (General Purpose)

Best for: Attaching NMIPA to primary alkyl halides or benzyl halides.

Reagents:

• Substrate (R-CH₂-Br/Cl): 1.0 equiv

• N-Methylisopropylamine: 1.2 – 1.5 equiv

• Base: K₂CO₃ (2.0 equiv)

• Additive: NaI (0.1 equiv) - Optional, use if R-X is a chloride

• Solvent: Acetonitrile (MeCN) or DMF

Workflow:

• Dissolution: Dissolve substrate in MeCN (0.2 M concentration).

• Addition: Add K₂CO₃ and NaI. Stir for 5 mins.

• Amine Addition: Add NMIPA via syringe.

  • Note: If scaling up >10g, add dropwise to control exotherm.

• Reaction: Heat to 60 °C in a sealed vessel (pressure tube).

  • Why Sealed? Prevents loss of NMIPA (bp 51 °C) to the headspace.

• Workup (Critical):

  • Dilute with Et₂O or MTBE (do not use DCM if product is very polar).

  • Wash with water (x3) to remove DMF/MeCN.

  • Salt Isolation (Recommended): Treat the organic layer with 1M HCl in Et₂O. Filter the precipitated solid. This guarantees 0% loss due to volatility.

Protocol B: Reductive Amination (Alternative Route)

Best for: Avoiding elimination issues or when the alkyl halide is unstable.

Reagents:

• Aldehyde/Ketone (Precursor to R): 1.0 equiv

• N-Methylisopropylamine: 1.1 equiv

• Reductant: Sodium Triacetoxyborohydride (STAB): 1.5 equiv

• Acid Catalyst: Acetic Acid (1.0 equiv)

• Solvent: DCE or THF

Workflow:

• Mix Aldehyde/Ketone and NMIPA in DCE.

• Add Acetic Acid. Stir 30 mins to form the iminium ion.

• Add STAB in portions. Stir at RT overnight.

• Quench: Add sat. NaHCO₃.

• Extract: DCM (x3). Dry over Na₂SO₄.

• Concentrate: Carefully (see Issue A).

Data & Comparison Tables

Solvent Effects on Yield (NMIPA + Benzyl Bromide)

Data synthesized from standard nucleophilic substitution trends [4].

Solvent	Dielectric Constant	Reaction Rate	Yield (Isolated)	Notes
DCM	8.9	Slow	65%	Good solubility, but slow kinetics.
THF	7.5	Moderate	72%	Good for reductive amination.
Acetonitrile	37.5	Fast	88%	Best balance of rate and workup ease.
DMF	36.7	Fast	85%	Hard to remove; requires aqueous wash.
Ethanol	24.5	Moderate	60%	Proticity can solvate nucleophile, slowing it down.

Base Selection Guide

Base	pKa (conj.[2] acid)	Risk of Elimination	Recommended For
Triethylamine (TEA)	10.7	High	Simple primary halides only.
DIPEA (Hünig's)	11.0	Very High	Avoid if elimination is possible.
K₂CO₃	10.3	Low	General purpose standard.
Cs₂CO₃	10.3	Low	Difficult substrates (Cesium effect).

FAQ: Expert Troubleshooting

Q: I am seeing a spot on TLC that doesn't move (baseline). What is it? A: This is likely the Quaternary Ammonium Salt (Over-alkylation).[2]

• Cause: You used excess alkylating agent or the reaction ran too long.

• Fix: Ensure NMIPA is in slight excess (1.2 equiv), not the alkyl halide. Add the alkyl halide slowly to the amine solution.

Q: My product is water-soluble and I lost it during the aqueous wash. A: Small amines are often amphiphilic.

• Fix: Do not use a simple water wash. Use a "Salting Out" technique: saturate the aqueous layer with NaCl before extracting. Alternatively, use Chloroform/Isopropanol (3:1) as the extraction solvent, which is highly effective for polar amines.

Q: Can I distill N-methylisopropylamine to purify it before use? A: Yes, and you should. Commercial samples often contain isopropylamine (starting material) or degradation products. Distill at atmospheric pressure (bp 51–53 °C). Store under inert gas in the fridge.

References

• PubChem. (n.d.). N-Methylisopropylamine Compound Summary. National Library of Medicine. Retrieved Feb 16, 2026, from [Link]

• Salvatore, R. N., Yoon, C. H., & Jung, K. W. (2001). Synthesis of secondary amines. Tetrahedron, 57(37), 7785-7811. [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines. Retrieved Feb 16, 2026, from [Link]

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. [Link]

• Organic Syntheses. (1950). N-Methylethylamine.[3] Org. Synth. 1950, 30, 59. (Reference for general volatile amine handling). [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 1H NMR Analysis of N-Methylpropan-2-amine HCl

Topic: 1H NMR Solvent Peak Shifts & Spectral Analysis Solvent: DMSO-d6 Compound: N-Methylpropan-2-amine Hydrochloride (N-Isopropylmethylamine HCl) Document ID: TS-NMR-0492-DMSO[1]

Quick Reference: Expected Chemical Shifts

Status: Verified by Application Science Team Context: The following data represents the theoretical and empirically observed shifts for N-methylpropan-2-amine HCl in DMSO-d6. Note that chemical shifts (

) for ammonium protons are concentration- and temperature-dependent.

Moiety	Proton Count	Multiplicity (Dry DMSO)*	Approx. Shift ( ppm)	J-Coupling (Hz)	Notes
Isoprop-CH	6H	Doublet (d)	1.20 – 1.30		Distinct doublet, rarely obscured.
N-Methyl	3H	Singlet (s) or Doublet (d)	2.50 – 2.60		CRITICAL: Often overlaps with DMSO residual quintet (2.50 ppm).
Isoprop-CH	1H	Multiplet (m)	3.10 – 3.30	-	Septet in free base; complex multiplet in salt due to NH coupling.
NH	2H	Broad s or Broad d	8.50 – 9.50	-	Highly variable. Visible only in dry samples.
H O (Residual)	-	Singlet (s)	3.33	-	Shifts downfield if acid exchange occurs.
DMSO (Residual)	-	Quintet	2.50		Used as internal reference.

*Note on Multiplicity: In strictly anhydrous DMSO-d6, the ammonium protons (

) exchange slowly, causing splitting on neighboring protons (N-Methyl becomes a doublet; Isopropyl-CH becomes complex). In "wet" DMSO, these revert to singlets/septets.

Expert Insights & Troubleshooting

Issue 1: "I cannot find the N-methyl singlet. Is my compound decomposing?"

Diagnosis: Solvent Masking. The N-methyl group of amine hydrochlorides in DMSO-d6 typically resonates between 2.50 and 2.60 ppm . This is the exact region of the residual solvent peak (DMSO-d6 quintet at 2.50 ppm).

The Fix:

• Temperature Variation: Run the experiment at 313 K (40°C) or 323 K (50°C) . The water and exchangeable peaks will shift significantly, and the solvent peak will shift slightly, potentially revealing the N-methyl shoulder.

• Change Solvent: If quantification of the N-methyl group is critical, switch to D

  O (N-Me 2.7 ppm) or CD OD (N-Me 2.7 ppm), where the solvent residual does not interfere.

• HMQC/HSQC: Run a 2D Heteronuclear Single Quantum Coherence experiment. The carbon signal for the N-methyl (

  30-35 ppm) will correlate to the proton signal, allowing you to "see" it through the solvent suppression.

Issue 2: "The Ammonium (NH ) peaks are missing or extremely broad."

Diagnosis: Proton Exchange with Residual Water. Ammonium protons are acidic. In the presence of residual water (H

O in DMSO appears at ~3.33 ppm), the NH protons undergo rapid chemical exchange. If this exchange is fast on the NMR timescale, the NH signal broadens into the baseline or merges with the water peak.

The Fix:

• Dry Your Sample: Add activated 3Å molecular sieves directly to the NMR tube and let it stand for 30 minutes. This removes water, slows the exchange, and sharpens the NH signals.

• Increase Concentration: A higher concentration of sample relative to residual water can sometimes stabilize the signal.

Issue 3: "My Isopropyl CH is not a septet; it looks like a mess."

Diagnosis: Vicinal Coupling to NH

. In the free base, the isopropyl CH is a septet (coupled only to the two methyls). In the HCl salt (in dry DMSO), the CH proton also couples to the two ammonium protons.

• Coupling 1: to 6 equivalent CH

  protons ( Hz).

• Coupling 2: to 2 equivalent NH

  protons (broad coupling).

This creates a "septet of triplets" (or broadened multiplet), often appearing as a jagged, unresolved hump around 3.2 ppm. This confirms you have the salt form.

Logic Visualization: Spectral Assignment Workflow

The following diagram illustrates the decision logic for assigning peaks and troubleshooting missing signals in this specific matrix.

Caption: Logical workflow for distinguishing solvent artifacts from genuine sample signals in N-methylpropan-2-amine HCl analysis.

Experimental Protocol: Sample Preparation for High-Resolution Data

To ensure the highest probability of observing the ammonium coupling and distinct N-methyl signals, follow this "Dry-DMSO" protocol.

Materials:

• N-Methylpropan-2-amine HCl (~10 mg)

• DMSO-d6 (Ampoule, 99.9% D)

• 3Å Molecular Sieves (Activated)

Procedure:

• Sieve Activation: Ensure molecular sieves have been recently activated (heated to >200°C under vacuum) to ensure maximum water uptake.

• Dissolution: Dissolve 10 mg of the amine salt in 0.6 mL of DMSO-d6.

  • Why? Higher concentrations (>15 mM) help overwhelm residual water protons, improving NH visibility.

• Drying Step: Add 3-5 beads of activated molecular sieves to the NMR tube. Cap tightly.

• Equilibration: Allow the tube to stand for 30 minutes at room temperature.

  • Warning: Do not heat the tube with sieves inside, as this can sometimes degrade sensitive salts or leach binders.

• Acquisition: Run the 1H NMR with d1 (relaxation delay) set to

  seconds to ensure full integration of the ammonium protons.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[2] Chem.1997 , 62, 7512–7515.[2] Link

• Fulmer, G. R.; et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179. Link

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.Spectrometric Identification of Organic Compounds, 7th Ed.; John Wiley & Sons: Hoboken, NJ, 2005. (General reference for Amine Salt shifts).

• Reich, H. J. "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison Chemistry Department Data.Link (Context for ammonium acidity/exchange in DMSO).

Sources

• 1. rsc.org [rsc.org]
• 2. scs.illinois.edu [scs.illinois.edu]

Technical Support Guide: Solubility &amp; Handling of N-Isopropylmethylamine HCl in THF

Executive Summary: The "Insolubility" Feature

If you are observing that N-isopropylmethylamine hydrochloride (HCl) does not dissolve in Tetrahydrofuran (THF) , your observation is chemically correct. This is not a defect in the material; it is a fundamental property of the salt lattice.

• The Problem: N-isopropylmethylamine HCl is an ionic lattice. THF is a moderately polar aprotic solvent (Dielectric constant

  ) which lacks the solvation energy required to break the strong ionic bonds of the hydrochloride salt.

• The Solution: You generally do not need to dissolve the salt before the reaction. For most applications (amide couplings, nucleophilic substitutions), the standard protocol is in situ neutralization (free-basing) or a careful biphasic extraction considering the high volatility of the free amine.

Troubleshooting & Diagnostic FAQ

Q1: "I added the solid to THF and it settled at the bottom. Is the batch bad?"

A: No. The solubility of secondary amine hydrochloride salts in THF is negligible (< 1 mg/mL). The solid remaining as a suspension is the expected state.

• Mechanism: The lattice energy of the HCl salt is high. THF cannot stabilize the dissociated ions (

  and ) effectively.

• Action: Proceed to Protocol A (In Situ Neutralization). Do not heat the mixture in an attempt to dissolve it; this will not work and may degrade your reagent.

Q2: "I need to perform an amide coupling. How do I react it if it's not in solution?"

A: The reaction occurs as the free amine is released. You must add a tertiary amine base (Auxiliary Base) to the reaction mixture.

• The Fix: Add 1.2 – 2.0 equivalents of Diisopropylethylamine (DIPEA) or Triethylamine (TEA) .

• Observation: Upon adding the base, the N-isopropylmethylamine HCl will "dissolve" (react), but the solution may essentially remain cloudy or become cloudier. This is because you are exchanging one salt for another:

  The Free Amine goes into the THF; the DIPEA·HCl often precipitates out. This is a sign of success, not failure.

Q3: "Can I just convert it to the free base and isolate it first?"

A: WARNING: HIGH VOLATILITY RISK. Yes, you can, but N-isopropylmethylamine free base has a boiling point of approximately 50–53 °C [1][2].

• Critical Risk: If you neutralize in water/DCM and then use a rotary evaporator to remove the solvent, you will likely evaporate your product along with the solvent, resulting in 0% yield.

• Recommendation: Use Protocol A (In Situ) whenever possible. If you must isolate the free base, follow Protocol B strictly.

Q4: "Can I heat the THF suspension to improve solubility?"

A: Do not recommended. Heating the HCl salt in THF provides little solubility benefit. If you have generated the free base in situ, heating above 50 °C in an open or nitrogen-swept system risks losing the active reagent to evaporation. Always use a reflux condenser if heating is required after base addition.

Technical Data Summary

Property	N-Isopropylmethylamine HCl	N-Isopropylmethylamine Free Base
State	White Crystalline Solid	Colorless Liquid
Molecular Weight	109.60 g/mol	73.14 g/mol
Solubility in THF	Negligible (Insoluble)	Soluble (Miscible)
Solubility in Water	High	High
Boiling/Melting Pt	MP > 150 °C (Decomposes)	BP: 50–53 °C (Volatile!) [2]
CAS	15572-56-2 (generic HCl) / 4747-21-1 (Free Base)	4747-21-1

Validated Experimental Protocols

Protocol A: In Situ Neutralization (Recommended for Amide Couplings)

Use this for HATU, EDC, or Acid Chloride couplings in THF.

• Setup: Charge the reaction vessel with N-isopropylmethylamine HCl (1.0 equiv) and dry THF (Concentration ~0.1 – 0.2 M).

• Suspension: Stir; observe the white suspension.

• Activation: Add DIPEA or Triethylamine (1.5 – 2.0 equiv).

  • Note: The suspension appearance may change (finer precipitate), indicating the formation of the auxiliary base salt (e.g., DIPEA·HCl).

• Reaction: Add your electrophile (Acid Chloride, Activated Ester, etc.).

• Monitoring: Monitor by TLC or LCMS.

  • Tip: For TLC, take a distinct aliquot and quench with dilute NaOH to ensure you are spotting the free amine species, although the amide product is usually the target of monitoring.

Protocol B: Isolation of Free Base (Use with Extreme Caution)

Only use if the reaction is strictly sensitive to DIPEA/TEA salts.

• Dissolution: Dissolve N-isopropylmethylamine HCl in a minimum amount of Water (it will dissolve instantly).

• Basification: Add 10M NaOH dropwise until pH > 12.

• Extraction: Extract 3x with Diethyl Ether (Ether is preferred over DCM due to ease of removal, but DCM is acceptable).

• Drying: Dry the combined organics over solid KOH or

  .

• Concentration (CRITICAL STEP):

  • DO NOT use a rotary evaporator with a water bath > 20 °C.

  • DO NOT apply high vacuum (< 100 mbar).

  • Best Practice: Distill the solvent off carefully using a fractionating column at atmospheric pressure, or use the solution directly in the next step after determining concentration by NMR (using an internal standard).

Decision & Workflow Visualization

Figure 1: Decision tree for handling N-isopropylmethylamine HCl based on experimental requirements. Note the critical volatility checkpoint in the isolation pathway.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 78485, N-Methylisopropylamine. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for amide coupling mechanisms and amine salt solubility).

minimizing over-alkylation side reactions with secondary amines

Welcome to the Advanced Amine Synthesis Technical Support Center.

Ticket ID: #ALK-2N-SEC Subject: Minimizing Over-Alkylation in Secondary Amine Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Mission Statement

You are encountering the classic Menschutkin Paradox : In direct alkylation (

), the product (a tertiary amine) is often more nucleophilic than the starting material (a secondary amine), leading to a runaway reaction and the formation of quaternary ammonium salts.

This guide moves beyond basic textbook advice. We provide three field-validated workflows to arrest this reaction at the desired stage, ranked by selectivity and operational complexity.

Module 1: Diagnostic & Strategy Selection

Before selecting a reagent, determine your pathway using the logic flow below.

Figure 1: Strategic decision matrix for selecting the optimal mono-alkylation protocol based on electrophile type and tolerance for side products.

Module 2: Path A - Reductive Amination (The Gold Standard)

Best For: When the alkyl group can be sourced as an aldehyde or ketone.[1] Mechanism: Formation of an iminium ion followed by in-situ reduction.

The "Abdel-Magid" Protocol This protocol utilizes Sodium Triacetoxyborohydride (STAB) . Unlike Sodium Cyanoborohydride (

), STAB is non-toxic and avoids the risk of HCN generation. Unlike Sodium Borohydride ( ), it is mild enough not to reduce the aldehyde/ketone before the imine forms.[1][2]

Why it works: The reaction proceeds through an iminium intermediate. Once reduced to the amine, the product is no longer electrophilic toward the hydride, stopping the reaction dead at the tertiary amine stage.

Standard Operating Procedure (SOP):

Reagent	Equivalents	Role
Secondary Amine	1.0	Substrate
Aldehyde/Ketone	1.1 - 1.2	Electrophile source
NaBH(OAc)3	1.4 - 1.5	Selective Hydride Donor
Acetic Acid (AcOH)	1.0 - 2.0	Catalyst (Critical for Ketones)
DCE or THF	Solvent	1,2-Dichloroethane is optimal

Step-by-Step:

• Mix: Dissolve amine (1.0 equiv) and aldehyde (1.2 equiv) in DCE (0.1 M concentration).

• Catalyze: If using a ketone, add AcOH (1.0 equiv). For aldehydes, this is optional but often speeds up imine formation.

• Reduce: Add

  (1.4 equiv) in one portion at room temperature.

• Monitor: Stir for 2–4 hours. Monitor by TLC/LCMS for disappearance of amine.

• Quench: Quench with saturated aqueous

  . Extract with DCM.[3]

Technical Note: If the amine is an HCl salt, add 1.0 equiv of TEA to liberate the free base before adding the hydride.

Module 3: Path B - Direct Alkylation (The "Cesium Effect")

Best For: Simple alkyl halides (

) where reductive amination is impossible, and you want to avoid protection steps.

The "Salvatore-Jung" Protocol Standard bases (

, ) often lead to mixtures. Using Cesium Hydroxide or Cesium Carbonate in DMF significantly suppresses over-alkylation.

Why it works: The "Cesium Effect" is attributed to the large ionic radius of

, which forms a "loose" ion pair with the amide/amine anion, or potentially aids in surface-mediated selectivity, preventing the poly-alkylation commonly seen with smaller cations like or .

Standard Operating Procedure (SOP):

Reagent	Equivalents	Role
Secondary Amine	1.0	Substrate
Alkyl Halide	1.1	Electrophile (Bromides/Iodides)
Cs2CO3	3.0	Base (Must be anhydrous)
TBAI	0.1	Additive (Finkelstein catalyst)
DMF	Solvent	Anhydrous (Critical)

Step-by-Step:

• Prepare: Flame-dry glassware. Add activated 4Å molecular sieves.

• Dissolve: Add amine (1.0 equiv) and

  (3.0 equiv) in anhydrous DMF.

• Activate: Stir for 30 mins to ensure deprotonation/surface activation.

• Alkylate: Add Alkyl Halide (1.1 equiv) dropwise. Add TBAI (10 mol%) if using chlorides or sluggish bromides.

• Filter: Upon completion, filter off the inorganic salts before aqueous workup to prevent emulsion formation.

Module 4: Path C - Fukuyama Synthesis (Precision Control)

Best For: Complex synthesis where 100% selectivity is required and over-alkylation leads to inseparable impurities.

The Protocol This method converts the amine into a sulfonamide (Nosyl group), which is acidic (

). The sulfonamide anion is alkylated once. Being electron-withdrawing, the Nosyl group prevents the nitrogen from attacking a second equivalent of alkyl halide.[4]

Figure 2: The Fukuyama pathway guarantees mono-alkylation by temporarily deactivating the nitrogen nucleophile.[4]

Step-by-Step:

• Protect: React Amine + 2-Nitrobenzenesulfonyl chloride (NsCl) + TEA in DCM

  Nosyl-Amide .

• Alkylate: React Nosyl-Amide + Alkyl Halide +

  in DMF.

  • Note: The Ns-group makes the N-H proton acidic enough to be deprotonated by carbonate bases.

• Deprotect: React Alkylated-Ns-Amide with Thiophenol (

  ) and in DMF/ACN.

  • Result: The Nosyl group is cleaved, releasing the pure tertiary amine.

Troubleshooting & FAQ

Q: I am using Reductive Amination (Path A), but the reaction is stuck at the imine stage.

• Diagnosis: The ketone/aldehyde is sterically hindered, or the imine is not electrophilic enough.

• Fix: Add a Lewis Acid catalyst like

  (1.0 equiv) to the amine/carbonyl mix before adding the reducing agent. This forces imine formation and activates it for reduction.[2]

Q: In Direct Alkylation (Path B), I still see 10-15% quaternary salt.

• Diagnosis: Localized high concentration of alkyl halide.

• Fix: Use "Inverse Addition." Dissolve the alkyl halide in solvent and add the amine/base mixture to it slowly? NO. That promotes over-alkylation.

• Correct Fix: Dissolve the amine and base in the flask. Add the alkyl halide as a dilute solution via syringe pump over 1 hour. This ensures the amine is always in excess relative to the halide at the injection point.

Q: Can I use NaBH4 instead of STAB for reductive amination?

• Diagnosis: Cost-cutting.

• Risk:

  reduces aldehydes/ketones to alcohols faster than it reduces imines. You will consume your electrophile and get low yields.

• Workaround: If you must use

  , form the imine first (reflux amine + carbonyl in MeOH for 2 hours), then cool to 0°C and add . This is the "Two-Step" procedure.

References

• Abdel-Magid, A. F. , et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2][5][6] Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[1]

• Salvatore, R. N. , et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[7][8] Journal of Organic Chemistry, 2002, 67(3), 674–683.[9]

• Fukuyama, T. , et al. "2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines." Tetrahedron Letters, 1995, 36(36), 6373–6374.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. scribd.com [scribd.com]
• 7. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of N-methylpropan-2-amine hydrochloride in solution over time

Technical Support Center: Stability of N-Methylpropan-2-amine Hydrochloride

Part 1: Executive Summary & Core Stability Profile

Q: Is N-methylpropan-2-amine hydrochloride stable in solution? A: Yes, but with specific caveats regarding pH and storage environment. In its hydrochloride salt form (protonated), N-methylpropan-2-amine is chemically robust and highly stable in aqueous acidic to neutral solutions (pH < 7) at room temperature. The protonation of the secondary nitrogen (

) effectively protects the molecule from oxidative attack and prevents volatility.

Critical Stability Risks:

• pH Excursion (> pH 9): Neutralization releases the free base (N-isopropylmethylamine), which is highly volatile (Boiling Point ~50–53°C) and susceptible to rapid evaporation and oxidation.

• Nitrosation: As a secondary amine, it reacts rapidly with nitrites or nitrogen oxides (NOx) to form N-nitroso-N-isopropylmethylamine , a potent carcinogen. This is a critical drug development concern.

• Aldehyde/Ketone Solvents: Incompatible with acetone or aldehydes due to Schiff base / enamine formation.

Part 2: Technical Troubleshooting & FAQs

Scenario 1: "My solution concentration is decreasing over time."

Diagnosis: If you are observing a loss of assay (concentration), the cause is likely volatility induced by incorrect pH or solvent evaporation , rather than chemical degradation.

• Mechanism: The hydrochloride salt is non-volatile. However, if the solvent is slightly basic or if the solution is unbuffered water that absorbs atmospheric CO2 (shifting equilibrium), trace amounts of free amine can form and evaporate.

• Solution:

  • Check pH: Ensure the solution pH is maintained below 6.0.

  • Seal Integrity: Use parafilm or crimp caps. The free base has a high vapor pressure.

  • Solvent Choice: Avoid unbuffered water for long-term storage; use 0.1 M HCl or a phosphate buffer (pH 3-5).

Scenario 2: "The solution has turned yellow or brown."

Diagnosis: Discoloration indicates oxidative degradation or trace metal contamination .

• Mechanism: While the salt is stable, trace metal ions (Fe, Cu) can catalyze the oxidation of the N-methyl group or the amine nitrogen, leading to colored radical intermediates or N-oxides.

• Solution:

  • Add EDTA: Incorporate 0.1 mM EDTA to chelate trace metals.

  • Protect from Light: Store in amber glass. UV light accelerates autoxidation.

  • Degas Solvents: Sparge buffers with Nitrogen or Argon to remove dissolved oxygen before preparation.

Scenario 3: "I see unexpected peaks in my HPLC/LC-MS."

Diagnosis: You likely have solvent interaction impurities .

• Common Error: Dissolving the amine HCl in Acetone or Methanol (with trace formaldehyde).

• Mechanism: Secondary amines react with ketones/aldehydes to form hemiaminals or enamines/imines.

• Solution: Switch to Acetonitrile or Water as the primary solvent. Avoid acetone entirely.

Part 3: Visualizing Degradation & Stability Logic

The following diagram details the chemical fate of N-methylpropan-2-amine under different stress conditions.

Caption: Figure 1. Chemical stability profile showing pH-dependent equilibrium and potential degradation routes for secondary amines.

Part 4: Experimental Protocols

Protocol A: Stress Testing for Stability Validation

Use this protocol to validate the shelf-life of your specific stock solution.

Materials:

• N-methylpropan-2-amine HCl[1][2]

• 0.1 M HCl, 0.1 M NaOH, 3% H2O2[3]

• HPLC or LC-MS system (C18 Column, Mobile Phase: Water/ACN with 0.1% Formic Acid)

Step-by-Step Methodology:

• Preparation: Prepare a 1 mg/mL stock solution in water.

• Acid Stress: Mix 1 mL stock + 1 mL 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Expected Result: >99% Recovery (Stable).

• Base Stress: Mix 1 mL stock + 1 mL 0.1 M NaOH. Incubate at 60°C for 24 hours in a sealed vial.

  • Expected Result: Significant loss due to volatility/degradation.

• Oxidative Stress: Mix 1 mL stock + 1 mL 3% H2O2. Incubate at Room Temp for 4 hours.

  • Expected Result: Detection of N-oxide peak (+16 Da mass shift).

• Analysis: Neutralize samples to pH 7 and immediately inject onto HPLC.

Protocol B: Quantitative Data Summary (Reference Values)

Condition	Duration	Temperature	% Recovery (Expected)	Primary Degradant
Aqueous (pH 5)	30 Days	25°C	99.8%	None
Aqueous (pH 10)	24 Hours	25°C	< 85%	Volatile Loss
0.1 M HCl	7 Days	60°C	99.5%	None
3% H2O2	4 Hours	25°C	~90%	N-Oxide
Acetone	1 Hour	25°C	< 50%	Enamine/Schiff Base

Part 5: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 104207, N-Isopropylmethylamine. Retrieved from [Link]

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (Guidance on secondary amine risks). Retrieved from [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (General stability of amine salts vs free bases). Wiley-Interscience.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N-Methylisopropylamine Extraction Guide

Topic: Optimal pH Conditions for Extraction of N-Methylisopropylamine (MIPA) Cas No: 4747-21-1 Target Audience: Organic Chemists, Process Engineers, Drug Development Scientists

Executive Summary: The Physicochemical Reality

Successful extraction of N-Methylisopropylamine (MIPA) requires navigating two critical physical properties that often lead to process failure: its high basicity (pKa ≈ 10.76 ) and its high volatility (bp 50–53 °C ).

Many researchers experience low recovery not because the extraction failed, but because the product evaporated during solvent removal or was never fully deprotonated. This guide provides the precise pH setpoints and handling protocols to ensure >98% recovery.

Troubleshooting Hub: Diagnostic & Solutions

Issue 1: "I extracted with DCM at pH 10, but my yield is <50%."

Diagnosis: Incomplete Deprotonation. MIPA is a secondary amine with a predicted pKa of approximately 10.76. At pH 10, the Henderson-Hasselbalch equation dictates that ~85% of your amine is still in the protonated (water-soluble) ammonium form. The Fix:

• Target pH: You must reach pH ≥ 13.0 .

• Reagent: Use 5M or 10M NaOH (or KOH). Bicarbonate or Carbonate bases (pH ~9-11) are insufficient.

• Verification: Do not rely on paper strips, which are inaccurate at high pH. Use a calibrated pH probe.

Issue 2: "My extraction looked good, but the flask was empty after Rotavap."

Diagnosis: Volatility Loss. The free base of MIPA boils at ~51 °C. If you evaporate the extraction solvent (e.g., Dichloromethane or Ether) under vacuum without strict temperature control, the MIPA co-distills with the solvent. The Fix:

• The "Salt Trap" Method: Do not evaporate the free base. Instead, add an excess of HCl (in Dioxane or Ether) to the organic phase before evaporation to convert MIPA into its non-volatile Hydrochloride salt.

• Alternative: If you need the free base, use a high-boiling solvent (e.g., Toluene) and distill the solvent only if there is a significant boiling point differential, or use the solution directly in the next step.

Issue 3: "I have a stubborn emulsion at pH 13."

Diagnosis: Surfactant Formation. At high pH, fatty impurities or other byproducts can act as surfactants. The Fix:

• Ionic Strength: Add solid NaCl to saturation (brine). This "salting out" effect forces the organic amine out of the aqueous phase and disrupts the emulsion.

• Filtration: Pass the biphasic mixture through a pad of Celite to physically break the emulsion bubbles.

Technical Data & Specifications

Table 1: Physicochemical Profile

Property	Value	Implication for Extraction
Boiling Point	50–53 °C	High Risk: Extreme volatility in free base form.
pKa (Conjugate Acid)	~10.76 (Predicted)	Requires pH > 12.8 for >99% extraction efficiency.
Density	0.702 g/mL	Floats on water; sits on top of DCM/Chloroform.
Solubility	Water, Ethanol, Chloroform	Highly water-soluble as a salt; miscible as free base.

Table 2: Solvent Compatibility Matrix

Solvent	Suitability	Notes
Dichloromethane (DCM)	High	Good solubility, but low boiling point makes separation difficult without loss.[1]
Diethyl Ether (Et2O)	Medium	High volatility risk; MIPA may co-evaporate.
Methyl tert-butyl ether (MTBE)	Optimal	Forms clean layers; less volatile than Et2O; safer than DCM.
Toluene	Specific	Use only if carrying MIPA solution directly into a high-temp reaction.

Visualized Protocols

A. Species Distribution Logic

Understanding the protonation state is vital. The diagram below illustrates the species dominance across the pH scale.

Figure 1: pH-dependent species distribution of N-Methylisopropylamine. Extraction into organic solvent is only quantitative in the Green Zone (pH > 12.8).

B. The "Catch & Release" Purification Workflow

This protocol uses pH swings to purify MIPA from neutral impurities without chromatography.

Figure 2: "Catch and Release" purification strategy. The acid wash removes non-amine impurities; the high-pH extraction recovers the pure amine.

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Bicarbonate (NaHCO3) to basify the extraction? A: No. Saturated NaHCO3 only reaches pH ~8.5. This is far below the pKa of MIPA (10.76). You will leave >99% of your product in the water layer. You must use strong bases like NaOH or KOH.

Q: Why does my MIPA smell "fishy" even after workup? A: Low molecular weight amines like MIPA have naturally potent, fishy/ammonia-like odors with very low odor detection thresholds. This is normal. Always handle in a fume hood.

Q: Is MIPA stable in water? A: Yes, chemically stable, but it is hygroscopic. If you extract it as a free base, dry the organic layer thoroughly with Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4) before attempting any evaporation, or you will co-evaporate water.

Q: How do I store the extracted product? A: The free base absorbs CO2 from the air to form carbamates and oxidizes over time. Store under Nitrogen/Argon in the fridge. For long-term storage, convert it to the Hydrochloride salt (MIPA·HCl), which is a stable solid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 78485, N-Methylisopropylamine. Retrieved from [Link]

• LookChem. Chemical Properties and pKa Prediction for CAS 4747-21-1. Retrieved from [Link]

• Reaction Chemistry & Engineering. Selective separation of amines from continuous processes using automated pH controlled extraction. (General principles of amine pKa extraction). Retrieved from [Link]

Sources

• 1. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]

interpreting mass spec fragmentation of N-methylisopropylamine derivatives

Technical Support Center: Mass Spectrometry of N-Methylisopropylamine (NMIPA) Derivatives

Welcome to the Technical Support Center

You have reached the advanced troubleshooting hub for small molecule mass spectrometry. This guide addresses specific challenges in identifying N-methylisopropylamine (NMIPA) , a secondary amine motif common in pharmaceutical intermediates and psychoactive substances.

Below you will find targeted troubleshooting modules, mechanistic explanations, and verified protocols designed to resolve ambiguity in your spectral data.

Module 1: Fundamental Fragmentation (The "Why")

Q: What is the diagnostic base peak for underivatized NMIPA, and why does it dominate the spectrum?

A: The base peak in Electron Ionization (EI) is

58 .[1]

The Mechanism (Alpha-Cleavage): The nitrogen atom's lone pair drives the fragmentation.[2] Upon ionization, the radical cation stabilizes by cleaving the C-C bond adjacent to the nitrogen (the alpha bond).

For NMIPA (

, MW 73):

• Ionization: Removal of an electron from Nitrogen.

• Alpha-Cleavage: The bond between the isopropyl methine carbon and one of its methyl groups breaks.

• Result: Loss of a methyl radical (

  , mass 15).

• Detected Ion:

  .

Note on Ambiguity: The

58 ion is the immonium ion ( ). It is not unique to NMIPA. Its structural isomer, diethylamine , also yields a base peak at 58 via loss of a methyl group from the ethyl chain.

Visualizing the Mechanism:

Caption: Pathway showing the formation of the diagnostic m/z 58 immonium ion via alpha-cleavage.

Module 2: The Isomer Problem (Troubleshooting)

Q: I have a peak at 58. How do I distinguish N-methylisopropylamine from Diethylamine?

A: You cannot reliably distinguish them using standard low-resolution EI mass spec alone, as both have MW 73 and Base Peak 58. You must use Derivatization .

The Solution: Trifluoroacetyl (TFA) Derivatization Acylating the amine with Trifluoroacetic Anhydride (TFAA) increases the molecular weight and introduces new cleavage points that differentiate the alkyl chains.

Data Comparison Table: TFA Derivatives

Feature	N-Methylisopropylamine-TFA	Diethylamine-TFA
Molecular Weight	169	169
Structure
Base Peak	154 ( )	154 ( )
Diagnostic Ion 1	126 (Loss of Isopropyl)	140 (Loss of Ethyl)
Diagnostic Ion 2	110 (Rearrangement)	58 (Ethyl fragment)

Interpretation Logic:

• Look for

  169: Confirms it is a TFA derivative of a MW 73 amine.

• Check for

  140: If present, it indicates loss of an ethyl group ( ). Result: Diethylamine. [3]

• Check for

  126: If present, it indicates loss of an isopropyl group ( ). Result: N-methylisopropylamine.

Module 3: Advanced Fragmentation Mechanisms

Q: Why do TFA derivatives show different fragmentation patterns?

A: The electron-withdrawing trifluoroacetyl group alters the ionization center. While the nitrogen lone pair is still the primary ionization site, the amide bond strength and the stability of the leaving alkyl radicals dictate the fragmentation.

1. N-Methylisopropylamine-TFA (

126):

• Mechanism: Inductive cleavage of the N-Isopropyl bond.

• Driving Force: Formation of the stable secondary radical (isopropyl radical) is energetically favorable.

• Equation:

2. Diethylamine-TFA (

140):

• Mechanism: Inductive cleavage of the N-Ethyl bond.

• Equation:

Decision Tree for Unknown Identification:

Caption: Workflow for differentiating MW 73 amine isomers using TFA derivatization.

Module 4: Experimental Protocol

Standard Operating Procedure: TFA Derivatization

Objective: Convert secondary amines to volatile amides for GC-MS analysis.

Reagents:

• Trifluoroacetic Anhydride (TFAA) - Handle in fume hood.

• Ethyl Acetate (HPLC Grade).

• Sodium Carbonate (Solid).

Protocol:

• Extraction: Dissolve the sample (approx. 1 mg) in 0.5 mL Ethyl Acetate.

• Basification: Add a small amount of solid Sodium Carbonate to neutralize any salt forms (amines must be free bases to react). Vortex for 30 seconds.

• Acylation: Add 50

  L of TFAA. Cap the vial immediately.

• Incubation: Heat at 60°C for 20 minutes.

  • Why? Secondary amines are sterically hindered; heat ensures complete reaction.

• Evaporation: Evaporate to dryness under a stream of nitrogen (removes excess acid).

• Reconstitution: Reconstitute in 100

  L Ethyl Acetate.

• Analysis: Inject 1

  L into GC-MS (Splitless mode recommended).

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Diethylamine. National Institute of Standards and Technology. [Link]

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of N-Methylisopropylamine. National Institute of Standards and Technology. [Link]

• Springer, D., et al. (2003). Differentiation of MBDB from MDEA via Perfluoroacylation. Journal of Analytical Toxicology. (Demonstrates the principle of using fluoroacyl derivatives to distinguish N-ethyl vs N-methyl/isopropyl isomers). [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Foundational text for alpha-cleavage and rearrangement mechanisms).

Sources

• 1. A McLafferty-Type Rearrangement in the Pentafluorobenzyl Ester Derivatives of Dialkyl Phosphates in GC-NICI-MS/MS: A Mini-Review and a Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Solved Use the mass spectrum of dimethylamine to answer the | Chegg.com [chegg.com]

Reference Data & Comparative Studies

Steric Modulation in Secondary Amines: A Comparative Guide to N-Methylisopropylamine vs. Diisopropylamine

Part 1: Executive Summary & Core Directive

In the optimization of drug candidates and synthetic pathways, the choice between

-methylisopropylamine (MIPA) and diisopropylamine (DIPA) is rarely a matter of simple substitution. It is a decision between kinetic control (MIPA) and thermodynamic inertness (DIPA).[1]

• Diisopropylamine (DIPA) is the industry standard for steric exclusion .[1] Its two branched isopropyl groups create a "protective cone" that effectively shuts down nucleophilic attack, making it the precursor of choice for Lithium Diisopropylamide (LDA).

• -Methylisopropylamine (MIPA) represents a steric compromise .[1] By replacing one isopropyl group with a methyl group, nucleophilicity is restored while maintaining a degree of steric bulk greater than dimethylamine.[1] It is primarily used as a building block for introducing the -methyl-isopropyl motif, common in CNS-active agents, rather than as a non-nucleophilic base.

This guide analyzes the physicochemical divergence of these two amines and provides a self-validating protocol to quantify their reactivity differences in your specific matrix.

Part 2: Physicochemical & Steric Analysis

Structural & Physical Data Comparison

The following table synthesizes critical data points. Note the significant difference in boiling points, which dictates process handling (MIPA is much more volatile).

Parameter	-Methylisopropylamine (MIPA)	Diisopropylamine (DIPA)	Implication for Synthesis
CAS	4747-21-1	108-18-9
Structure	Me-NH- Pr	Pr-NH- Pr	DIPA has double-branching at -carbons.[1]
Boiling Point	50–53 °C	84 °C	MIPA requires careful handling/cooling; DIPA is easier to reflux.[1]
pK (H O)	~10.6–10.8 (Est.)*	11.05	Comparable basicity; DIPA is slightly more basic but kinetically slower.[1]
Steric Bulk ( )	Moderate	High	DIPA is effectively non-nucleophilic toward hindered electrophiles.[1]
Mayr Nucleophilicity ( )	~12–14 (Est.)**	< 10 (Est.)[1][2]	MIPA reacts rapidly with alkyl halides; DIPA reacts sluggishly.[1]

*Note: While specific experimental aqueous pK

for MIPA is sparse in aggregated databases, it structurally brackets between isopropylamine (10.[1]63) and dimethylamine (10.73). **Note: Estimated based on Mayr parameters for -propylamine ( ) and piperidine ( ).[1] DIPA is significantly lower due to massive steric shielding.[1]

The Steric "Cone of Protection"

The fundamental difference lies in the Taft Steric Parameter (

) .[1]

• Methyl group (

  ): Offers minimal resistance to approaching electrophiles.[1]

• Isopropyl group (

  ): The branching at the -carbon creates a wide cone angle.[1]

DIPA possesses two such groups, creating a "steric gear" effect where rotation is restricted, and the nitrogen lone pair is deeply buried. MIPA , having only one isopropyl group, retains an accessible lone pair via the methyl side. This makes MIPA a competent nucleophile in

reactions, whereas DIPA is often inert.[1]

Part 3: Experimental Validation (The "Self-Validating" Protocol)

To empirically verify the steric difference in your specific reaction matrix, do not rely solely on literature values. Run a Competitive Benzylation Assay . This protocol is designed to be a self-validating system: if the ratio of products matches the statistical 1:1 input, sterics are irrelevant for your electrophile. If MIPA dominates, sterics are controlling.[1]

Protocol: Competitive Kinetic Assay

Objective: Quantify the relative nucleophilicity (

) of MIPA vs. DIPA toward a standard electrophile (Benzyl Bromide).

Reagents:

• Amine Stock Solution: 0.5 M MIPA and 0.5 M DIPA in Acetonitrile (

  molar ratio).

• Electrophile: Benzyl Bromide (1.0 equiv relative to one amine, i.e., 0.5 equiv relative to total amine content).

• Internal Standard: Dodecane (for GC/NMR integration).[1]

Workflow:

• Setup: In a 20 mL scintillation vial, charge 10 mL of Acetonitrile.

• Standardization: Add 1.0 mmol MIPA (73 mg), 1.0 mmol DIPA (101 mg), and 0.5 mmol Dodecane. Stir at 25 °C.

• T0 Sample: Take a 50 µL aliquot for GC/NMR (defines the baseline ratio).

• Initiation: Add 0.5 mmol Benzyl Bromide (limiting reagent) in one portion.

• Reaction: Stir for 1 hour at 25 °C.

• Quench: Add 2 mL 1M NaOH (to neutralize HBr and ensure free amines for analysis).

• Analysis: Extract into EtOAc and analyze organic layer via GC-FID or

  H NMR.

Data Interpretation: Calculate the ratio of benzylated products (

vs ).

• Expected Result:

  -benzyl- -methylisopropylamine.[1][3]

Visualization: Experimental Workflow

Caption: Workflow for Competitive Kinetic Assay to determine relative nucleophilicity.

Part 4: Decision Framework for Application

When should you choose one over the other? Use the logic flow below.

Non-Nucleophilic Base Applications

If your goal is to deprotonate a substrate (e.g., enolate formation) without attacking a carbonyl or alkyl halide:

• Choose DIPA (as LDA/Li-DIPA): The steric bulk prevents addition to the carbonyl.[1]

• Avoid MIPA: The exposed methyl group allows the nitrogen to attack the carbonyl, leading to amides or polymerization.

Building Block Applications

If your goal is to incorporate the amine into the molecule (e.g., reductive amination, alkylation):

• Choose MIPA: It reacts efficiently with alkyl halides and aldehydes.[1]

• Avoid DIPA: Reactions will be extremely slow or require forcing conditions (high heat/pressure) which may degrade sensitive substrates.[1]

Visualization: Selection Logic

Caption: Decision matrix for selecting between MIPA and DIPA based on synthetic intent.

References

• Sigma-Aldrich. N-Isopropylmethylamine Product Specification & Properties.[1] Retrieved from [1]

• National Institute of Standards and Technology (NIST). Diisopropylamine Thermophysical Properties.[1] NIST Chemistry WebBook, SRD 69.[1] Retrieved from [1]

• Mayr, H., et al. Mayr's Database of Reactivity Parameters.[1][4] LMU München.[1] (Reference for general secondary amine nucleophilicity trends). Retrieved from

• Koei Chemical Co., Ltd. N-Methylisopropylamine Technical Data Sheet.[1] Retrieved from

• BenchChem. A Comparative Analysis of Diisoamylamine and Diisopropylamine as Bases. (Contextual reference for hindered base selection). Retrieved from

Sources

• 1. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mayr's Database Of Reactivity Parameters: N-Nucleophiles [cup.lmu.de]
• 3. Parallel kinetic resolution of racemic amines using 3-N,N-diacylaminoquinazolin-4(3H)-ones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

Nucleophilicity Comparison: N-Methylpropan-2-amine vs. Dimethylamine

This guide provides an in-depth technical analysis of the nucleophilicity of N-methylpropan-2-amine (N-isopropylmethylamine) versus dimethylamine . It is designed for researchers requiring mechanistic clarity and actionable experimental protocols.[1][2]

Executive Summary

Dimethylamine is the superior nucleophile in kinetically controlled reactions (e.g.,

alkylations, Michael additions), despite the two compounds having nearly identical thermodynamic basicity ( ).[2]

While the isopropyl group in N-methylpropan-2-amine offers a stronger inductive electron-donating effect (+I) than a methyl group, this electronic advantage is completely overridden by steric hindrance . The branching at the

-carbon of the isopropyl group creates a significant steric barrier that impedes the orbital overlap required for the transition state, lowering the Mayr nucleophilicity parameter ( ) by approximately 2–3 logarithmic units compared to dimethylamine.

Technical Profile & Physicochemical Properties

Property	Dimethylamine	N-Methylpropan-2-amine	Implication
Structure			Steric bulk increases significantly with .
Hybridization	(Pyramidal)	(Pyramidal)	Lone pair availability is geometrically similar.[1][2]
Basicity ( in )	10.73	~10.76 (Predicted)	Thermodynamically equivalent proton affinity.[1]
Mayr Nucleophilicity ( )	17.12 (in )	~14.5 – 15.0 (Est.)*	Dimethylamine reacts ~100–500x faster.
Steric Parameter ( )	Low hindrance	High hindrance	Branching at -C retards attack trajectory.

*Note: Estimated based on Mayr trends where diethylamine (

) and isopropylamine ( ) show the penalty of -branching.

Mechanistic Analysis: The Electronic vs. Steric Conflict

To understand why dimethylamine outperforms its heavier analogue, we must decouple the electronic and steric components of reactivity.[2]

A. Electronic Effect (Inductive Stabilization)

The isopropyl group is a better electron donor than the methyl group due to hyperconjugation and the inductive effect (+I).

• Theory: Higher electron density on the nitrogen should make the lone pair more reactive.[1]

• Reality: This effect dominates basicity (protonation), where the small proton (

  ) faces no steric penalty.[2] Thus, N-methylpropan-2-amine is marginally more basic.

B. Steric Effect (Kinetic Barrier)

Nucleophilicity is a kinetic property defined by the rate constant

.[1][2] In an reaction, the nucleophile must attack the electrophile's orbital from the backside.

• Dimethylamine: The two methyl groups are compact, allowing a tight approach angle.[1][2]

• N-Methylpropan-2-amine: The isopropyl group has two methyls attached to the

  -carbon. These "wings" create a steric cone that clashes with the ligands of the electrophile in the transition state.

C. Pathway Visualization (Graphviz)

The following diagram illustrates the kinetic divergence between the two amines.

Figure 1: Logical flow demonstrating how steric factors cause kinetic divergence despite thermodynamic similarity.

Experimental Validation Protocol

To empirically verify the nucleophilicity difference, use the Mayr Method .[2] This protocol measures the reaction rate (

) against a reference electrophile (e.g., a benzhydrylium ion) using UV-Vis spectrophotometry.

Objective

Determine the second-order rate constant (

) for both amines reacting with a standard electrophile, confirming the order of magnitude difference.

Materials

• Electrophile: 4,4'-Bis(dimethylamino)benzhydrylium tetrafluoroborate (Reference

  ).[2]

  • Why: It is stable, colored (absorbs at ~600 nm), and reacts at a measurable rate with secondary amines.[2]

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM).[1][2]

• Instrument: Stopped-flow UV-Vis Spectrophotometer.

Step-by-Step Protocol

• Preparation of Pseudo-First-Order Conditions:

  • Prepare a stock solution of the Benzhydrylium salt (

    M) in MeCN.

  • Prepare amine solutions with concentrations in large excess (at least 10-fold higher than the electrophile, e.g.,

    M to M).

• Kinetic Measurement:

  • Mix the electrophile and amine solutions rapidly in the stopped-flow cell (1:1 volume ratio).

  • Monitor the decay of the electrophile's absorbance at

    (approx. 605 nm) over time.

• Data Analysis:

  • Fit the absorbance decay curve to a mono-exponential function:

    .

  • This yields the observed rate constant

    ( ).

• Determination of

  :

  • Plot

    (y-axis) vs. Concentration of Amine (x-axis).

  • The slope of this linear plot is the second-order rate constant

    ( ).

• Validation Criteria:

  • Dimethylamine: Expect a steep slope (high

    ).[1][2]

  • N-Methylpropan-2-amine: Expect a significantly shallower slope (lower

    ).

  • Self-Check: If the plots are not linear, check for amine impurities or ensure

    .[2]

References

• Mayr, H., & Ofial, A. R. (2015).[1][2] Mayr's Database of Reactivity Parameters. LMU München.[1][2]

  • Source: [Link][3]

• Brotzel, F., Chu, Y. C., & Mayr, H. (2007).[1][2] Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 72(10), 3679–3688.[2][4]

  • Source: [Link][3]

• Minegishi, S., & Mayr, H. (2003).[1][2] Nucleophilicities of Amino Acids and Peptides. Journal of the American Chemical Society, 125(1), 286–295.[2]

  • Source: [Link]

• NIST Chemistry WebBook. (2023).[1][2] Dimethylamine & N-Methylisopropylamine Thermochemical Data.

  • Source: [Link]

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 3. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]

reaction rate comparison of secondary amines in SN2 substitution

Comparative Nucleophilicity Guide: Secondary Amines in Alkylation

Executive Summary & Core Directive

In drug development and complex synthesis, the alkylation of secondary amines is a pivotal yet often unpredictable transformation. Unlike primary amines, where nucleophilicity is largely governed by electronic availability, secondary amines exhibit a fierce competition between basicity , nucleophilicity , and steric trajectory .

This guide moves beyond standard textbook definitions to provide an operational comparison of secondary amine performance in

reactions. We analyze the "Mayr Nucleophilicity" hierarchy, quantify the impact of cyclic constraints (pyrrolidine vs. piperidine), and provide a self-validating kinetic protocol for benchmarking these reagents in your specific electrophilic environment.

Mechanistic Principles: The Steric-Electronic Matrix

To predict reaction rates accurately, one must visualize the Transition State (TS) of the Menschutkin reaction (neutral amine attacking a neutral alkyl halide).

The Transition State Anomaly

Unlike anionic

reactions (e.g., + ), the amine alkylation TS develops charge separation.

• Reactants: Neutral (

  charge).

• Transition State: Dipolar (

  ).

• Implication: Polar solvents accelerate this specific

  pathway by stabilizing the developing charge, contrary to the retarding effect seen with anionic nucleophiles.

Steric Accessibility (Cone Angle)

The nitrogen lone pair in secondary amines is housed within a steric cone defined by the

-substituents.

• Acyclic Amines (Diethylamine): Rotational freedom of ethyl groups creates a "sweeping" steric volume that intermittently blocks the nucleophilic trajectory.

• Cyclic Amines (Pyrrolidine): The ring "ties back" the alkyl chains, exposing the lone pair permanently. This entropic advantage results in significantly higher reaction rates.

Visualization: Reaction Pathway & Steric Gating

Caption: Figure 1. The Menschutkin

pathway highlights the critical role of solvent stabilization on the dipolar transition state and the destabilizing effect of steric gating.

Comparative Performance Analysis

The following data synthesizes Mayr Nucleophilicity Parameters (

) and relative rate constants ( ) for alkylation with methyl iodide in acetonitrile.

The Hierarchy of Reactivity

Rank	Amine Class	Representative Structure	Reactivity ( )	Mayr Parameter	Performance Notes
1	Cyclic (5-mem)	Pyrrolidine	100 (Reference)	~15.5	Superior. Ring strain exposes the lone pair; minimal steric hindrance. Best for difficult electrophiles.
2	Cyclic (6-mem)	Piperidine	~10 - 20	~14.9	High. Slightly slower than pyrrolidine due to chair conformation sterics, but faster than acyclics.
3	Acyclic (Unbranched)	Diethylamine	~1 - 5	~13.5	Moderate. Rotational freedom of ethyl groups increases effective steric bulk.
4	Cyclic (Heteroatom)	Morpholine	~0.5 - 1	~12.8	Low. Inductive effect of Oxygen withdraws density from Nitrogen, reducing nucleophilicity despite cyclic structure.
5	Acyclic (Branched)	Diisopropylamine	< 0.01	~10.5	Poor. Massive steric bulk prevents attack. Often acts exclusively as a base (e.g., LDA precursor).

Critical Insights

• The "Pyrrolidine Effect": Pyrrolidine is consistently 5-10x faster than diethylamine. If your reaction with a secondary amine is sluggish, switching to a pyrrolidine scaffold (if pharmacologically permissible) or using it as a model can verify if the issue is electronic or steric.

• Electronic Drag: Morpholine is structurally similar to piperidine but significantly slower. This is a pure inductive effect (

  ) from the oxygen atom. Use morpholine when you need a secondary amine that is less liable to over-alkylate.

• The Branching Cliff: The drop-off from diethylamine to diisopropylamine is non-linear. Alpha-branching (

  ) effectively shuts down pathways for all but the most reactive electrophiles (like Methyl Iodide).

Experimental Protocols

Protocol A: Kinetic Benchmarking via Conductivity

Objective: Determine the precise reaction rate of a specific amine/electrophile pair. Principle: The reaction produces ions from neutral precursors. Conductivity (

) is directly proportional to conversion.

Materials:

• Amine (0.1 M in MeCN)

• Alkyl Halide (1.0 M in MeCN - Pseudo-first order excess)

• Conductivity Meter with dip probe

• Thermostated reaction vessel (

  )

Workflow:

• Baseline: Measure conductivity of pure solvent and amine solution (should be near zero).

• Initiation: Rapidly inject Alkyl Halide into the stirring amine solution.

• Monitoring: Record conductivity (

  ) every 30 seconds for 60 minutes.

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Controlled Mono-Alkylation (Synthetic)

Objective: Minimize polyalkylation (formation of quaternary ammonium salts).

Workflow:

• Stoichiometry: Use 5.0 equivalents of the secondary amine relative to the alkyl halide.

  • Why? Statistical probability favors the unreacted amine attacking the halide rather than the mono-alkylated product attacking it.

• Solvent: Use a non-polar solvent like Toluene or DCM if solubility permits.

  • Why? The product (ammonium salt) often precipitates out of non-polar solvents, removing it from the reaction mixture and preventing further alkylation.

• Workup: Filter the precipitate (often the hydrohalide salt of the excess starting amine). The filtrate contains the product.

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step workflow for determining kinetic rate constants using conductivity monitoring.

References

• Mayr, H., et al. (2018). "Nucleophilicity Trends of Amines." Master Organic Chemistry. Link

• Mayr, H., & Ofial, A. R. (2013).[1] "Intrinsic Relative Scales of Electrophilicity and Nucleophilicity." The Journal of Physical Chemistry A. Link

• Halpern, A. M. (2024). "Solution Kinetics of a SN2 Reaction: Piperidine and DNCB." Chemistry LibreTexts. Link

• Vieira, et al. (2018). "A Comparative Analysis of Pyrrolidine and Piperidine in Synthetic Chemistry." BenchChem.[2] Link

• Menschutkin, N. (1890). "Über die Geschwindigkeit der Reaktion zwischen Alkylhalogeniden und Aminen." Z. Phys. Chem. (Foundational Reference for Menschutkin Reaction).

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Comparative Yield Analysis of Reductive Amination vs. Direct Alkylation

Executive Summary

In the synthesis of secondary and tertiary amines, Reductive Amination (RA) is the industry-standard "Gold Method," consistently delivering yields of 85–98% with high mono-alkylation selectivity. In contrast, Direct Alkylation (DA) with alkyl halides typically suffers from "polyalkylation runaway," resulting in poor yields (10–40% ) for secondary amines due to the enhanced nucleophilicity of the product.

However, recent advances utilizing the "Cesium Effect" have revitalized direct alkylation for specific sterically hindered or acid-sensitive substrates, offering a viable alternative when reductive conditions are contraindicated. This guide provides an objective, data-driven comparison to optimize your synthetic route planning.

Mechanistic Contrast & Selectivity

The core differentiator between these methods is kinetic control .

The Direct Alkylation Flaw (The Nucleophilicity Trap)

In direct alkylation (e.g.,

), the product secondary amine ( ) is often more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the alkyl group. This leads to a rate acceleration for the second alkylation, causing a mixture of primary, secondary, tertiary amines, and quaternary salts.

The Reductive Amination Solution (The Imine Trap)

Reductive amination proceeds via an imine/iminium intermediate . This intermediate is less nucleophilic than the amine and, crucially, the reduction step (using selective hydrides like STAB) is irreversible. The reaction stops cleanly at the desired substitution level because the product amine does not condense with the carbonyl to form a reducible species as readily as the starting material.

Visualization: Reaction Pathway Comparison

Figure 1: Mechanistic comparison showing the "runaway" nature of direct alkylation vs. the stepwise control of reductive amination.

Performance Metrics: Yield & Selectivity Data[1][2][3]

The following data compares the synthesis of N-Methylbenzylamine (a model secondary amine) using three distinct protocols.

Table 1: Comparative Yield Analysis

Metric	Method A: Direct Alkylation (Standard)	Method B: Reductive Amination (Standard)	Method C: Direct Alkylation (Cesium Optimized)
Reagents	MeI (1.0 eq), K₂CO₃, Acetone	Formaldehyde, NaBH(OAc)₃, DCE	MeI (1.0 eq), CsOH·H₂O, DMF, 4Å MS
Target Product	Secondary Amine	Secondary Amine	Secondary Amine
Isolated Yield	32%	94%	88%
Selectivity	Poor (Mixture)	Excellent (>98:2)	High (9:1)
Major Impurity	Tertiary Amine (N,N-dimethyl)	None (Trace unreacted)	Trace Tertiary Amine
Reaction Time	12 Hours	2-4 Hours	16 Hours
Verdict	❌ Not Recommended	✅ Industry Standard	⚠️ Specialized Use

Key Insight: Standard direct alkylation (Method A) fails due to over-alkylation. Reductive amination (Method B) is superior for general synthesis. However, Method C (Cesium Effect) demonstrates that direct alkylation can be efficient if the base and solvent are tuned to suppress polyalkylation [1, 2].

Experimental Protocols (SOPs)

Protocol A: Reductive Amination (The "Gold Standard")

Best for: General synthesis of secondary/tertiary amines, library generation.

Materials:

• Amine substrate (1.0 equiv)

• Aldehyde/Ketone (1.1–1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv)

• Acetic Acid (AcOH) (1.0 equiv, optional for aldehydes, required for ketones)

• Solvent: 1,2-Dichloroethane (DCE) or THF[1]

Workflow:

• Imine Formation: Dissolve amine and carbonyl in DCE (0.2 M) under N₂. If using a ketone, add AcOH.[1][2] Stir for 30–60 mins to establish imine equilibrium.

• Reduction: Add STAB in one portion. The reaction may slightly exotherm; this is normal.

• Monitoring: Stir at Room Temperature (RT) for 2–4 hours. Monitor by LC-MS for disappearance of imine.

• Quench: Quench with saturated aqueous NaHCO₃. Stir for 15 mins to destroy excess hydride.

• Workup: Extract with DCM (x3). Wash combined organics with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Often not required. If needed, flash chromatography (MeOH/DCM).

Why STAB? Unlike NaBH₄, STAB is mild and does not reduce aldehydes/ketones efficiently, ensuring only the imine is reduced [3].

Protocol B: Cesium-Promoted Direct Alkylation (The "Specialist")

Best for: Substrates sensitive to reducing agents, or when the corresponding aldehyde is unstable/unavailable.

Materials:

• Primary Amine (1.0 equiv)

• Alkyl Halide (1.0–1.2 equiv)

• Cesium Hydroxide Monohydrate (CsOH·H₂O) (1.2 equiv)

• Activated 4Å Molecular Sieves (Powdered)

• Solvent: Anhydrous DMF[3]

Workflow:

• Preparation: Flame-dry glassware. Add activated 4Å MS to anhydrous DMF.

• Activation: Add CsOH·H₂O and stir for 10 mins to create a highly active "cesium-amine" surface complex.

• Addition: Add the amine, followed by slow addition of the alkyl halide over 30 mins.

• Reaction: Stir at RT for 12–24 hours. The "Cesium Effect" facilitates mono-alkylation by coordinating the leaving halide and sterically hindering the second attack [4].

• Workup: Filter off sieves/salts. Dilute with EtOAc, wash extensively with LiCl (5% aq) to remove DMF.

• Purification: Required (Column Chromatography) to remove trace dialkylated byproducts.

Decision Framework

When should you deviate from the standard Reductive Amination? Use this logic flow.

Figure 2: Decision tree for selecting the optimal amine synthesis strategy.

References

• Salvatore, R. N., et al. (2002).[4][5] "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[4][6][5][7][8] The Journal of Organic Chemistry, 67(3), 674–683.[4][5]

• Master Organic Chemistry. (2017). "Alkylation of Amines Generally Sucks. Here Are Some Workarounds." MasterOrganicChemistry.com.

• Abdel-Magid, A. F., et al. (1996).[9][1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849–3862.

• BenchChem. (2025).[10] "Strategies to Avoid Over-alkylation of the Amine Group." BenchChem Technical Guides.

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. "Efficient synthesis of secondary amines by selective alkylation of pri" by Kyung Woon Jung [digitalcommons.usf.edu]
• 4. scispace.com [scispace.com]
• 5. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Assessment: N-Methylisopropylamine HCl vs. Triethylamine in Organic Synthesis

Topic: Comparative Technical Guide: Basicity & Reactivity of N-Methylisopropylamine HCl vs. Triethylamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: "Same Strength, Different Rules"

In the context of organic synthesis and drug development, the choice between N-Methylisopropylamine (NMIPA) and Triethylamine (TEA) is rarely a question of basicity strength—they are thermodynamically almost identical—but rather one of nucleophilic character and kinetic stability .

While both amines exhibit a conjugate acid pKa of approximately 10.7 , their behaviors in the presence of electrophiles are fundamentally distinct. Triethylamine is the industry-standard "non-nucleophilic" scavenger base (though imperfectly so), whereas N-Methylisopropylamine is a secondary amine that functions as a potent nucleophile. Substituting TEA with NMIPA in acylation or alkylation reactions will likely result in the consumption of the base to form stable byproducts (amides or tertiary amines), leading to reaction failure.

This guide objectively compares their physicochemical profiles, mechanistic pathways, and operational handling to support evidence-based reagent selection.

Fundamental Physicochemical Profile[1][2][3][4][5][6]

The following data synthesizes experimental values and high-confidence predictive models to establish the baseline comparison.

Feature	N-Methylisopropylamine (NMIPA)	Triethylamine (TEA)
CAS Number	4747-21-1	121-44-8
Structure Class	Secondary Amine ( )	Tertiary Amine ( )
Formula
pKa (Conjugate Acid)	10.76 ± 0.10 (Predicted/Exp. Consensus)	10.75 (Experimental)
Nucleophilicity	High (Unencumbered lone pair)	Moderate (Sterically hindered)
Physical State (Base)	Volatile Liquid (b.p. 50–53 °C)	Volatile Liquid (b.p. 89 °C)
Physical State (HCl Salt)	White Hygroscopic Solid	White Hygroscopic Solid
Solubility (HCl Salt)	Water, Ethanol, Chloroform	Water, Ethanol, Chloroform
Primary Application	Building Block / Reactant	Acid Scavenger / Base

Key Insight: The pKa values are virtually indistinguishable. Therefore, any difference in reaction outcome is driven by steric hindrance and substitution level (secondary vs. tertiary), not proton affinity.

Mechanistic Analysis: The Nucleophilicity Trap

The critical distinction lies in how these bases interact with electrophiles (E+), such as acid chlorides, anhydrides, or alkyl halides.

Basicity (Proton Acceptance)

Both amines protonate readily. If used strictly to buffer pH in a non-electrophilic aqueous environment, they are interchangeable.

Nucleophilicity (The "Amide Trap")

• Triethylamine: Due to its three ethyl groups, TEA encounters significant steric strain when attacking electrophiles.[1] If it does attack (e.g., an acid chloride), it forms an unstable acyl-ammonium salt that is readily reversible or displaced by the intended nucleophile.

• N-Methylisopropylamine: As a secondary amine, NMIPA is less hindered and retains an N-H bond. It will irreversibly attack electrophiles to form stable amides (with acid chlorides) or tertiary amines (with alkyl halides).

Visualization: Divergent Reaction Pathways

Figure 1: Comparative reaction pathways demonstrating the "Amide Trap" when using NMIPA as a base in acylation reactions.

Experimental Protocols

Protocol: In Situ Release of Free Base from NMIPA HCl

If your protocol requires the free base of N-methylisopropylamine but you only have the stable HCl salt, you must liberate it. Unlike TEA (which is usually dispensed as a liquid), NMIPA HCl requires a neutralization step.

Reagents:

• N-Methylisopropylamine HCl (Solid)

• Sodium Hydroxide (2M NaOH) or Potassium Carbonate (

  )

• Organic Solvent (DCM or Ether)[1]

Workflow:

• Dissolution: Dissolve 1.0 eq of NMIPA HCl in a minimum volume of water.

• Biphasic Neutralization: Add 1.1 eq of 2M NaOH. The solution will become turbid as the free amine separates (oiling out).

• Extraction: Immediately extract with DCM (

  volume).

  • Note: NMIPA is volatile (b.p. ~50°C). Keep solutions cold.

• Drying: Dry organic layer over

  .

• Concentration: Carefully concentrate under reduced pressure (do not go below 100 mbar or heat above 30°C) to avoid losing the volatile free amine. Alternatively, use the solution directly.

Protocol: Competitive Acylation Test (Validation)

To experimentally verify why NMIPA cannot replace TEA as a scavenger, perform this simple competition assay.

Reagents:

• Benzoyl Chloride (1.0 eq)

• Aniline (Target Nucleophile, 1.0 eq)

• Base: TEA (1.1 eq) OR NMIPA (1.1 eq)

• Solvent: DCM

Procedure:

• Dissolve Aniline and the chosen Base in DCM at 0°C.

• Add Benzoyl Chloride dropwise.

• Stir for 1 hour.

• Analyze by LC-MS or TLC.

Results:

• With TEA: Major product is N-Phenylbenzamide (Desired). TEA acts as a proton scavenger.[2]

• With NMIPA: Major product includes N-Isopropyl-N-methylbenzamide (Undesired). The base competed with the aniline and consumed the reagent.

Operational Considerations & Safety

Handling the HCl Salt vs. Liquid[1][8]

• N-Methylisopropylamine HCl:

  • Pros: Non-volatile, odorless solid. Precise stoichiometry is easier to weigh than pipetting volatile liquids. Long shelf-life without oxidation (N-oxides).

  • Cons: Must be deprotonated before use if a free lone pair is required. Solubility in non-polar solvents (Hexane/Toluene) is negligible until neutralized.

• Triethylamine (Liquid):

  • Pros: Ready to use. Soluble in all organic solvents.

  • Cons: Strong fishy odor. High volatility. Flammable vapor.[3]

Toxicity Warning[9][10]

• NMIPA (Secondary Amine): Secondary amines can react with nitrosating agents (nitrites) to form N-nitrosamines , which are potent carcinogens. Avoid using NMIPA in acidic conditions where nitrite impurities might be present.

• TEA: Causes severe skin burns and respiratory irritation.

Decision Matrix: When to Use Which?

Scenario	Select Triethylamine (TEA)	Select N-Methylisopropylamine (NMIPA)
Acid Scavenging	YES. Standard choice for acylations, sulfonylations, and phosphorylations.	NO. Will react with the electrophile.
Protonation (Buffer)	YES. Good for pH ~10-11 buffers.	YES. Equally effective, but expensive for this use.
Building Block	NO. Cannot be incorporated (no N-H bond).	YES. Used to install the N-methylisopropyl motif.
Catalysis	YES. General base catalysis.	YES. Specific organocatalysis (e.g., enamine/iminium activation).
Solubility	High in organics.[4]	Low (as HCl salt) until neutralized.

References

• PubChem. N-Methylisopropylamine Compound Summary. National Library of Medicine. Available at: [Link]

• Hall, H. K. (1957). Correlation of the Base Strengths of Amines. Journal of the American Chemical Society, 79(20), 5441–5444.

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Available at: [Link]

Sources

• 1. bdmaee.net [bdmaee.net]
• 2. Triethylamine Hydrochloride | High-Purity Reagent [benchchem.com]
• 3. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chemical Products | Chemical Product Manufacturers [reachemchemicals.com]

Steric-Electronic Optimization in Secondary Amine Catalysis: N-Methylpropan-2-amine vs. Diethylamine

Executive Summary In the optimization of base-catalyzed reactions and gas treating solvents, the selection of secondary amines is often reduced to a trade-off between nucleophilicity and steric hindrance. While Diethylamine (DEA) serves as the industry-standard benchmark due to its low cost and symmetrical electronic profile, N-methylpropan-2-amine (N-isopropylmethylamine, MIPA) offers a distinct "steric-electronic mismatch" that provides superior performance in reversible capture systems and stereocontrolled synthesis.[1]

This guide objectively compares these two amines, demonstrating how MIPA’s asymmetric steric bulk (isopropyl vs. methyl) lowers the thermodynamic stability of reaction adducts—specifically carbamates—thereby reducing regeneration energy costs in catalysis and separation processes.

Physicochemical & Steric Profile

The fundamental advantage of MIPA lies in its asymmetry. While DEA presents two identical ethyl chains (moderate steric bulk), MIPA pairs a bulky isopropyl group with a compact methyl group.[1] This allows MIPA to maintain high nucleophilic approach rates (via the methyl side) while destabilizing product ground states (via the isopropyl side).

Table 1: Comparative Physicochemical Properties[1][2][3]

Feature	Diethylamine (DEA)	N-Methylpropan-2-amine (MIPA)	Impact on Catalysis
Structure			MIPA is asymmetric; DEA is symmetric.[1]
Molecular Weight	73.14 g/mol	73.14 g/mol	Identical; mass transfer properties are similar.[1][2]
Boiling Point	55.5 °C	50–53 °C	MIPA is slightly more volatile; requires careful thermal management.[1]
pKa (Conj. Acid)	~11.0	~10.7–10.8 (Predicted)	Similar basicity; MIPA retains strong proton-accepting capability.[1]
Steric Profile	Symmetric ( effective)	Asymmetric (Hindered)	Critical Differentiator: MIPA prevents stable adduct formation.[1]
Nucleophilicity	High	Moderate-High	Methyl group preserves kinetics; Isopropyl group lowers thermodynamic stability of adducts.[1]

Primary Application: CO₂ Capture & Solvent Regeneration[1]

The most significant operational advantage of MIPA over DEA is observed in Switchable Hydrophilicity Solvents (SHS) and CO₂ scrubbing .

The Thermodynamic Trap of DEA

DEA reacts with CO₂ to form a stable carbamate salt. The symmetry of the ethyl groups allows for a stable N-C bond with minimal steric strain.

• Result: High energy is required (steam stripping) to break this bond and regenerate the amine.

The Kinetic-Thermodynamic Advantage of MIPA

MIPA reacts with CO₂ to form a carbamate, but the bulky isopropyl group creates significant steric strain around the nitrogen center, destabilizing the N-COO⁻ bond.

• Result: The "shallow" energy well of the MIPA-carbamate allows for regeneration at lower temperatures (or simple pressure swings), significantly reducing the parasitic energy load of the process.

Visualization: Reaction Coordinate Diagram

The following diagram illustrates the energy landscape differences. DEA falls into a "deep well" (stable carbamate), whereas MIPA remains in a "shallow well" (labile carbamate), facilitating easier reversal.

Figure 1: Comparative reaction coordinate diagram showing the destabilization of the carbamate product by MIPA's isopropyl group, facilitating catalytic turnover.

Advantages in Organic Synthesis (Organocatalysis)

Beyond gas treatment, MIPA offers specific advantages in organic synthesis as a chiral auxiliary precursor or regioselective base .[1]

Iminium/Enamine Activation

In organocatalysis, secondary amines react with carbonyls to form iminium ions or enamines.[1]

• DEA: Forms unhindered, often non-selective enamines.[1]

• MIPA: The isopropyl group can block one face of the intermediate, inducing diastereoselectivity in reactions like Michael additions or aldol condensations. It serves as a simplified model for more complex chiral amines (like proline derivatives) but with higher atom economy.[1]

Lithium Amide Bases

When converted to their lithium salts (Li-DEA vs. Li-MIPA):

• Li-MIPA acts as a "Goldilocks" base—more hindered than Lithium Diethylamide (LDEA) but less hindered than Lithium Diisopropylamide (LDA).[1]

• Use Case: When LDA is too bulky to deprotonate a specific kinetic site, but LDEA is too nucleophilic (causing alkylation side reactions), Li-MIPA provides the optimal balance of basicity and steric shielding.

Experimental Protocol: Comparative CO₂ Loading & Regeneration

Objective: To quantify the regeneration efficiency advantage of MIPA over DEA.

Materials

• Amine Solutions: 30 wt% DEA in water; 30 wt% MIPA in water.[1]

• Gas Source: Pure CO₂ cylinder.

• Equipment: Jacketed stirred tank reactor, pH meter, thermometer, oil bath.

Step-by-Step Methodology

• Absorption Phase (Loading):

  • Place 50 mL of amine solution in the reactor at 25°C.

  • Bubble CO₂ at a constant flow rate (e.g., 100 mL/min).[1]

  • Monitor pH drop.[1] The reaction is considered complete when pH stabilizes (saturation).

  • Measurement: Weigh the solution before and after to determine Mass of CO₂ absorbed (

    ).

• Regeneration Phase (Desorption):

  • Heat the saturated solution to 70°C (a mild regeneration temperature). Note: DEA typically requires >100°C for full stripping.[1]

  • Stir for 30 minutes under N₂ purge to sweep released CO₂.

  • Cool to 25°C and re-weigh (

    ).

• Calculation of Cyclic Capacity:

  • Calculate the Regeneration Efficiency (%) :

  • Expected Result: MIPA will show significantly higher regeneration efficiency at 70°C compared to DEA, which will retain most of its CO₂ load due to the high stability of the ethyl-carbamate.

References

• PubChem. (n.d.).[1] N-methylpropan-2-amine (Compound).[1][3][4][5] National Library of Medicine.[1] Retrieved from [Link]

• Sartori, G., & Maggi, R. (2010).[1] Advances in Friedel-Crafts Acylation Reactions: Catalytic and Green Processes.[1] CRC Press.[1] (Context on steric hindrance in amine catalysis).

• Vaidya, P. D., & Kenig, E. Y. (2007).[1] Gas–liquid reaction kinetics of CO2 absorption into aqueous solutions of sterically hindered amines. Chemical Engineering Science.[1][6] (Mechanistic basis for hindered amine advantage).

• ChemBK. (2024).[1] N-methylpropan-2-amine Physical Properties. Retrieved from [Link][1]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. 2-Propanamine, 2-methyl- (CAS 75-64-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chembk.com [chembk.com]
• 5. N-methylpropan-2-amine;molecular hydrogen | C4H13N | CID 142969541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Selective N-Methylation Protocols for Isopropylamine Derivatives: A Technical Comparison

Topic: Selective N-Methylation Protocols for Isopropylamine Derivatives Content Type: Publish Comparison Guide

Executive Summary

For drug development professionals, the selective N-methylation of isopropylamine derivatives presents a classic "selectivity paradox." While the steric bulk of the isopropyl group (

) provides some shielding, it is insufficient to prevent over-alkylation (quaternization) when using standard electrophiles (e.g., MeI). Conversely, in reductive amination, the resulting secondary amine ( ) is often more nucleophilic than the primary precursor, leading to runaway dimethylation.

This guide evaluates three distinct protocols to solve this challenge, ranging from Green Catalytic methodologies to Precision Late-Stage Functionalization (LSF) strategies.

Comparative Analysis of Methodologies

The following table contrasts the three dominant strategies for converting primary isopropylamine derivatives (

) to their N-methylated counterparts ( ) or synthesizing N-methylisopropylamine building blocks.

Feature	Method A: Catalytic Borrowing Hydrogen	Method B: HFIP-Directed Alkylation	Method C: Triazine-Mediated Reductive Amination
Primary Mechanism	Metal-catalyzed dehydrogenation/condensation (Ru/Ir)	Solvolytic control of nucleophilicity (Solvent effect)	Cyclic intermediate formation (Stoichiometric control)
Selectivity (Mono:Di)	Tunable (>95:5)	Excellent (>90:10)	Absolute (1:1 stoichiometry locked)
Reagent Source	Methanol (Green C1 source)	Methyl Triflate (MeOTf)	Formaldehyde + Reducing Agent
Reaction Conditions	High Temp (120–150°C), Pressure	Ambient Temp, Open Air	Low Temp (-5°C) to Reflux
Substrate Scope	Robust substrates (Process Chem)	Complex/Sensitive scaffolds (Late-Stage)	Simple Building Blocks (e.g., Isopropylamine)
Key Limitation	High thermal demand; requires autoclave	Cost of HFIP; use of aggressive electrophile	Not suitable for complex drug intermediates

In-Depth Protocols

Protocol A: Ruthenium-Catalyzed "Borrowing Hydrogen" (Green Chemistry)

Best For: Process chemistry, scale-up, and robust substrates where "green" metrics are a priority. Mechanism: This method utilizes methanol as the methylating agent.[1][2][3] The catalyst dehydrogenates methanol to formaldehyde, which condenses with the amine to form an imine, followed by re-hydrogenation using the "borrowed" hydrogen.

Reagents:

• Catalyst: (DPEPhos)RuCl

  (PPh ) (0.5 mol%) or commercially available [Ru(p-cymene)Cl ] .

• C1 Source: Methanol (Anhydrous).[1]

• Base: Cs

  CO (Weak base is crucial to preserve functional groups).

Step-by-Step Workflow:

• Charge: In a 10 mL Schlenk tube or pressure vial, add the isopropylamine derivative (1.0 mmol), Ru-catalyst (0.5 mol%), and Cs

  CO (0.5 equiv).

• Solvent: Add anhydrous Methanol (1 mL). The methanol acts as both solvent and reagent.

• Reaction: Seal the vessel and heat to 140°C for 12–24 hours. Note: The high temperature is required to activate the methanol dehydrogenation cycle.

• Workup: Cool to room temperature. Filter through a celite pad to remove the base and catalyst residues. Concentrate the filtrate in vacuo.

• Purification: Purify via silica gel chromatography.

Why it works: The steady-state concentration of formaldehyde is extremely low, preventing the "swamping" of the amine that leads to over-methylation.

Protocol B: HFIP-Directed Direct Alkylation (Precision LSF)

Best For: Late-stage functionalization of complex drug molecules where harsh heat cannot be tolerated. Mechanism: Hexafluoroisopropanol (HFIP) is a highly polar, strong hydrogen-bond donor solvent. It forms a tight solvation shell around the amine. Crucially, once the primary amine is methylated to the secondary amine, the HFIP hydrogen-bonds more strongly to the more basic secondary amine, effectively deactivating it towards a second alkylation event.

Reagents:

• Electrophile: Methyl Triflate (MeOTf) (1.5 equiv).[4]

• Solvent: 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP).

• Quench: 2N HCl.

Step-by-Step Workflow:

• Preparation: Dissolve the amine substrate (1.0 equiv) in HFIP (0.1 M concentration).

• Addition: Add MeOTf (1.5 equiv) dropwise at room temperature. Caution: MeOTf is a potent alkylator; use proper PPE.

• Incubation: Stir at room temperature for 1 hour.

• Quench: Add 2N HCl (equal volume) to destroy excess triflate.

• Neutralization: Evaporate volatiles (HFIP can be recycled). Neutralize the residue with sat.[4][5] NaHCO

  .

• Extraction: Extract with DCM, dry over MgSO

  , and concentrate.

Why it works: The solvent acts as a "chemical brake," selectively inhibiting the nucleophilicity of the product (secondary amine) relative to the starting material (primary amine).

Protocol C: The Triazine Route (For Building Block Synthesis)

Best For: Synthesizing N-methylisopropylamine (

) from Isopropylamine ( ) in bulk. Mechanism: Three equivalents of isopropylamine react with three equivalents of formaldehyde to form a stable cyclic trimer (hexahydro-1,3,5-triazine). This locks the 1:1 stoichiometry. Reduction of this ring yields the mono-methylated amine exclusively.

Step-by-Step Workflow:

• Condensation: To anhydrous isopropylamine (1 mol) at 0°C, add 35% aqueous formaldehyde (1 mol) dropwise.

• Phase Separation: An oily layer of 1,3,5-tris(isopropyl)hexahydro-1,3,5-triazine forms.[6] Separate and dry this oil over K

  CO .

• Reduction: Slowly add the triazine oil to a suspension of Zn dust (excess) in water/HCl at -5°C. Alternatively, use NaBH

  in ethanol for a cleaner lab-scale reduction.

• Liberation: Basify with 40% NaOH and distill the product (b.p. ~50°C).

Mechanistic Visualization

Catalytic Borrowing Hydrogen Cycle

The following diagram illustrates the "Borrowing Hydrogen" pathway (Protocol A), highlighting the atom economy and the role of the metal catalyst in shuttling hydride equivalents.

Caption: The Borrowing Hydrogen cycle. Methanol is dehydrogenated to a transient aldehyde, which condenses with the amine. The catalyst returns the 'borrowed' hydrogen to reduce the imine, ensuring high atom economy.

Decision Tree for Protocol Selection

Use this logic flow to select the appropriate method for your specific substrate.

Caption: Selection logic based on substrate complexity, thermal stability, and reaction scale.

Expert Commentary & Troubleshooting

The "Methylation Paradox"

The fundamental challenge in methylating

is that the product, , is often more nucleophilic than the starting material due to the inductive electron-donating effect of the methyl group.

• Standard Alkylation (MeI/Base): Fails because the reaction rate

  (secondary tertiary) is often (primary secondary).

• Standard Reductive Amination (HCHO/NaBH(OAc)

  ): While NaBH(OAc) is mild, the formation of the iminium ion from the secondary amine is rapid. To achieve mono-methylation here, one must use stepwise addition or protecting groups (e.g., Boc-protection, methylation, deprotection), which adds two steps to the workflow.

Why HFIP is the Modern Solution

The use of HFIP (Hexafluoroisopropanol) (Protocol B) is a game-changer for medicinal chemists. It alters the kinetics of the reaction. In HFIP, the secondary amine product forms a strong hydrogen-bond network with the solvent. This solvation shell sterically hinders the nitrogen lone pair and electronically reduces its availability, effectively lowering

below . This allows for high yields of mono-methylated product without the need for protecting groups.

Safety Note

• Methyl Triflate (MeOTf): A powerful alkylating agent. It is more reactive and toxic than Methyl Iodide. All manipulations must be performed in a fume hood.

• Methanol/Ru Route: Involves heating methanol above its boiling point in a closed system. Ensure pressure vessels are rated for at least 20 bar.

References

• Synthesis of N-Methylisopropylamine via Triazine . Designer-Drug.com / Chemical Archive. [Link]

• Selective monomethylation of primary amines with simple electrophiles . Chemical Communications, 2018. [Link]

• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source . ACS Omega, 2023. [Link]

• Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts . Catalysis Science & Technology, 2023.[7] [Link]

• Reductive Amination with Sodium Triacetoxyborohydride . Journal of Organic Chemistry, 1996.[8] [Link]

Sources

• 1. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Additive-free N-methylation of amines with methanol over supported iridium catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. designer-drug.com [designer-drug.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Comparative Solubility of Amine HCl Salts in Chlorinated Solvents

This guide synthesizes experimental data and mechanistic principles to provide a comparative analysis of amine hydrochloride (HCl) salt solubility in chlorinated solvents.

Executive Summary

For the drug development chemist, the solubility of amine HCl salts in chlorinated solvents—specifically Dichloromethane (DCM), Chloroform (

), and 1,2-Dichloroethane (DCE)—is a critical parameter for purification, isolation, and salt switching.[1]

While amine salts are classically defined as water-soluble and organic-insoluble, chlorinated solvents occupy a unique "transitional" polarity niche. They can dissolve lipophilic amine salts that are insoluble in hydrocarbons (hexane/heptane) but too lipophilic for water.[1][2]

Key Heuristic:

• Primary Amine Salts (

  ): Generally insoluble in DCM/ due to high crystal lattice energy (strong H-bond network).[1]

• Tertiary Amine Salts (

  ): Often soluble in DCM/ due to low lattice energy and lipophilic shielding.

• Chloroform vs. DCM: Chloroform typically exhibits higher solvating power for stubborn salts due to its superior hydrogen-bond donor acidity, despite having a lower dipole moment than DCM.[1][2]

Mechanistic Principles of Solubility

To predict solubility, one must balance Crystal Lattice Energy against Solvation Energy .[1][2]

The Lattice Energy Barrier

The solubility of an amine salt is inversely proportional to the stability of its crystal lattice.

• Primary Amines: The ammonium headgroup (

  ) has 3 protons available for hydrogen bonding with the chloride anion. This creates a robust, high-energy 3D lattice network that is difficult for solvents to break.[1][2]

• Tertiary Amines: The ammonium headgroup (

  ) has only 1 proton . The lattice is held together by weak ionic interactions and van der Waals forces. Chlorinated solvents can easily penetrate and solvate these "loose" lattices.[1][2]

The Solvent Role

Solvent	Boiling Point	Dipole Moment	H-Bond Character	Application Niche
Dichloromethane (DCM)	39.6 °C	1.60 D	Weak Donor	Extraction: The standard for liquid-liquid extraction.[2] High volatility allows easy removal.[1][2]
Chloroform ( )	61.2 °C	1.04 D	Strong Donor	Dissolution: Superior for dissolving "borderline" salts. The acidic proton on interacts with the anion.
1,2-Dichloroethane (DCE)	83.5 °C	1.44 D	Moderate	Recrystallization: High boiling point allows for a large temperature differential (Soluble Hot Insoluble Cold).[1][2]

Comparative Performance Guide

The following table categorizes solubility based on amine class and lipophilicity.

Table 1: Solubility Matrix of Amine HCl Salts

Amine Class	Example Compound	Solubility in DCM	Solubility in	Solubility in DCE	Recommended Workflow
Small Primary	Methylamine HCl	Insoluble	Insoluble	Insoluble	Precipitate from EtOH/MeOH using DCM as anti-solvent.[1][2]
Aromatic Primary	Aniline HCl	Sparingly Soluble	Moderate	Moderate (Hot)	Recrystallize from hot DCE or /Hexane.
Lipophilic Secondary	Dibenzylamine HCl	Moderate	High	High	Extract into DCM; precipitate by adding Hexane.[1][2]
Lipophilic Tertiary	Triethylamine (TEA) HCl	High (>100 mg/mL)	Very High	High	Problematic: Hard to precipitate.[2] Requires switching to non-chlorinated solvent (e.g., Ether/EtOAc) to isolate solid.[1][2]
Pharmaceutical API	Fluoxetine HCl	Moderate	High	High (Hot)	Recrystallize from DCE or /Heptane.

Critical Insight: If your tertiary amine HCl salt is "oiling out" in water/ether, dissolve it in DCM, dry with

, and evaporate. The salt will often solidify once the solvent traces are removed.

Experimental Protocols

Protocol A: Recrystallization using 1,2-Dichloroethane (DCE)

Best for: Aromatic amine salts or APIs with moderate solubility.[1][2]

• Setup: Place 1.0 g of crude amine HCl salt in a round-bottom flask equipped with a reflux condenser.

• Dissolution: Add DCE (5 mL) and heat to reflux (83 °C).

  • Note: If solid remains, add DCE in 1 mL portions until dissolved. If >20 mL is required, the compound is likely too insoluble for this method.[1][2]

• Filtration (Optional): If insoluble particles (inorganic salts) remain at reflux, filter hot through a pre-warmed glass frit.

• Crystallization: Remove from heat and allow to cool slowly to room temperature (RT) with gentle stirring.

  • Optimization: If no crystals form at RT, cool to 0 °C in an ice bath.

• Isolation: Filter the crystals and wash with cold pentane or diethyl ether (do not wash with chlorinated solvent).

• Drying: Dry in a vacuum oven at 40 °C. (DCE is toxic; ensure thorough drying).

Protocol B: The "Solvent Switch" Precipitation

Best for: Highly soluble tertiary amine salts (e.g., TEA·HCl, DIPEA[1][2]·HCl).

• Dissolution: Dissolve the crude salt in a minimum volume of Chloroform (DCM can be used, but Chloroform often allows higher concentration).[1][2]

• Drying: Dry the solution over anhydrous

  to remove water (water increases solubility in non-polar anti-solvents, preventing precipitation).[1] Filter.

• Precipitation: While stirring rapidly, slowly add Diethyl Ether or Heptane dropwise.

  • Visual Cue: The solution will turn cloudy (Tyndall effect). Continue adding anti-solvent until a heavy precipitate forms (typically 3:1 Anti-solvent:Solvent ratio).[2]

• Collection: Filter immediately.

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct chlorinated solvent based on the amine structure.

Figure 1: Decision tree for selecting chlorinated solvents based on amine salt classification.

References

• Purdue University. Lattice Energies and Solubility.[1][2] (Accessed 2024).[1][2][3] [Link]

• National Institutes of Health (NIH) - PubChem. Triethylamine Hydrochloride Compound Summary.[1][2] (Accessed 2024).[1][2][3] [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization.[2] (Accessed 2024).[1][2][3] [Link]

• ScienceMadness. Solubility of organic amine salts (Discussion). (Accessed 2024).[1][2][3] [Link]

Sources

• 1. Triethylamine hydrochloride, 98% 1000 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fr]
• 2. unodc.org [unodc.org]
• 3. ijprajournal.com [ijprajournal.com]

A Researcher's Guide to the Isopropyl Group in C-N Cross-Coupling: Navigating Steric and Electronic Effects

For researchers, scientists, and professionals in drug development, the construction of carbon-nitrogen (C-N) bonds is a cornerstone of molecular synthesis. Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, have become indispensable tools for this purpose, offering a broad scope and functional group tolerance.[1][2] However, the success of these reactions is profoundly influenced by the structure of the amine coupling partner. This guide provides an in-depth comparison of how the seemingly simple isopropyl group uniquely impacts amine reactivity, balancing beneficial electronic properties against significant steric challenges.

Understanding this balance is not merely academic; it directly influences catalyst selection, reaction design, and ultimately, the efficiency of synthetic campaigns aimed at producing novel pharmaceuticals and complex organic materials.

The Dichotomy of the Isopropyl Group: Electronics vs. Sterics

The isopropyl group affects the nitrogen atom's reactivity in two primary, competing ways:

• Electronic Effects: As an alkyl group, the isopropyl substituent is electron-donating through an inductive effect (+I). This effect increases the electron density on the nitrogen atom, thereby increasing its basicity and inherent nucleophilicity. In principle, a more electron-rich nitrogen should be a better nucleophile for attacking the electrophilic metal center in a catalytic cycle.

• Steric Effects: The branched, three-dimensional nature of the isopropyl group creates significant steric bulk around the nitrogen's lone pair of electrons.[3][4] This steric hindrance can physically obstruct the amine's approach to the palladium center in the catalyst-substrate complex. This hindrance becomes exponentially more significant when moving from a primary amine (isopropylamine) to a secondary amine (diisopropylamine).[5]

In the context of cross-coupling, steric hindrance is often the dominant factor, dictating the feasibility and outcome of the reaction. While the electronic enhancement is real, it is frequently overshadowed by the physical challenge of bringing the nucleophile and the catalyst together.

Caption: Figure 1: The dual influence of the isopropyl group on amine reactivity.

Comparative Reactivity in Buchwald-Hartwig Amination

The true impact of the isopropyl group is best illustrated through a direct comparison with less sterically demanding amines in the workhorse of C-N bond formation: the Buchwald-Hartwig amination. The general mechanism involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by amine coordination, deprotonation, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[1] Steric hindrance from the amine can slow down both the amine coordination and the final reductive elimination step.

Performance Comparison: Primary & Secondary Amines

The choice of palladium catalyst, and particularly the supporting ligand, is critical for overcoming the steric barrier imposed by bulky amines.[2] Early-generation catalysts often fail with hindered substrates, whereas modern systems utilizing bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos) are specifically designed to facilitate these challenging transformations.[1] These ligands create a bulky coordination sphere around the palladium that promotes the difficult reductive elimination step for sterically demanding substrates.[6]

Table 1: Comparative Yields in Buchwald-Hartwig Coupling with 4-chlorotoluene

Amine	Amine Type	Steric Profile	Typical Catalyst System	Typical Yield (%)	Key Challenge
n-Butylamine	Primary, Linear	Low	Pd₂(dba)₃ / P(t-Bu)₃	90-98%	Minimal
Isopropylamine	Primary, Branched	Moderate	Pd₂(dba)₃ / XPhos	85-95%	Slower reaction rates than linear amines
Diethylamine	Secondary, Linear	Moderate	Pd(OAc)₂ / RuPhos	80-90%	Requires modern ligands for high efficiency

| Diisopropylamine | Secondary, Branched | Very High | (XPhos)Pd G3 / NaOtBu | 60-75% | Rate-limiting reductive elimination; side reactions |

Yields are representative estimates based on typical literature protocols for a non-activated aryl chloride. Actual results will vary with specific conditions and substrates.

As the data illustrates, the yield diminishes as steric bulk increases. While isopropylamine can be coupled in high yield with an appropriate modern catalyst, diisopropylamine presents a significant challenge, often resulting in lower yields and requiring carefully optimized conditions. Nickel-based catalyst systems have also shown promise for coupling sterically hindered amines, sometimes offering complementary reactivity.[7]

Caption: Figure 2: Visualization of amine approach to the palladium-aryl complex.

Experimental Protocols: A Comparative Workflow

The following protocols highlight the key differences in setting up a cross-coupling reaction for a non-hindered versus a sterically demanding amine. The trustworthiness of these protocols lies in their reliance on robust, modern catalyst systems designed for broad applicability.

Protocol 1: Baseline Coupling with a Non-Hindered Secondary Amine (Morpholine)

This protocol serves as a standard reference for a relatively unhindered amine.

Objective: To couple morpholine with 1-bromo-4-tert-butylbenzene.

Methodology:

• Glovebox Setup: To an oven-dried 8 mL vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., (RuPhos)Pd G3, 9.2 mg, 0.01 mmol, 2 mol%).

• Reagent Addition: Add RuPhos ligand (4.7 mg, 0.01 mmol, 2 mol%) and sodium tert-butoxide (67 mg, 0.7 mmol, 1.4 equiv).

• Substrate Addition: Remove the vial from the glovebox. Add 1-bromo-4-tert-butylbenzene (107 mg, 0.5 mmol, 1.0 equiv) followed by morpholine (52 mg, 0.6 mmol, 1.2 equiv).

• Solvent Addition: Add anhydrous toluene (2.0 mL).

• Reaction: Seal the vial with a Teflon-lined cap and place it in a preheated heating block at 100 °C. Stir for 4-8 hours.

• Workup & Analysis: Cool the reaction to room temperature. Dilute with ethyl acetate, filter through a pad of celite, and concentrate the filtrate. Analyze the crude product by GC-MS or ¹H NMR to determine conversion. Purify by column chromatography.

Protocol 2: Optimized Coupling for a Sterically Hindered Secondary Amine (Diisopropylamine)

This protocol incorporates modifications essential for activating a sterically encumbered C-N bond formation.

Objective: To couple diisopropylamine with 1-bromo-4-tert-butylbenzene.

Causality Behind Experimental Choices:

• Catalyst/Ligand: A more specialized, highly active precatalyst ((XPhos)Pd G3) is chosen. The XPhos ligand is exceptionally bulky, which accelerates the rate-limiting reductive elimination step for hindered substrates.[6]

• Base: A strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LiHMDS) is sometimes used as it can be more effective than NaOtBu in these challenging couplings.[6]

• Temperature & Time: Higher temperatures and longer reaction times are typically required to overcome the higher activation energy barrier.

Methodology:

• Glovebox Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precatalyst ((XPhos)Pd G3, 10.6 mg, 0.0125 mmol, 2.5 mol%).

• Reagent Addition: Add LiHMDS (84 mg, 0.5 mmol, 1.5 equiv).

• Substrate Addition: Add 1-bromo-4-tert-butylbenzene (107 mg, 0.5 mmol, 1.0 equiv).

• Solvent & Amine Addition: Add anhydrous 1,4-dioxane (2.5 mL), followed by diisopropylamine (76 mg, 0.75 mmol, 1.5 equiv).

• Reaction: Seal the tube and place it in a preheated oil bath at 110 °C. Stir vigorously for 24 hours under an inert atmosphere (Nitrogen or Argon).

• Workup & Analysis: Cool the reaction to room temperature. Carefully quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3 x 15 mL). Combine the organic layers, dry with Na₂SO₄, filter, and concentrate. Analyze the crude product by GC-MS or ¹H NMR. The yield is expected to be lower than in Protocol 1, and purification may be more challenging due to potential side products.

Conclusion and Outlook

The isopropyl group serves as a classic case study in the balance of electronic and steric effects in catalysis. While its electron-donating nature enhances the nitrogen's nucleophilicity, its steric bulk presents a formidable challenge for C-N cross-coupling reactions. This challenge has been a major driving force in the development of sophisticated palladium catalyst systems. For researchers, successfully coupling isopropyl-substituted amines requires moving beyond general-purpose catalysts and employing ligands and conditions specifically designed for sterically demanding substrates. As catalyst development continues, particularly in the realm of earth-abundant metals like copper and nickel, the efficiency of coupling even the most hindered amines will likely improve, further expanding the synthetic chemist's toolkit.[8][9]

References

• Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Cross-Coupling Chemistry Source: University of Rochester, Chemistry Department Teaching Materials URL: [Link]

• Title: Cu-Catalyzed C–N Coupling with Sterically Hindered Partners Source: ACS Publications URL: [Link]

• Title: Oxidative Coupling of Alcohols and Amines Using Functionalized Cu(II) 2-Quinoxolinol Salen Catalysts Source: ACS Omega URL: [Link]

• Title: C–N Cross-coupling Reactions of Amines with Aryl Halides Using Amide-Based Pincer Nickel(II) Catalyst Source: ResearchGate URL: [Link]

• Title: Cu-Catalyzed C–N Coupling with Sterically Hindered Partners Source: ACS Catalysis URL: [Link]

• Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews URL: [Link]

• Title: Palladium-Catalyzed Deaminative Cross-Coupling of Alkyl Nitroso Carbamates Source: PMC URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: can anyone help me out? : r/OrganicChemistry Source: Reddit URL: [Link]

• Title: Buchwald-Hartwig Cross Coupling Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands Source: Dalton Transactions (RSC Publishing) URL: [Link]

• Title: Nucleophilicity Trends of Amines Source: Master Organic Chemistry URL: [Link]

• Title: A New Measurement of Amine Steric Hindrance – N Exposure Source: OSTI.GOV URL: [Link]

• Title: Impact of Cross-Coupling Reactions in Drug Discovery and Development Source: MDPI URL: [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. reddit.com [reddit.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. osti.gov [osti.gov]
• 6. uwindsor.ca [uwindsor.ca]
• 7. researchgate.net [researchgate.net]
• 8. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

spectroscopic characterization data N-methylpropan-2-amine HCl vs free amine

This guide provides an in-depth technical comparison of the spectroscopic characteristics of

-methylpropan-2-amine (free amine) versus its hydrochloride salt ( -methylpropan-2-amine HCl).[1] It is designed for researchers requiring precise structural verification and handling protocols.

Spectroscopic Characterization Guide: -Methylpropan-2-amine (Free Amine vs. HCl Salt)[1]

-methylpropan-2-amine (also known as -methylisopropylamine)[1]

Executive Summary & Application Context

In drug development and synthetic organic chemistry, selecting the correct form of a secondary amine is critical.

-methylpropan-2-amine exists as a volatile, nucleophilic liquid in its free base form, making it ideal for acylation or alkylation reactions.[1] In contrast, the hydrochloride salt is a stable, non-volatile solid, preferred for storage, handling, and solubility in aqueous media.

Distinguishing these two forms spectroscopically is a fundamental skill. The protonation of the nitrogen atom in the salt form induces significant electronic changes, resulting in predictable diagnostic shifts in Nuclear Magnetic Resonance (NMR) and distinct vibrational modes in Infrared (IR) spectroscopy.

Chemical & Physical Profile

Before analyzing spectral data, one must recognize the physical distinctions that dictate sample preparation.

Feature	Free Amine ( -methylpropan-2-amine)	HCl Salt ( -methylpropan-2-amine HCl)
CAS Number	4747-21-1	54565-61-6
Formula
MW	73.14 g/mol	109.60 g/mol
Physical State	Colorless, volatile liquid	White crystalline solid
Boiling/Melting	bp 50–53 °C (Volatile!)[1]	mp ~193–194 °C (Stable)
Solubility	Miscible in organic solvents ( , Et2O), Water	Soluble in Water, Methanol, DMSO
Acidity ( )	~10.5 (Conjugate acid)	~10.5 (Acidic proton donor)

Critical Handling Note: The free amine is highly volatile. When preparing NMR samples in

, keep the sample chilled and capped to prevent evaporation and concentration changes.

NMR Characterization Guide

Mechanism of Shift Changes

The conversion from free amine to hydrochloride salt involves the protonation of the lone pair on the nitrogen:

This introduces a positive charge, which exerts a strong electron-withdrawing inductive effect (-I) .[1] This "deshields" adjacent nuclei, causing their signals to shift downfield (higher ppm).[2]

Comparative H NMR Data

Solvent Note: Free amine data is typically in

. Salt data is often in or due to solubility.[1]

Proton Environment	Free Amine ( ) (ppm)	HCl Salt ( ) (ppm)	Shift ( )	Multiplicity
A: Isopropyl Methyls	0.98 – 1.05	1.25 – 1.35	+0.3	Doublet ( Hz)
B: N-Methyl	2.30 – 2.42	2.60 – 2.70	+0.3	Singlet
C: Methine	2.75 – 2.90	3.30 – 3.50	+0.6	Septet
D: Amine Proton	0.5 – 1.5 (Broad)	8.5 – 9.5 (Broad)*	N/A	Broad Singlet

*Note: The ammonium protons (

) are only visible in non-exchangeable solvents like .[1] In , this signal disappears due to deuterium exchange ( ).[1][3]

C NMR Trends

The carbon skeleton also experiences deshielding, though less dramatically than protons.

• N-Methyl Carbon: Shifts from ~33 ppm (Free) to ~35-38 ppm (Salt).[1]

• Methine Carbon: Shifts from ~48 ppm (Free) to ~50-52 ppm (Salt).[1]

NMR Decision Workflow

The following diagram illustrates the logical flow for identifying the species and validating the salt formation.

Caption: Decision tree for distinguishing free amine from salt using solubility and NMR chemical shifts.

Infrared (IR) Spectroscopy Guide

IR spectroscopy provides the quickest "fingerprint" verification of salt formation.

Key Diagnostic Bands

Functional Group	Free Amine (Liquid Film)	HCl Salt (KBr/ATR)	Diagnostic Feature
N-H Stretch	3300 – 3350 cm Single, weak-to-medium sharp band.[1]	2400 – 3000 cm Very broad, strong absorption.[1] Often overlaps C-H stretches.	The "Ammonium Broadening" : The disappearance of the sharp 3300 band and appearance of a massive broad region is the primary indicator of salt formation.
N-H Bending	~1650 cm (Scissoring, weak)	1580 – 1610 cm Medium intensity.[1]	Salt formation often enhances the bending mode intensity.
C-N Stretch	1000 – 1250 cm	1000 – 1250 cm	Less useful for distinguishing forms.[1]

Experimental Protocols

Protocol A: Conversion of HCl Salt to Free Amine (Free-Basing)

Use this when you have the stable salt but need the nucleophilic amine for a reaction.[1]

• Dissolution: Suspend 1.0 g of

  -methylpropan-2-amine HCl in 5 mL of water.

• Basification: Slowly add 10 mL of 2M NaOH (or saturated

  ) while stirring. The solution will become cloudy as the organic amine separates.

• Extraction: Extract the mixture with Dichloromethane (DCM) (

  mL).

  • Note: The amine is small and somewhat water-soluble; multiple extractions are necessary.[1]

• Drying: Dry the combined organic layers over anhydrous

  or .

• Concentration: Carefully remove the solvent under reduced pressure at low temperature (do not heat >30°C).

  • Warning: The free amine (bp 50°C) will co-evaporate with DCM if vacuum is too strong or bath is too hot. Atmospheric distillation is often safer.

Protocol B: Preparation of HCl Salt from Free Amine

Use this to stabilize the volatile amine for storage.

• Solvation: Dissolve the free amine in diethyl ether or ethanol.

• Acidification: Cool the solution to 0°C in an ice bath. Add

  (2M in ether or 1.25M in methanol) dropwise.

• Precipitation: The white solid salt should precipitate immediately.

• Filtration: Filter the solid under vacuum/inert atmosphere. Wash with cold ether.

• Drying: Dry under high vacuum to remove excess acid and solvent.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 78485, N-Methylisopropylamine.[1] Retrieved from [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4] (Authoritative text for general amine vs. ammonium shift principles).

• SDBS (2025).Spectral Database for Organic Compounds, SDBS. National Institute of Advanced Industrial Science and Technology (AIST).

Sources

• 1. echemi.com [echemi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. exact-sciences.tau.ac.il [exact-sciences.tau.ac.il]
• 4. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

N-methylpropan-2-amine hydrochloride proper disposal procedures

Executive Summary: Operational Disposal Strategy

Compound: N-methylpropan-2-amine hydrochloride (N-isopropylmethylamine HCl) CAS (Parent): 4747-21-1 Disposal Class: Organic Amine Salt (Non-Halogenated / Non-Listed) Primary Hazard: Irritant (Skin/Eye/Respiratory); Potential Corrosive (in solution). Critical Directive: Strict Segregation Required. Under no circumstances should this compound be mixed with nitrosating agents (nitrites, nitrates, nitrous acid) due to the formation of carcinogenic N-nitrosamines.

Chemical Identification & Hazard Assessment

Before initiating disposal, verify the material identity. N-methylpropan-2-amine hydrochloride is the hydrochloride salt of a secondary aliphatic amine. Unlike its volatile free base (N-isopropylmethylamine), the salt is typically a stable, hygroscopic solid.

Property	Data	Operational Implication
Chemical Structure		Secondary amine salt.
Physical State	White to off-white crystalline solid	Hygroscopic; keep containers tightly sealed to prevent "caking" or liquefaction.
Acidity (pH)	~5.0 – 6.0 (10% aq. solution)	Weakly acidic. Potential D002 (Corrosive) waste if pH < 2.0 in concentrated solution.
Reactivity	Incompatible with strong oxidizers, acid chlorides, anhydrides.	Exothermic reaction with bases (liberates volatile free amine).

Safety Data Sheet (SDS) GHS Classification:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Pre-Disposal Stabilization & Segregation

The most common failure point in amine disposal is improper waste stream mixing. You must establish a dedicated "Organic Amine" waste stream.

The Nitrosamine Hazard

Secondary amines like N-methylpropan-2-amine are precursors to N-nitrosamines, which are potent carcinogens.

• Prohibited Mix: Never pour this waste into containers holding nitric acid, sodium nitrite, or heavy metal oxidizers.

• Mechanism:

  (N-Nitrosamine formation).

Stabilization Protocol

• Solid Waste: If the material is dry, keep it in its original container or transfer to a dedicated wide-mouth HDPE jar. Do not dissolve it in water "just to dispose of it." Solid waste is cheaper and safer to incinerate.

• Liquid Waste (Solutions): If the salt is already in solution:

  • Adjust pH to 6–9 using dilute NaOH if permitted by your facility's waste profile (prevents acid corrosion of drums).

  • Warning: Neutralization liberates the free amine (fishy, ammoniacal odor). Perform this in a fume hood.

Disposal Workflow & Decision Logic

Use the following logic tree to determine the correct disposal path. This ensures compliance with RCRA regulations (typically classifying this as a non-listed, potentially characteristic waste).

Figure 1: Decision logic for segregating and packaging N-methylpropan-2-amine hydrochloride waste.

Detailed Procedural Steps

Step 1: Personal Protective Equipment (PPE)

Do not rely on standard latex gloves. Amine salts can degrade latex over time, and the potential for free amine generation requires respiratory protection if ventilation is poor.

• Gloves: Nitrile (Minimum 0.11 mm thickness) or Butyl Rubber for prolonged handling.

• Eye Protection: Chemical splash goggles (ANSI Z87.1).

• Respiratory: If handling large open quantities of the solid (dust hazard), use N95. If neutralizing, use a respirator with Multi-Gas/Vapor cartridges (Organic Vapor + Ammonia/Methylamine).

Step 2: Packaging & Labeling

• Container Material: High-Density Polyethylene (HDPE) is preferred. Glass is acceptable but poses a breakage risk. Avoid carbon steel or aluminum if the waste is in an acidic solution.

• Labeling:

  • Primary Tag: "Hazardous Waste - Organic Amine Salt"

  • Constituents: "N-methylpropan-2-amine hydrochloride (100%)"

  • Hazard Checkboxes: [x] Irritant [x] Corrosive (if pH < 2 or > 12.5).

Step 3: Waste Stream Selection

Select the "Organic Chemical Waste" stream intended for incineration .

• Why Incineration? Biological wastewater treatment plants (WWTP) often struggle with amine salts, which can inhibit nitrifying bacteria. High-temperature incineration guarantees the destruction of the carbon-nitrogen bond, preventing environmental release.

Emergency Procedures (Spill Response)

Scenario: You have spilled 50g of solid N-methylpropan-2-amine hydrochloride on the bench.

• Isolate: Evacuate the immediate area of unnecessary personnel.

• PPE Up: Don nitrile gloves, goggles, and a lab coat.

• Contain: Cover the spill with a dry absorbent pad or paper towels to prevent dust generation.

• Clean:

  • Do NOT use bleach (sodium hypochlorite). This can form chloramines (toxic gas).

  • Sweep up the solid carefully using a dustpan or stiff paper.

  • Wipe the surface with a mild soap and water solution.

• Disposal: Place all spill debris into the solid waste container labeled "Amine Spill Debris."

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10977, N-Isopropylmethylamine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link]

Sources

• 1. shop.biosolve-chemicals.eu [shop.biosolve-chemicals.eu]

Personal protective equipment for handling N-methylpropan-2-amine hydrochloride

Chemical Intelligence & Hazard Context[1][2]

Compound: N-methylpropan-2-amine hydrochloride Synonyms: N-Isopropylmethylamine HCl; N-Methylisopropylamine hydrochloride CAS: 54565-61-6 (Salt); 4747-21-1 (Free Base) Physical State: White to off-white crystalline solid.

The "Salt" False Security

As researchers, we often treat amine salts (hydrochlorides) with less rigor than their free-base counterparts because they are non-volatile solids rather than fuming liquids. This is a critical error.

While N-methylpropan-2-amine hydrochloride suppresses the flammability and volatility of the parent amine, it introduces hygroscopic dust hazards . Upon contact with mucous membranes (eyes, lungs), the salt hydrolyzes, potentially releasing the free amine and hydrochloric acid locally, leading to severe irritation or chemical burns.

Core Hazards:

• Inhalation: Fine particulates are highly irritating to the upper respiratory tract (STOT SE 3).

• Ocular: Risk of severe eye damage (Eye Dam. 1 / Irrit.[1] 2A) due to pH changes upon contact with lacrimal fluid.

• Dermal: Irritant; potential sensitizer upon prolonged exposure.

Personal Protective Equipment (PPE) Matrix

This matrix is designed not just for compliance, but for biological isolation .

Body Area	Standard Equipment	Technical Specification (Minimum)	Scientific Rationale
Hand (Primary)	Nitrile Gloves	Thickness: ≥ 0.11 mm (5 mil)Breakthrough: >480 min (Solids)	Amine salts can permeate latex. Nitrile offers superior resistance to the salt in solid form.
Hand (Immersion)	Double Gloving / Laminate	Inner: NitrileOuter: Silver Shield® (if in organic solvent)	If dissolving in MeOH or DCM, the solvent drives permeation. The salt travels with the solvent.
Ocular	Chemical Goggles	Standard: ANSI Z87.1 (D3 Rating)	Safety Glasses are insufficient. Airborne dust can bypass side shields. Tight-fitting goggles prevent lacrimal hydrolysis.
Respiratory	Particulate Respirator	Rating: N95 / P2 (minimum)	Required only if handling outside a fume hood. Prevents inhalation of hygroscopic dust that becomes corrosive in the lungs.
Body	Lab Coat (High-Neck)	Material: Poly-cotton or Tyvek	Prevents accumulation of dust on street clothes, which can cause secondary exposure later.

PPE Decision Logic & Workflow

The following logic gate ensures you select the correct PPE configuration based on the specific state of the chemical (Solid vs. Solution).

Figure 1: Decision logic for selecting PPE based on physical state and solvent carrier risks.

Operational Protocols: The "Closed-Loop" Method

To minimize exposure, do not rely solely on PPE. Engineering controls are primary.

A. Weighing & Transfer (Solid Phase)

Objective: Prevent static-induced scattering of amine salt particles.

• Static Neutralization: Amine salts are prone to static charge. Use an ionizing bar or anti-static gun on the spatula and weigh boat before touching the solid.

• The "Coffin" Technique:

  • Place the receiving vessel (flask) inside a secondary container (beaker) in the balance.

  • Tare the balance.

  • Transfer solid slowly. If spillage occurs, it is contained in the secondary beaker, not the balance pan.

• Solvent Dampening: If the synthesis allows, pre-wet the receiving flask with the reaction solvent. Adding solid to a wet surface reduces bounce/dusting.

B. Solubilization (Exothermic Management)

Objective: Control heat of solution which can vaporize free amine.

• Cooling: Although the HCl salt is stable, neutralization (adding base) will release the free amine (N-isopropylmethylamine), which is volatile (BP ~50-53°C).

• Protocol:

  • Always dissolve the salt before adding any base (e.g., NaOH, TEA).

  • If generating the free base in situ, cool the solution to 0°C.

  • PPE Check: Ensure goggles are tight. The smell of "fishy" amine indicates a leak in containment—stop immediately .

Emergency Response & Disposal

Decontamination (Skin/Eyes)[4]

• Immediate Action:

  • Eyes: Flush for 15 minutes minimum.[2] Time it. The salt is acidic; rapid dilution is critical to prevent corneal opacity.

  • Skin: Wash with soap and water.[2][3] Do not use alcohol (ethanol/methanol) to wash skin; it enhances permeability of the amine.

Spills (Solid)

• Do NOT sweep dry dust (generates aerosols).

• Cover the spill with a wet paper towel (water-dampened) to solubilize the salt locally.

• Wipe up the wet slurry and place in a hazardous waste bag.

Disposal[1][2][5][6]

• Segregation: Dispose of as Solid Organic Waste (if dry) or Basic Organic Waste (if in solution with other amines).

• Labeling: Clearly mark "Amine Hydrochloride" on the tag. Do not mix with strong oxidizers (e.g., Nitric Acid waste) to prevent violent reactions.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 78485, N-Isopropylmethylamine. Retrieved from [Link]

Sources

• 1. N-Methylisopropylamine | C4H11N | CID 78485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tri-iso.com [tri-iso.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]